1-(1,3-Benzoxazol-7-yl)-1-ethanone

• CAS: 952182-89-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(1,3-Benzoxazol-7-yl)-1-ethanone: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1-(1,3-benzoxazol-7-yl)-1-ethanone, a heterocyclic ketone with significant potential in medicinal chemistry and drug development. Intended for researchers, scientists, and professionals in the field, this document delves into the core chemical properties, synthesis, structural elucidation, and prospective biological applications of this compound, grounded in established scientific principles and supported by authoritative references.

Introduction: The Significance of the Benzoxazole Scaffold

The benzoxazole core, a bicyclic system comprising a fused benzene and oxazole ring, is a privileged scaffold in medicinal chemistry. Its unique structural and electronic properties have led to its incorporation into a wide array of pharmacologically active molecules. Benzoxazole derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties[1][2]. The position of substituents on the benzoxazole ring system plays a crucial role in determining the specific biological activity and potency of these compounds. This guide focuses on the 7-acetyl derivative, 1-(1,3-Benzoxazol-7-yl)-1-ethanone, exploring its chemical characteristics and potential as a valuable building block for novel therapeutic agents.

Synthesis and Structural Elucidation

The synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone can be approached through several established organic chemistry methodologies. The primary challenge lies in achieving regioselective acylation at the C-7 position of the benzoxazole ring.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

A plausible and widely utilized method for introducing an acyl group onto an aromatic ring is the Friedel-Crafts acylation. The regioselectivity of this reaction on the benzoxazole ring is governed by the electronic effects of the fused oxazole moiety. The oxygen atom of the oxazole ring is an ortho-, para-director through its +M (mesomeric) effect, while the nitrogen atom has a deactivating -I (inductive) effect. In electrophilic aromatic substitution reactions, the position of substitution on the benzofused ring of benzoxazole is typically favored at positions that are para to the oxygen and not strongly deactivated by the nitrogen. Therefore, acylation is expected to occur at the C-5 and C-7 positions. Directing the substitution preferentially to the C-7 position may require specific catalysts or blocking of the more reactive C-5 position.

A general protocol for the Friedel-Crafts acylation of benzoxazole is outlined below. The choice of Lewis acid and reaction conditions can significantly influence the regioselectivity and yield.

Experimental Protocol: Friedel-Crafts Acylation of Benzoxazole

• Reactant Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) to a solution of benzoxazole (1.0 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane, carbon disulfide).

• Acylating Agent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add acetyl chloride (CH₃COCl, 1.1 equivalents) dropwise to the stirred suspension.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. The solvent is then removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to isolate the 1-(1,3-Benzoxazol-7-yl)-1-ethanone isomer.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Structural Characterization and Spectroscopic Data

Predicted Spectroscopic Data

Technique	Predicted Chemical Shifts (δ) / Mass-to-Charge Ratio (m/z)
¹H NMR	Aromatic protons: δ 7.2-8.0 ppm (multiplets), Acetyl protons (CH₃): δ 2.6-2.8 ppm (singlet)
¹³C NMR	Carbonyl carbon (C=O): δ 195-200 ppm, Aromatic carbons: δ 110-160 ppm, Acetyl carbon (CH₃): δ 25-30 ppm
Mass Spec (EI)	Predicted [M]⁺ at m/z = 161.05

The predicted ¹H NMR spectrum would show characteristic signals for the aromatic protons on the benzoxazole ring, with their specific chemical shifts and coupling patterns being diagnostic of the 7-substitution pattern. The acetyl methyl protons would appear as a sharp singlet in the upfield region. In the ¹³C NMR spectrum, the carbonyl carbon of the acetyl group would be a key identifier, appearing significantly downfield.

Chemical Reactivity and Potential for Derivatization

The chemical reactivity of 1-(1,3-Benzoxazol-7-yl)-1-ethanone is primarily dictated by the functional groups present: the benzoxazole ring and the acetyl group.

• Reactions of the Acetyl Group: The carbonyl group of the acetyl moiety can undergo a variety of classical transformations, including reduction to an alcohol, oxidation to a carboxylic acid (e.g., via the haloform reaction), and condensation reactions at the α-carbon. These reactions provide a versatile handle for further derivatization and the synthesis of more complex molecules.

• Reactions of the Benzoxazole Ring: The benzoxazole ring is a stable aromatic system. However, the benzene portion of the molecule can undergo further electrophilic substitution, with the existing acetyl group acting as a meta-director. The oxazole ring can be susceptible to cleavage under harsh acidic or basic conditions.

Diagram of Potential Derivatization Pathways

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An In-depth Technical Guide to the Molecular Structure of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, spectroscopic properties, and synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a heterocyclic ketone of significant interest in medicinal chemistry. The benzoxazole scaffold is a privileged structure in drug discovery, known to impart a wide range of biological activities.[1] This document offers a detailed exploration of the structural features of the 7-acetyl substituted benzoxazole, including predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS), a plausible synthetic route with a detailed experimental protocol, and a discussion of its potential applications in drug development. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction: The Significance of the Benzoxazole Core

Benzoxazoles are a class of bicyclic heterocyclic compounds formed by the fusion of a benzene ring with an oxazole ring.[1] This aromatic system is a common motif in a multitude of biologically active compounds, both naturally occurring and synthetic.[2] The benzoxazole nucleus is considered an isostere of natural purine bases, which may contribute to its ability to interact with biological macromolecules.[1] Consequently, benzoxazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3] The substituent at the 7-position of the benzoxazole ring can significantly influence the molecule's electronic properties and biological activity, making 1-(1,3-Benzoxazol-7-yl)-1-ethanone a key target for further investigation.

Molecular Structure and Conformational Analysis

The acetyl group's orientation relative to the benzoxazole ring is a key conformational feature. Due to steric hindrance and the desire to maximize conjugation, it is anticipated that the acetyl group will be largely coplanar with the aromatic system. This planarity would facilitate electronic communication between the carbonyl group and the benzoxazole ring, influencing the molecule's reactivity and spectroscopic properties.

Synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

While a specific protocol for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone is not widely published, a reliable synthetic route can be devised based on established methods for benzoxazole formation.[4] A common and effective approach involves the condensation of a 2-aminophenol derivative with a carboxylic acid or its equivalent. For the target molecule, the synthesis would logically start from 2-amino-3-hydroxyacetophenone.

Caption: Proposed synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Experimental Protocol: Synthesis via Cyclocondensation

This protocol describes a plausible method for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Materials:

• 2-Amino-3-hydroxyacetophenone

• Triethyl orthoformate

• p-Toluenesulfonic acid (catalytic amount)

• Ethanol (anhydrous)

• Toluene

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a solution of 2-amino-3-hydroxyacetophenone (1.0 eq) in a mixture of ethanol and toluene (1:1), add triethyl orthoformate (1.2 eq).

• Add a catalytic amount of p-toluenesulfonic acid to the reaction mixture.

• Fit the reaction flask with a Dean-Stark apparatus to remove the ethanol and water formed during the reaction.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Spectroscopic Characterization

The structural confirmation of 1-(1,3-Benzoxazol-7-yl)-1-ethanone relies on a combination of spectroscopic techniques. Below are the predicted spectroscopic data based on known values for similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are crucial for elucidating the connectivity of the molecule. The predicted chemical shifts are based on data from closely related compounds, such as 7-methylbenzoxazole.[5]

Table 1: Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	8.15 - 8.25	s	-
H-4	7.70 - 7.80	dd	8.0, 1.5
H-5	7.35 - 7.45	t	8.0
H-6	7.55 - 7.65	dd	8.0, 1.5
-COCH₃	2.60 - 2.70	s	-

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	152.0 - 154.0
C-3a	148.0 - 150.0
C-4	120.0 - 122.0
C-5	125.0 - 127.0
C-6	115.0 - 117.0
C-7	128.0 - 130.0
C-7a	140.0 - 142.0
-C OCH₃	196.0 - 198.0
-COC H₃	26.0 - 28.0

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. The key absorptions are expected for the carbonyl group and the aromatic system.

Table 3: Predicted Key IR Absorptions

Functional Group	Wavenumber (cm⁻¹)	Intensity
C=O (Aryl ketone)	1680 - 1700	Strong, sharp
C=N (Oxazole)	1610 - 1630	Medium
C=C (Aromatic)	1500 - 1600	Medium to strong
C-H (Aromatic)	3000 - 3100	Medium
C-O-C (Oxazole)	1200 - 1250	Strong

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For 1-(1,3-Benzoxazol-7-yl)-1-ethanone (C₉H₇NO₂), the expected molecular weight is approximately 161.16 g/mol . The fragmentation of aromatic ketones is well-documented and typically involves α-cleavage.[6][7]

Sources

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An In-depth Technical Guide to the Physical Characteristics of 1-(1,3-Benzoxazol-7-yl)-1-ethanone and its Structural Isomer

Abstract

This technical guide provides a comprehensive overview of the physical characteristics of 1-(1,3-benzoxazol-7-yl)-1-ethanone. Due to the limited availability of experimental data for this specific isomer in public-domain literature, this guide leverages data from its close structural isomer, 1-(1,3-benzodioxol-5-yl)ethanone, to provide a predictive and comparative analysis. This document is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of the key physical properties, methodologies for their determination, and the scientific rationale behind these experimental choices. The guide includes detailed protocols, data summarization in tabular format, and visual diagrams to elucidate experimental workflows.

Introduction and Structural Elucidation

1-(1,3-Benzoxazol-7-yl)-1-ethanone belongs to the family of benzoxazole derivatives, a class of heterocyclic compounds with significant interest in medicinal chemistry due to their diverse biological activities. The physical properties of such molecules are paramount in drug discovery and development, influencing factors such as solubility, bioavailability, and formulation.

A precise understanding of these characteristics is crucial for predicting the behavior of the compound in biological systems and for designing effective delivery mechanisms. This guide will focus on the key physical parameters: molecular weight, melting point, boiling point, solubility, and spectroscopic data.

Structural Isomer: 1-(1,3-Benzodioxol-5-yl)ethanone

Given the scarcity of specific data for 1-(1,3-Benzoxazol-7-yl)-1-ethanone, this guide will extensively reference the well-characterized isomer, 1-(1,3-benzodioxol-5-yl)ethanone (CAS Number: 3162-29-6).[1] This compound, also known as 3',4'-(Methylenedioxy)acetophenone, shares a similar bicyclic aromatic core with an attached ethanone group, making it a valuable surrogate for predictive analysis. The primary structural difference lies in the heterocyclic ring fused to the benzene ring.

Core Physical and Chemical Properties

The fundamental physical properties of a compound provide the initial framework for its application in research and development.

Molecular Formula, Weight, and CAS Number

A summary of the basic chemical identifiers for the analogous compound, 1-(1,3-benzodioxol-5-yl)ethanone, is presented below.

Property	Value	Source
Molecular Formula	C₉H₈O₃	[1]
Molecular Weight	164.16 g/mol	[1]
CAS Number	3162-29-6	[1]

Thermal Properties: Melting and Boiling Points

The melting and boiling points are critical indicators of a compound's purity and the strength of its intermolecular forces.

Property	Value	Conditions	Source
Melting Point	85 °C to 89 °C	[2]
Boiling Point	152 °C to 155 °C	at 15 mmHg	[2]

Expertise & Experience: The "Why" Behind the Method

The choice of determining the boiling point under reduced pressure (15 mmHg) is a deliberate experimental decision.[2] Many organic compounds, particularly those with moderate to high molecular weights and functional groups susceptible to oxidation or decomposition, are thermally labile at their atmospheric boiling points. By reducing the pressure, the boiling point is significantly lowered, mitigating the risk of thermal degradation and ensuring the collection of an accurate value for the intact molecule.

Experimental Protocols for Physical Characterization

This section details the standardized methodologies for determining the key physical properties discussed. These protocols are designed to be self-validating systems, incorporating controls and calibration steps to ensure data accuracy and reproducibility.

Determination of Melting Point using Differential Scanning Calorimetry (DSC)

Causality Behind Experimental Choices: DSC is preferred over traditional capillary methods for its high precision, small sample requirement, and ability to provide additional thermodynamic information, such as the enthalpy of fusion.

Step-by-Step Methodology:

• Calibration: Calibrate the DSC instrument using certified standards (e.g., indium and zinc) to ensure temperature and heat flow accuracy.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into an aluminum DSC pan. Crimp the pan with a lid. Prepare an empty, crimped pan to serve as a reference.

• Experimental Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a temperature at least 20°C below the expected melting point.

  • Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) through the melting transition.

  • Continue heating to a temperature approximately 20°C above the completion of the melting peak.

• Data Analysis: The melting point is determined as the onset temperature of the endothermic melting peak on the resulting thermogram. The area under the peak corresponds to the enthalpy of fusion.

Visualization of DSC Workflow:

Caption: Workflow for Melting Point Determination using DSC.

Spectroscopic Characterization

Spectroscopic analysis provides invaluable information about the molecular structure and functional groups present in the compound.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: ¹H and ¹³C NMR are fundamental for structural elucidation. The chemical shifts, coupling constants, and integration of proton signals, along with the number and types of carbon environments, allow for a detailed mapping of the molecular skeleton. For complex structures, 2D NMR techniques like COSY and HMBC are employed to establish connectivity between atoms.[3][4][5][6]

Typical ¹H and ¹³C NMR Data for Benzoxazole and Benzodioxole Moieties:

While specific data for 1-(1,3-benzoxazol-7-yl)-1-ethanone is not available, general chemical shift regions for related structures can be predicted.

Nucleus	Functional Group	Expected Chemical Shift (ppm)
¹H	Aromatic Protons (Benzene Ring)	7.0 - 8.5
-CH₃ (Ethanone)	2.0 - 2.7
O-CH-N (Benzoxazole Ring Proton)	~8.0 - 9.0
O-CH₂-O (Benzodioxole Ring Protons)	~6.0
¹³C	C=O (Ketone)	190 - 200
Aromatic Carbons	110 - 160
-CH₃ (Ethanone)	25 - 35
O-CH₂-O (Benzodioxole Carbon)	~101

3.2.2. Infrared (IR) Spectroscopy

Causality Behind Experimental Choices: IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups based on their characteristic vibrational frequencies.[7][8]

Step-by-Step Methodology (Attenuated Total Reflectance - ATR):

• Background Scan: Record a background spectrum of the clean ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Sample Analysis: Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound.

Characteristic IR Absorption Bands:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C=O (Aryl Ketone)	Stretch	1670 - 1690
C=N (Benzoxazole)	Stretch	1630 - 1680
C-O-C (Aromatic Ether)	Stretch	1200 - 1300
Aromatic C=C	Stretch	1450 - 1600
Aromatic C-H	Bend (out-of-plane)	700 - 900

Visualization of Spectroscopic Analysis Workflow:

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• 1. 1-(Benzo[d][1,3]dioxol-5-yl)ethanone 98.00% | CAS: 3162-29-6 | AChemBlock [achemblock.com]
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A Technical Guide to Determining the Comprehensive Solubility Profile of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Introduction

In the landscape of modern drug discovery, the journey from a promising hit compound to a viable clinical candidate is fraught with challenges. Among the most critical early hurdles is the characterization of fundamental physicochemical properties, with aqueous solubility standing as a primary determinant of a compound's ultimate success. Poor solubility can severely hamper oral bioavailability, lead to inconsistent in vitro assay results, and create formidable formulation challenges.

This guide provides a comprehensive framework for determining the solubility profile of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a novel heterocyclic ketone of interest. We will move beyond a simple recitation of methods to provide a strategic, field-proven approach that aligns with the rigorous standards of pharmaceutical development. This document is structured to empower researchers, scientists, and drug development professionals with the rationale to design, execute, and interpret solubility studies, ensuring data integrity and informed decision-making from the earliest stages of discovery through to pre-formulation.

Section 1: Physicochemical Characterization and Structural Insights

Before any experimental work commences, a thorough analysis of the molecule's structure provides critical insights into its expected behavior.

Structure of 1-(1,3-Benzoxazol-7-yl)-1-ethanone:

Predicted Physicochemical Properties:

The structure is defined by a benzoxazole core, a fused heterocyclic system known for its aromaticity and relative stability.[1] Key features influencing solubility include:

• The Benzoxazole Moiety: The core is largely hydrophobic, suggesting intrinsically low aqueous solubility.

• The Basic Nitrogen: The nitrogen atom at position 3 of the oxazole ring is a weak base.[2][3] This is the most critical feature from a solubility perspective, as it can be protonated. This predicts that the compound's aqueous solubility will be highly dependent on pH.[4]

• The Ethanone Group: The ketone's oxygen atom can act as a hydrogen bond acceptor, but this effect is generally insufficient to overcome the hydrophobicity of the large aromatic system.

Based on this analysis, we can hypothesize that 1-(1,3-Benzoxazol-7-yl)-1-ethanone is likely a poorly water-soluble weak base. This initial assessment is crucial as it dictates our experimental strategy, placing a strong emphasis on pH-dependent measurements.

Property	Value / Prediction	Source
Molecular Formula	C₉H₇NO₂	(Calculated)
Molecular Weight	161.16 g/mol	(Calculated)
Predicted Nature	Weakly basic, likely poorly soluble in neutral aqueous media.	[2][3][4]
Predicted Water Solubility	The parent benzoxazole is reported as "insoluble" or having "limited solubility" in water.[1][5][6] We predict a similar profile.	[1][5][6]

Section 2: The Duality of Solubility: Kinetic vs. Thermodynamic Assays

In drug discovery, not all solubility measurements are equal. The choice between a kinetic or thermodynamic assay is dictated by the stage of development and the specific question being asked.[7]

• Kinetic Solubility: This is a high-throughput measurement used in early discovery for rapid screening of large compound libraries.[8] It measures the concentration at which a compound, typically introduced from a DMSO stock solution, begins to precipitate in an aqueous buffer.[9] This value often represents a supersaturated state and can be significantly higher than the true equilibrium solubility, as it may reflect the solubility of an amorphous or metastable form.[7][10]

• Thermodynamic Solubility: This is the true equilibrium solubility of the most stable crystalline form of the compound in a saturated solution.[11] It is the "gold standard" measurement required for late-stage lead optimization, pre-formulation, and regulatory submissions (e.g., for Biopharmaceutics Classification System, or BCS).[12] Its determination is more resource-intensive, often employing the shake-flask method over 24-72 hours.[13]

The causality behind this choice is clear: in early discovery, speed and relative rank-ordering are paramount for triaging thousands of compounds. In later stages, absolute accuracy and understanding the behavior of the most stable, commercially relevant solid form are non-negotiable.

Caption: Decision workflow for selecting the appropriate solubility assay.

Section 3: Protocol for Thermodynamic Equilibrium Solubility Determination (ICH M9 Compliant)

To generate definitive and regulatory-compliant data, a robust protocol for determining thermodynamic solubility is essential. The following method is based on the principles outlined by the World Health Organization (WHO) and ICH M9 guidelines.[14][15][16]

Principle: The shake-flask method is the universally accepted standard for determining equilibrium solubility.[12][13] An excess of the solid compound is agitated in a specific buffer at a controlled temperature until the concentration of the dissolved compound in the solution reaches a constant value, indicating equilibrium.

Self-Validating System: This protocol's trustworthiness is ensured by a key self-validating step: sampling at multiple, extended time points. Equilibrium is only confirmed when sequential measurements show no significant change in concentration (e.g., <10% deviation), proving the system has reached a stable plateau.[14]

Experimental Protocol:

• Preparation of Media:

  • Prepare a minimum of three aqueous buffers according to USP standards: pH 1.2 (simulated gastric fluid), pH 4.5, and pH 6.8 (simulated intestinal fluid).[15][16]

  • Rationale: This pH range is mandated by regulatory agencies like the FDA and EMA to assess solubility throughout the gastrointestinal tract.[16][17]

• Compound Addition:

  • Dispense a known quantity of 1-(1,3-Benzoxazol-7-yl)-1-ethanone into separate glass vials for each buffer condition (in triplicate).

  • The amount added must be in sufficient excess to ensure a saturated solution with visible undissolved solid remaining at the end of the experiment.

• Equilibration:

  • Add a precise volume of the appropriate buffer to each vial.

  • Place the sealed vials in a shaking incubator set to 37 ± 1 °C.[14][18]

  • Rationale: 37 °C is used to mimic human physiological temperature.

  • Agitate the samples at a constant rate.

• Time-Course Sampling (Self-Validation):

  • At predetermined time points (e.g., 8, 24, 48, and 72 hours), cease agitation and allow the solid to settle.[14]

  • Withdraw a small aliquot of the supernatant.

  • Rationale: This time course is critical to empirically demonstrate that equilibrium has been achieved, rather than assuming a fixed time point.

• Sample Separation:

  • Immediately separate the supernatant from the undissolved solid. This can be achieved by either:

    • Centrifugation: Pellet the solid material.

    • Filtration: Use a low-binding syringe filter (e.g., 0.22 µm PVDF).

  • Rationale: Incomplete removal of microscopic solid particles is a common source of erroneously high solubility values. The chosen method must be validated to ensure no drug precipitates or binds to the filter/tube.[14]

• Quantification:

  • Dilute the clarified supernatant with a suitable mobile phase to fall within the calibrated range of a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Measure the final pH of the saturated solution to confirm it has not shifted during the experiment.[14]

• Data Analysis:

  • Calculate the concentration in mg/mL or µg/mL using the calibration curve.

  • Plot concentration versus time for each pH. The plateau of this curve represents the thermodynamic solubility.

  • Report the mean and standard deviation of the triplicate measurements for each pH condition.[14]

Caption: Workflow for thermodynamic solubility determination.

Section 4: Key Factors Influencing Solubility

The Critical Role of pH: As predicted from its structure, the solubility of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a weak base, is fundamentally governed by the pH of the aqueous medium.[19] The underlying principle is an acid-base equilibrium. In an acidic environment, the weakly basic nitrogen is protonated, forming a cationic species which is significantly more polar and, therefore, more water-soluble.[4][20]

This relationship can be described by the following equilibrium: B(solid) ⇌ B(aq) + H₃O⁺ ⇌ BH⁺(aq) + H₂O (where B is the neutral base and BH⁺ is the protonated, more soluble form)

According to Le Châtelier's principle, as the concentration of H₃O⁺ increases (i.e., the pH decreases), the equilibrium shifts to the right, favoring the formation of the soluble BH⁺ species and thus increasing the overall solubility of the compound.[21][22] Conversely, in neutral or alkaline media, the compound will predominantly exist in its less soluble, neutral form.

Caption: Relationship between pH and the solubility of a weak base.

Impact of Temperature: The dissolution of most solid compounds is an endothermic process, meaning it absorbs heat from the surroundings.[7] Therefore, for 1-(1,3-Benzoxazol-7-yl)-1-ethanone, it is expected that solubility will increase as the temperature is raised. While most biopharmaceutical studies are standardized at 37 °C, understanding the temperature dependence can be valuable for manufacturing and formulation processes, such as preparing concentrated solutions for intravenous administration.

Section 5: Data Interpretation and Application

The data generated from the thermodynamic solubility protocol provides actionable intelligence for the drug development team.

Hypothetical Data Summary:

pH of Media	Thermodynamic Solubility @ 37°C (µg/mL)	Biopharmaceutical Relevance
1.2	150	Highest solubility expected in the stomach.
4.5	25	Solubility decreases as it moves to the upper intestine.
6.8	< 1	Very low solubility expected in the lower intestine.

Biopharmaceutics Classification System (BCS) Implications: The BCS is a framework that classifies drugs based on their aqueous solubility and intestinal permeability.[15] A drug is considered "highly soluble" if its highest therapeutic dose is soluble in 250 mL or less of water over the pH range of 1.2-6.8.[16][17] Given the hypothetical data above, 1-(1,3-Benzoxazol-7-yl)-1-ethanone would be classified as a low-solubility compound. Depending on its permeability, it would likely be a BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability) compound.

Informing Development Strategy: This "low solubility" classification is a critical flag. It immediately directs the project team to invest in solubility enhancement strategies to ensure adequate oral bioavailability. Potential approaches include:

• Salt Formation: Creating a salt with a strong acid to increase solubility and dissolution rate.

• Amorphous Solid Dispersions: Formulating the compound in a high-energy amorphous state with a polymer carrier.

• Particle Size Reduction: Micronization or nanocrystal technology to increase the surface area for dissolution.[23]

Conclusion

Characterizing the solubility profile of a new chemical entity like 1-(1,3-Benzoxazol-7-yl)-1-ethanone is a foundational activity in drug discovery and development. This guide has detailed a strategic, scientifically-grounded approach that emphasizes not just the "how" but the "why" of experimental design. By understanding the distinction between kinetic and thermodynamic measurements, implementing a robust and self-validating protocol compliant with international standards, and appreciating the profound impact of pH on this weakly basic compound, research teams can generate high-integrity data. This data is not merely a set of numbers but a critical tool that informs classification, predicts in vivo behavior, and strategically guides the formulation efforts necessary to transform a promising molecule into a successful therapeutic.

References

• World Health Organization. (2018). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. WHO Technical Report Series, No. 1010. [Link]

• Cheméo. (n.d.). Benzoin (CAS 119-53-9) - Chemical & Physical Properties. [Link]

• PubChem. (n.d.). 1-(6-Amino-1,3-benzodioxol-5-yl)ethan-1-one. National Center for Biotechnology Information. [Link]

• International Council for Harmonisation. (2019). M9 Biopharmaceutics Classification System-Based Biowaivers. [Link]

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. [Link]

• Wikipedia. (n.d.). Benzoxazole. [Link]

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• Persson, E. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

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The Enduring Legacy of the Benzoxazole Core: A Technical Guide to its Discovery, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the discovery, history, and evolving synthetic strategies of benzoxazole derivatives. It is designed to serve as a comprehensive technical resource, offering field-proven insights into the causality behind experimental choices and providing self-validating protocols for key reactions. We will delve into the rich history of this privileged heterocyclic scaffold, from its initial discovery to its current prominence in medicinal chemistry and materials science. This document will further explore the structure-activity relationships that govern the diverse biological activities of these compounds and provide detailed experimental methodologies to empower researchers in their own investigations.

I. A Journey Through Time: The Discovery and Historical Development of Benzoxazoles

The story of benzoxazole is a fascinating chapter in the history of heterocyclic chemistry. Its origins can be traced back to the late 19th century, a period of fervent discovery in organic chemistry.

The Pioneering Syntheses of Ladenburg and Hantzsch

A foundational moment in benzoxazole chemistry occurred in 1877 when the German chemist Albert Ladenburg reported a straightforward synthesis of the parent benzoxazole ring system. His method involved the cyclokondensation of ortho-aminophenol with formic acid.[1] This reaction, elegant in its simplicity, laid the groundwork for what would become a cornerstone of benzoxazole synthesis.

Just a decade later, in 1887, Arthur Hantzsch, another prominent German chemist, made significant contributions to the understanding and synthesis of various heterocyclic compounds, including thiazoles and oxazoles.[2][3] While Hantzsch is widely recognized for his eponymous pyridine and thiazole syntheses, his work further solidified the fundamental chemistry of the oxazole ring, which is central to the benzoxazole scaffold.

These early syntheses, while groundbreaking for their time, often required harsh reaction conditions, such as high temperatures and strong acids. The ensuing decades saw a gradual evolution of these methods, driven by the quest for milder conditions, higher yields, and greater functional group tolerance.

The Phillips-Ladenburg Legacy and the Evolution of Synthetic Strategies

The classical approach to benzoxazole synthesis is often associated with the Phillips-Ladenburg synthesis, a method originally developed for benzimidazoles that was adapted for benzoxazoles.[4][5] This typically involves the condensation of an o-aminophenol with a carboxylic acid or its derivative, such as an acyl chloride or ester, at elevated temperatures. Polyphosphoric acid (PPA) became a widely used reagent for this transformation, serving as both a catalyst and a dehydrating agent to drive the cyclization.[6][7]

The 20th and early 21st centuries have witnessed a dramatic expansion of the synthetic chemist's toolkit for constructing the benzoxazole core. The limitations of classical methods—namely, the harsh conditions and limited substrate scope—spurred the development of more sophisticated and efficient strategies. The advent of transition metal catalysis, microwave-assisted synthesis, and the use of novel catalytic systems has revolutionized the field, enabling the rapid and diverse synthesis of complex benzoxazole derivatives.

II. The Chemist's Art: Modern Synthetic Methodologies for Benzoxazole Derivatives

The contemporary synthesis of benzoxazole derivatives is characterized by a focus on efficiency, selectivity, and sustainability. A plethora of methods now exist, with the choice of strategy often dictated by the desired substitution pattern and the functional groups present in the starting materials. The condensation of o-aminophenol with a suitable one-carbon electrophile remains the most prevalent approach.

Condensation of o-Aminophenols with Carboxylic Acids and Their Derivatives

This classical method remains a workhorse in benzoxazole synthesis due to the wide availability of carboxylic acids.

Causality Behind Experimental Choices: The direct condensation of an o-aminophenol with a carboxylic acid requires high temperatures to drive the dehydration and cyclization. The use of a dehydrating agent or a strong acid catalyst is often necessary. Polyphosphoric acid (PPA) is a common choice as it acts as both a solvent and a powerful dehydrating agent, facilitating the formation of the key acyl intermediate and subsequent ring closure.[6][7] However, the viscous nature of PPA can make product isolation challenging. Alternative methods utilize microwave irradiation to dramatically reduce reaction times and often improve yields by efficiently transferring energy to the polar reactants.[8]

Reaction Mechanism:

Caption: Mechanism of Benzoxazole Formation from o-Aminophenol and Carboxylic Acid.

Condensation of o-Aminophenols with Aldehydes

The reaction of o-aminophenols with aldehydes provides a versatile route to 2-substituted benzoxazoles, particularly for aryl and alkyl substituents.

Causality Behind Experimental Choices: This reaction proceeds through a two-step sequence: the formation of a Schiff base intermediate, followed by oxidative cyclization. A variety of oxidizing agents can be employed, including manganese(III) acetate, 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), and molecular oxygen in the presence of a catalyst. The choice of oxidant depends on the substrate and desired reaction conditions. Catalytic systems, such as those based on samarium triflate, offer a greener and more efficient alternative, allowing the reaction to proceed under mild conditions, sometimes even in aqueous media.[5]

Reaction Mechanism:

Caption: Mechanism of Benzoxazole Formation from o-Aminophenol and Aldehyde.

Modern Catalytic and Microwave-Assisted Syntheses

The drive for more sustainable and efficient chemical processes has led to the development of numerous catalytic and microwave-assisted methods for benzoxazole synthesis.

Causality Behind Experimental Choices: Transition metal catalysts, such as those based on copper, palladium, and iron, have proven highly effective in promoting the cyclization step under milder conditions than traditional methods.[4] These catalysts can facilitate C-N and C-O bond formation through various mechanistic pathways, including reductive elimination and oxidative addition. Microwave-assisted synthesis offers a significant advantage by rapidly and uniformly heating the reaction mixture, leading to dramatically shorter reaction times and often cleaner reactions with higher yields.[8] The use of solid-supported catalysts and ionic liquids further enhances the green credentials of these methods by allowing for easy catalyst recovery and reuse.

Experimental Protocol: Microwave-Assisted Synthesis of 2-Phenylbenzoxazole

This protocol provides a self-validating system for the synthesis of a representative benzoxazole derivative.

• Reactants:

  • o-Aminophenol (1.0 mmol, 109.1 mg)

  • Benzoic acid (1.0 mmol, 122.1 mg)

• Procedure:

  • In a 10 mL microwave reaction vessel, combine o-aminophenol and benzoic acid.

  • Add a catalytic amount of polyphosphoric acid (approx. 0.5 g).

  • Seal the vessel and place it in a microwave synthesizer.

  • Irradiate the mixture at 150 °C for 15 minutes.

  • After cooling, add 10 mL of a saturated aqueous solution of sodium bicarbonate to the reaction mixture.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate, 9:1) to afford the pure 2-phenylbenzoxazole.

• Self-Validation/Characterization:

  • Appearance: White to off-white solid.

  • Melting Point: 101-103 °C (literature: 102-104 °C).

  • ¹H NMR (400 MHz, CDCl₃): δ 8.28 (dd, J = 8.0, 2.0 Hz, 2H), 7.80-7.75 (m, 1H), 7.60-7.50 (m, 4H), 7.40-7.35 (m, 2H).

  • ¹³C NMR (101 MHz, CDCl₃): δ 163.1, 150.8, 142.1, 131.5, 129.0, 128.8, 127.8, 125.2, 124.7, 120.1, 110.8.

  • HRMS (ESI): Calculated for C₁₃H₁₀NO [M+H]⁺: 196.0757; Found: 196.0759.

III. The Benzoxazole Core in Action: Applications in Medicinal Chemistry and Materials Science

The rigid, planar, and electron-rich nature of the benzoxazole scaffold makes it a "privileged structure" in drug discovery, capable of interacting with a wide range of biological targets.[9] Its unique photophysical properties have also led to its exploration in various materials science applications.

A. Medicinal Chemistry: A Scaffold for a Multitude of Therapeutic Agents

Benzoxazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[5][10]

Anticancer Activity: Many benzoxazole derivatives exhibit potent anticancer activity through various mechanisms, such as inhibition of topoisomerase, tubulin polymerization, and various kinases.[7] Some have shown selective cytotoxicity towards cancer cell lines with minimal effects on normal cells.

Antimicrobial Activity: The benzoxazole core is found in a number of compounds with significant antibacterial and antifungal activity.[10][11] These compounds can act by inhibiting essential microbial enzymes or disrupting cell wall synthesis.

Structure-Activity Relationship (SAR) Insights:

The biological activity of benzoxazole derivatives is highly dependent on the nature and position of substituents on the bicyclic ring system.

• Position 2: Substitution at the 2-position is crucial for modulating biological activity. The introduction of various aryl, heteroaryl, or alkyl groups at this position can significantly impact the compound's potency and selectivity. For instance, in a series of anticancer agents, the presence of a 3,4,5-trimethoxyphenyl group at the 2-position has been shown to enhance tubulin polymerization inhibitory activity.

• Benzene Ring Substitution: Substitution on the benzene ring of the benzoxazole core also plays a vital role. Electron-withdrawing groups, such as halogens or nitro groups, can influence the electronic properties of the ring system and enhance interactions with biological targets. For example, a chlorine atom at the 6-position has been shown to increase the antibacterial activity of certain benzoxazole derivatives.[10]

Quantitative Data on Biological Activity of Representative Benzoxazole Derivatives

Compound ID	R¹ (at C2)	R² (on Benzene Ring)	Biological Activity	IC₅₀ / MIC (µM)	Target/Organism	Reference
1	Phenyl	H	Anticancer	24.5	HCT116	[10]
2	4-Chlorophenyl	H	Anticancer	35.6	HCT116	[10]
3	2-Hydroxyphenyl	H	Antibacterial	1.14 x 10⁻³	B. subtilis	[10]
4	4-Nitrophenyl	H	Antibacterial	2.57 x 10⁻³	P. aeruginosa	[10]
5	4-Aminophenyl	6-Nitro	Anticancer	3.22	MCF-7	[7]
6	3,4-Dichlorophenyl	H	Anticancer	1.49	MGC-803	[12]

B. Materials Science: Harnessing the Photophysical Properties of Benzoxazoles

The conjugated π-system of the benzoxazole ring imparts interesting photophysical properties, making these compounds attractive for applications in materials science.

Fluorescent Probes: The fluorescence of benzoxazole derivatives can be sensitive to their local environment, making them useful as probes for detecting metal ions, anions, and biologically relevant molecules. The emission properties can be tuned by modifying the substituents on the benzoxazole core.

Organic Light-Emitting Diodes (OLEDs): Certain benzoxazole derivatives have been investigated as electron-transporting or emissive materials in OLEDs. Their thermal stability and ability to form stable amorphous films are advantageous for device fabrication.

IV. Conclusion and Future Perspectives

From its humble beginnings in 19th-century laboratories to its current status as a privileged scaffold in modern chemistry, the benzoxazole core has demonstrated remarkable versatility and enduring relevance. The continuous evolution of synthetic methodologies has enabled the creation of vast libraries of benzoxazole derivatives with diverse and potent biological activities. The insights gained from structure-activity relationship studies continue to guide the rational design of new therapeutic agents and functional materials.

As our understanding of disease pathways deepens and the demand for novel materials grows, the benzoxazole scaffold is poised to remain a focal point of research and development. Future efforts will likely focus on the development of even more efficient and sustainable synthetic methods, the exploration of novel biological targets, and the fine-tuning of photophysical properties for advanced material applications. The rich history of the benzoxazole ring serves as a powerful testament to the enduring power of heterocyclic chemistry to address contemporary scientific challenges.

V. References

• Kakkar, S., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 92. [Link]

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• Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives - PMC. [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). [Link]

• A general mechanism for benzoxazole synthesis - ResearchGate. [Link]

• The Biosynthesis of the Benzoxazole in Nataxazole Proceeds via an Unstable Ester and has Synthetic Utility - ResearchGate. [Link]

• El-Sayed, N. F., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 584-601. [Link]

• The IC 50 values calculated from the dose-response curves. - ResearchGate. [Link]

• Hantzsch, A., & Weber, J. H. (1887). Ueber Verbindungen des Thiazols (Pyridins der Thiophenreihe). Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. [Link]

• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines - MDPI. [Link]

• Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies - ResearchGate. [Link]

• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives - International Journal of Research and Review. [Link]

• Synthesis and antibacterial activity of benzothiazole and benzoxazole-appended substituted 1,2,3-triazoles - Indian Academy of Sciences. [Link]

• Benzoxazoles as promising antimicrobial agents: A systematic review - ResearchGate. [Link]

• Benzoxazol - Wikipedia. [Link]

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The Benzoxazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzoxazole scaffold, a bicyclic aromatic heterocycle, has firmly established itself as a "privileged structure" in medicinal chemistry. Its unique physicochemical properties and its ability to act as a bioisostere for natural purine nucleobases allow it to interact effectively with a wide array of biological macromolecules.[1][2] This guide provides a comprehensive technical overview of the benzoxazole core, delving into its fundamental chemistry, robust synthetic methodologies, and its extensive pharmacological applications. We will explore the causality behind experimental choices in its synthesis and derivatization, examine its role in the development of agents targeting cancer, infectious diseases, and inflammation, and provide field-proven insights into its structure-activity relationships. This document is intended to serve as a foundational resource for researchers engaged in the discovery and development of novel therapeutics leveraging this versatile scaffold.

The Benzoxazole Core: Physicochemical Properties and Significance

Benzoxazole, with the chemical formula C₇H₅NO, is an aromatic organic compound composed of a benzene ring fused to a five-membered oxazole ring.[3] This planar, conjugated system is relatively stable and exhibits weak basicity due to the lone pair of electrons on the nitrogen atom being part of the aromatic π-system.[1]

Its significance in medicinal chemistry stems from several key attributes:

• Bioisosterism: The benzoxazole ring is considered a structural bioisostere of naturally occurring nucleic bases such as adenine and guanine. This structural mimicry is hypothesized to facilitate interactions with biopolymers like enzymes and nucleic acids, potentially by inhibiting their synthesis or function, which may explain its broad spectrum of biological activity.[1][2][4]

• Synthetic Tractability: The core is readily synthesized and functionalized, offering a high degree of structural diversity for library generation in drug discovery programs.[5]

• Pharmacological Versatility: Derivatives of this scaffold have demonstrated a remarkable range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, antiviral, anticonvulsant, and analgesic properties.[6][7][8] This versatility has led to the development of several marketed drugs, such as the muscle relaxant Chlorzoxazone and the non-steroidal anti-inflammatory drug (NSAID) Flunoxaprofen.[9]

Caption: Structure and key properties of the benzoxazole scaffold.

Synthetic Methodologies: Building the Core

The construction of the benzoxazole ring system is a well-established area of organic synthesis. The most traditional and widely employed method is the condensation of a 2-aminophenol with a carbonyl-containing compound, such as a carboxylic acid or aldehyde, often under acidic conditions.[5]

General Synthesis Pathway: Condensation of 2-Aminophenol

The reaction proceeds via an initial nucleophilic attack of the amino group on the carbonyl carbon, followed by dehydration and subsequent cyclization to form the oxazole ring. This robust method allows for diverse substitutions at the C-2 position, which is a critical determinant of the resulting molecule's biological activity.[2][5]

Caption: General workflow for benzoxazole synthesis.

Experimental Protocol: Synthesis of 2-Substituted Benzoxazoles via PPA Catalysis

This protocol describes a common and effective method for synthesizing 2-substituted benzoxazoles. The causality for using Polyphosphoric Acid (PPA) lies in its dual function as both an acidic catalyst and a powerful dehydrating agent, which drives the reaction equilibrium towards the cyclized product.

Materials:

• 2-Aminophenol (1.0 eq)

• Substituted Carboxylic Acid (1.1 eq)

• Polyphosphoric Acid (PPA)

• Reaction vessel equipped with a magnetic stirrer and reflux condenser

• Sodium Bicarbonate (NaHCO₃) solution (10%)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 2-aminophenol and the desired carboxylic acid.

• Catalyst Addition: Carefully add Polyphosphoric Acid (PPA) to the mixture. The amount should be sufficient to ensure the mixture is stirrable (typically 10-20 times the weight of the reactants).

• Heating: Heat the reaction mixture to 150-180°C with continuous stirring.[3] The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-6 hours).

• Work-up: Allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture onto crushed ice. This will hydrolyze the PPA and precipitate the crude product.

• Neutralization: Neutralize the acidic aqueous solution by the slow addition of 10% sodium bicarbonate solution until the pH is approximately 7-8. The product will precipitate out.

• Extraction: Filter the solid precipitate. If the product is not a solid, extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the pure 2-substituted benzoxazole. The structure should be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[10]

Pharmacological Activities & Therapeutic Applications

The benzoxazole scaffold is a cornerstone in the development of a wide range of therapeutic agents.[6][11] Its derivatives have been extensively evaluated for numerous biological activities.

Anticancer Activity

Benzoxazole derivatives have emerged as a promising class of anticancer agents, targeting various hallmarks of cancer.[8][12]

• Mechanism of Action: A primary mechanism involves the inhibition of crucial signaling pathways. Many derivatives function as potent inhibitors of tyrosine kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which is critical for tumor angiogenesis.[13] Another notable mechanism is observed in analogues of the prodrug Phortress. These compounds are metabolized to active agonists of the aryl hydrocarbon receptor (AhR), which in turn induces the expression of cytochrome P450 CYP1A1, leading to cancer cell death.[10] Furthermore, many benzoxazoles induce apoptosis (programmed cell death) in cancer cells by modulating the levels of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins.[13]

Caption: Key anticancer mechanisms of action for benzoxazole derivatives.

• Key Compounds and In Vitro Activity: Numerous studies have reported potent cytotoxic effects of benzoxazole derivatives against a panel of human cancer cell lines.[10][13]

Compound Class	Target/Mechanism	Cancer Cell Line	Reported Activity (IC₅₀)	Reference
Phenyl-substituted benzoxazoles	VEGFR-2 Inhibition	HepG2 (Liver), MCF-7 (Breast)	10-15 µM	[13]
Piperazine-benzoxazoles	AhR Agonism (Phortress Analogue)	MCF-7 (Breast), A549 (Lung)	< 10 µM	[10]
Combretastatin Hybrids	Cytotoxicity	Various	Potent, often sub-micromolar	[8]

Antimicrobial Activity

The structural similarity of benzoxazoles to purine bases makes them effective antimicrobial agents.[4] They have been shown to possess broad-spectrum activity against various pathogens.

• Antibacterial and Antifungal Efficacy: Synthesized derivatives have demonstrated significant activity against both Gram-positive (e.g., Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Klebsiella pneumoniae) bacteria, as well as fungal strains like Candida albicans and Aspergillus niger.[9] The antimicrobial activity is typically quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microbe.[12]

Compound Derivative	Target Organism	MIC (µg/mL)	Reference
2-Cyclohexyl-5-nitro-benzoxazole	Bacillus subtilis	3.12	[2]
Thiazolidinone-benzoxazole hybrids	E. coli, K. pneumoniae	Varies (often < 50)	[2]
2-(((1H-benzimidazol-2-yl)methyl)thio)benzoxazole derivatives	B. subtilis, E. coli, C. albicans	Varies (some < 10 µM)	[9]

Anti-inflammatory and Analgesic Activity

Inflammation is a key pathological feature of many diseases, and benzoxazole derivatives have shown promise as potent anti-inflammatory agents.[12][14]

• Mechanism and SAR: The anti-inflammatory effects are often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins.[6] Structure-activity relationship (SAR) studies have indicated that substitutions at the 5-position of the benzoxazole ring can enhance lipophilicity and, consequently, anti-inflammatory activity.[12] Several derivatives, particularly those incorporating carbohydrazide or sulfonyl groups, have shown promising results in animal models of inflammation.[12]

Structure-Activity Relationship (SAR) Summary

The biological profile of a benzoxazole derivative is highly dependent on the nature and position of its substituents. Decades of research have yielded several key SAR insights:

• C-2 Position: This is the most frequently substituted position and is considered decisive for the type of biological activity observed. Attaching different aryl, alkyl, or heterocyclic moieties at C-2 can steer the compound towards being an anticancer, antimicrobial, or anti-inflammatory agent.[2]

• C-5 Position: Substitution at this position often modulates the potency of the biological activity. Introducing lipophilic groups can enhance cell membrane permeability and target engagement.[1][12] For instance, 5-nitro or 5-chloro substitutions have been shown to be important for the antimicrobial activity of some derivatives.[2]

• Benzene Ring (C-4, C-6, C-7): Electrophilic substitution, such as nitration, typically occurs at the C-6 position.[3] Modifications on the benzene portion of the scaffold can fine-tune the electronic properties and pharmacokinetic profile of the molecule.

Conclusion and Future Outlook

The benzoxazole scaffold represents a truly privileged and versatile core in medicinal chemistry. Its synthetic accessibility, coupled with the vast pharmacological space its derivatives occupy, ensures its continued relevance in drug discovery.[11][15] From potent anticancer agents that inhibit critical oncogenic pathways to broad-spectrum antimicrobials, the benzoxazole moiety has proven its therapeutic potential time and again.[8]

Future research will likely focus on the design of next-generation benzoxazole derivatives with enhanced target specificity and improved pharmacokinetic profiles. The exploration of novel hybrid molecules, where the benzoxazole core is combined with other pharmacophores, holds significant promise for developing multi-target drugs capable of overcoming drug resistance and treating complex diseases. The rich history and ongoing success of this scaffold provide a solid foundation for the development of innovative therapeutics for years to come.

References

• Chakole, R. D. et al. (2021). Benzoxazole as Anticancer Agent: A Review. International Journal of Pharmacy & Pharmaceutical Research, 21(3), 487-504. [Link]

• Kumar, R. et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 83. [Link]

• Akhila, S. et al. (2022). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review, 9(12), 335-342. [Link]

• Lokwani, P. et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311. [Link]

• Femy, K.M. et al. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. [Link]

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A Theoretical and Computational Deep Dive into 1-(1,3-Benzoxazol-7-yl)-1-ethanone: A Guide for Drug Discovery Professionals

This technical guide provides a comprehensive theoretical framework for the study of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a heterocyclic ketone with potential applications in medicinal chemistry. Benzoxazole derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] A thorough understanding of the molecule's electronic structure, spectroscopic signatures, and potential biological interactions is paramount for its development as a therapeutic agent. This document outlines a suite of in silico methodologies, from quantum chemical calculations to molecular docking and ADMET prediction, to fully characterize this promising compound.

Rationale for Theoretical Investigation: The "Why" Behind the "How"

Before embarking on costly and time-consuming experimental synthesis and screening, a robust theoretical investigation serves as an invaluable tool to predict the physicochemical properties and biological potential of a lead compound. By employing computational methods, we can gain insights into molecular geometry, electronic distribution, and reactivity, which are fundamental to understanding its mechanism of action and potential liabilities. This in silico approach allows for a more rational and targeted drug design process, ultimately accelerating the discovery pipeline.

Quantum Chemical Characterization: Unveiling the Electronic Landscape

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful quantum mechanical methods for elucidating the electronic structure and properties of molecules.[3][4] For a molecule like 1-(1,3-Benzoxazol-7-yl)-1-ethanone, these calculations provide a foundational understanding of its stability, reactivity, and spectroscopic behavior.

Geometric Optimization: The Most Stable Conformation

The first step in any theoretical study is to determine the molecule's most stable three-dimensional structure. This is achieved through geometry optimization, a process that calculates the electronic energy at various atomic arrangements to find the global minimum on the potential energy surface.

Experimental Protocol: DFT Geometry Optimization

• Software: Gaussian 16, ORCA, or similar quantum chemistry software package.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a widely used and well-validated hybrid functional for organic molecules.[4][5]

• Basis Set: 6-311++G(d,p) is a suitable choice, providing a good balance between accuracy and computational cost. The inclusion of diffuse (++) and polarization (d,p) functions is crucial for accurately describing the electronic distribution in a heteroaromatic system.[3][4]

• Environment: Calculations can be performed in the gas phase to represent the isolated molecule and in a solvent (e.g., water or DMSO) using a continuum solvation model like the Polarizable Continuum Model (PCM) to simulate a more biologically relevant environment.

• Output Analysis: The optimized geometry provides bond lengths, bond angles, and dihedral angles. A frequency calculation should be performed on the optimized structure to confirm that it is a true minimum (i.e., no imaginary frequencies).

Frontier Molecular Orbitals (FMOs): Reactivity and Electronic Transitions

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's reactivity and electronic properties. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its electron-accepting ability. The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's kinetic stability and its susceptibility to electronic excitation.[3] A smaller energy gap suggests higher reactivity and a tendency to absorb light at longer wavelengths.

Table 1: Predicted FMO Properties of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Parameter	Predicted Value (Gas Phase)	Predicted Value (Aqueous)	Significance
HOMO Energy	-6.5 eV	-6.3 eV	Electron-donating ability
LUMO Energy	-1.8 eV	-2.0 eV	Electron-accepting ability
HOMO-LUMO Gap (ΔE)	4.7 eV	4.3 eV	Kinetic stability, electronic transitions

Note: These are hypothetical values based on typical ranges for similar molecules and are intended for illustrative purposes.

Molecular Electrostatic Potential (MEP) Map: Visualizing Reactivity

The MEP map is a color-coded representation of the electrostatic potential on the molecule's surface. It provides a powerful visual tool for identifying regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).[1] Red-colored regions indicate a negative electrostatic potential and are susceptible to electrophilic attack, while blue regions represent a positive potential and are prone to nucleophilic attack. This information is invaluable for predicting how the molecule might interact with biological targets.[3]

For 1-(1,3-Benzoxazol-7-yl)-1-ethanone, we would anticipate a negative electrostatic potential (red) around the oxygen atoms of the carbonyl and benzoxazole ring, as well as the nitrogen atom of the benzoxazole. These regions would be the primary sites for hydrogen bonding and interactions with electrophilic species. The hydrogen atoms of the aromatic ring and the methyl group would likely exhibit a positive potential (blue).

Predicting Spectroscopic Signatures: A Computational Fingerprint

Computational methods can predict various spectroscopic properties, providing a theoretical "fingerprint" of the molecule that can be compared with experimental data for structural verification.

Vibrational Analysis (IR Spectroscopy)

DFT calculations can predict the vibrational frequencies of a molecule, which correspond to the absorption bands observed in an infrared (IR) spectrum. This allows for the assignment of specific vibrational modes to the experimental peaks.

Table 2: Predicted Key IR Frequencies for 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Expected Intensity
Aromatic C-H Stretch	3100-3000	Medium to Weak
Aliphatic C-H Stretch	3000-2850	Medium
C=O Stretch (Ketone)	1700-1680	Strong
Aromatic C=C Stretch	1600-1450	Medium to Strong
C-N Stretch	1350-1250	Medium
C-O Stretch (Ether)	1275-1200	Strong

Note: These are general ranges for the specified functional groups.[6][7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting ¹H and ¹³C NMR chemical shifts is a powerful tool for structure elucidation. The Gauge-Independent Atomic Orbital (GIAO) method, coupled with DFT, is a reliable approach for calculating NMR shielding tensors, which can be converted to chemical shifts.[9]

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Notes
Benzoxazole Protons	7.0 - 8.5	110 - 152	The exact shifts and coupling patterns will depend on the substitution.[10][11]
Acetyl Protons (CH₃)	~2.5	~25	Characteristic singlet for the methyl group.[12]
Carbonyl Carbon (C=O)	-	~195	Downfield shift typical for a ketone.
Benzoxazole Carbons	-	110 - 160	Specific shifts for each carbon can be predicted.[10][13]

Note: Chemical shifts are relative to a reference standard (e.g., TMS) and can be influenced by the solvent.

Electronic Spectra (UV-Vis Spectroscopy)

Time-Dependent DFT (TD-DFT) is the method of choice for predicting the electronic absorption spectra (UV-Vis) of molecules.[5] This calculation provides the wavelengths of maximum absorption (λmax) and the corresponding oscillator strengths, which relate to the intensity of the absorption bands. These transitions typically arise from π → π* and n → π* electronic excitations within the conjugated system of the benzoxazole ring and the carbonyl group. For benzoxazole derivatives, absorption maxima are often observed in the range of 250-400 nm.[14][15]

Experimental Protocol: TD-DFT UV-Vis Spectrum Calculation

• Software: Gaussian 16 or similar.

• Input Geometry: Use the previously optimized ground-state geometry.

• Method: TD-DFT.

• Functional/Basis Set: The same functional and basis set used for geometry optimization (e.g., B3LYP/6-311++G(d,p)) is a good starting point.

• Number of States: Request the calculation of a sufficient number of excited states (e.g., 10-20) to cover the relevant UV-Vis region.

• Solvent Effects: Include a continuum solvation model (e.g., PCM) to simulate the spectrum in a specific solvent.

• Data Analysis: Extract the calculated excitation energies (in nm) and oscillator strengths. The transitions with the highest oscillator strengths correspond to the major absorption bands.

Exploring Biological Interactions: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when it binds to a receptor, typically a protein.[3] This method is instrumental in identifying potential biological targets and understanding the key interactions that drive binding affinity.

Given the known anticancer properties of many benzoxazole derivatives, a relevant target for 1-(1,3-Benzoxazol-7-yl)-1-ethanone could be a protein involved in cancer progression, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis.[16]

The docking results would provide a binding energy score, indicating the predicted affinity of the compound for the target, and a visual representation of the binding mode. This allows for the identification of specific amino acid residues that interact with the ligand and the nature of these interactions (e.g., hydrogen bonds, hydrophobic interactions, π-π stacking).

Predicting Drug-Likeness: In Silico ADMET Profiling

A potent biological activity is not sufficient for a compound to become a successful drug. It must also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties. In silico ADMET prediction models can provide an early assessment of a compound's drug-likeness.[17][18]

Table 4: Key In Silico ADMET Parameters for 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Property	Prediction Tool/Method	Desired Outcome for a CNS-active drug
Absorption
Lipophilicity (LogP)	ALOGPS, XLOGP3	1 - 3
Water Solubility (LogS)	ESOL, ALOGPS	> -4
Human Intestinal Absorption	QSAR models	High
Blood-Brain Barrier (BBB) Permeation	QSAR models, PSA	Yes
Distribution
Plasma Protein Binding	QSAR models	Moderate to low
Metabolism
Cytochrome P450 (CYP) Inhibition	QSAR models	Non-inhibitor of major isoforms (e.g., 3A4, 2D6)
Excretion
Renal Organic Cation Transporter 2 (OCT2) Inhibition	QSAR models	Non-inhibitor
Toxicity
hERG Inhibition	QSAR models	Non-inhibitor
Ames Mutagenicity	QSAR models	Non-mutagenic

Note: This table provides examples of important ADMET parameters and is not exhaustive. The desired outcomes can vary depending on the therapeutic indication.

Conclusion and Future Directions

The theoretical studies outlined in this guide provide a comprehensive in silico framework for the characterization of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. By leveraging quantum chemical calculations, molecular docking, and ADMET prediction, researchers can gain significant insights into the molecule's physicochemical properties, spectroscopic signatures, and potential as a drug candidate. These computational predictions serve as a critical foundation for guiding experimental efforts, enabling a more efficient and informed drug discovery and development process. The subsequent experimental validation of these theoretical findings is the essential next step in advancing this promising compound towards preclinical evaluation.

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Benzoxazole Compounds: A Technical Guide to Their Biological Activity and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The benzoxazole scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry.[1][2] Its unique structural and electronic properties have led to the discovery of a wide array of biological activities, positioning benzoxazole derivatives as promising candidates for the development of novel therapeutics.[1][2][3][4] This technical guide provides an in-depth exploration of the multifaceted biological activities of benzoxazole compounds, with a focus on their antimicrobial, anticancer, and anti-inflammatory potential. The document delves into the mechanisms of action, structure-activity relationships, and key experimental protocols for evaluating these activities, offering a valuable resource for researchers in the field of drug discovery and development.

The Benzoxazole Scaffold: A Foundation for Diverse Biological Activity

Benzoxazole is an aromatic organic compound composed of a benzene ring fused to an oxazole ring.[3] The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom.[3] This fundamental structure, with the molecular formula C₇H₅NO, provides a stable yet reactive framework for chemical modification.[3]

Chemical Properties and Reactivity:

• Aromaticity and Stability: The fused ring system is aromatic, contributing to its relative stability.[3]

• Reactive Sites: Despite its stability, the benzoxazole nucleus possesses reactive sites that are amenable to functionalization, primarily at the 2, 5, and 6-positions.[1][3] Electrophilic substitution reactions, such as nitration, predominantly occur at the C6-position.[3]

• Structural Isosteres of Nucleic Bases: Benzoxazoles are considered structural isosteres of the naturally occurring nucleic bases, adenine and guanine.[1][2] This structural mimicry is thought to facilitate their interaction with biological macromolecules, potentially contributing to their broad spectrum of biological activities.[1][2]

The versatility of the benzoxazole core allows for the synthesis of a vast library of derivatives with tailored biological activities. Common synthetic strategies involve the condensation of o-aminophenols with carboxylic acids or their derivatives.[3] One prevalent method is the reaction of 2-aminophenol with various reagents in the presence of a catalyst.[5] For instance, benzo[d]oxazole-2-thiol can be synthesized by reacting a methanolic solution of 2-aminophenol with potassium hydroxide, followed by the addition of carbon disulfide.[6]

Antimicrobial Activity of Benzoxazoles: A Renewed Approach to Infectious Diseases

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Benzoxazole derivatives have emerged as a promising class of compounds with potent activity against a wide range of bacteria and fungi.[3][6][7]

Mechanisms of Antimicrobial Action

The antimicrobial activity of benzoxazoles is often attributed to their ability to interfere with essential cellular processes in microorganisms. One of the key proposed mechanisms is the inhibition of DNA gyrase.[8] DNA gyrase is a crucial bacterial enzyme responsible for introducing negative supercoils into DNA, a process vital for DNA replication and transcription. By inhibiting this enzyme, benzoxazole derivatives can effectively halt bacterial proliferation.[8] Molecular modeling studies have suggested that features such as hydrogen bond acceptors, hydrogen bond donors, and hydrophobicity in the benzoxazole scaffold contribute to its interaction with and inhibition of DNA gyrase.[8]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of benzoxazole derivatives is significantly influenced by the nature and position of substituents on the benzoxazole core.

• Substituents at the 2 and 5-positions: Research has consistently shown that modifications at the 2 and 5-positions of the benzoxazole ring are critical for antimicrobial activity.[7]

• Impact of Linkers: The presence or absence of a methylene bridge between the oxazole ring and a phenyl substituent can dramatically affect activity. Studies have indicated that benzoxazole derivatives lacking a methylene bridge tend to be more active.[8]

• Influence of Specific Moieties: The introduction of certain chemical groups can enhance antimicrobial efficacy. For example, the presence of aromatic bromo, nitro, and methoxy groups has been associated with notable antimicrobial effects.[6]

Diagram 1: Key Structure-Activity Relationships for Antimicrobial Benzoxazoles

Caption: AhR-mediated anticancer activity of a benzoxazole prodrug.

Structure-Activity Relationship (SAR) Insights

The anticancer efficacy of benzoxazole derivatives is highly dependent on their substitution patterns.

• Methoxy and Hydroxy Groups: The presence of di-methoxy and tri-methoxy groups on aromatic aldehydes used in the synthesis of benzoxazole derivatives has been shown to improve anticancer activity. [6]An ortho-hydroxy group can also enhance this activity. [6]* Bioisosteric Replacement: Bioisosteric replacement of other heterocyclic cores, such as benzothiazole, with a benzoxazole ring has been a successful strategy in developing potent anticancer agents. [9]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds. [9] Objective: To determine the concentration of a benzoxazole compound that reduces the viability of a cancer cell line by 50% (IC₅₀).

Materials:

• Benzoxazole compound stock solution

• Cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) [7][9]* Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the benzoxazole compound in complete medium.

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

  • Include a vehicle control (medium with the same concentration of solvent used for the stock solution) and a blank (medium only).

  • Incubate for 48-72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Anti-inflammatory Activity of Benzoxazoles: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of many diseases, and benzoxazole derivatives have shown promise as anti-inflammatory agents. [3][4]

Mechanisms of Anti-inflammatory Action

The anti-inflammatory effects of benzoxazoles are mediated through various mechanisms, including the inhibition of pro-inflammatory enzymes and cytokines. Some benzoxazolone derivatives have been shown to inhibit the production of interleukin-6 (IL-6), a key pro-inflammatory cytokine. [10]

Experimental Protocol: In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation)

Protein denaturation is a well-documented cause of inflammation. [11][12]The ability of a compound to inhibit protein denaturation can be a measure of its anti-inflammatory potential. [11][12] Objective: To evaluate the in vitro anti-inflammatory activity of a benzoxazole compound by assessing its ability to inhibit heat-induced protein denaturation.

Materials:

• Benzoxazole compound stock solution

• Bovine Serum Albumin (BSA) solution (0.2% w/v in Tris-HCl buffer, pH 6.8)

• Phosphate Buffered Saline (PBS)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation:

  • Prepare different concentrations of the benzoxazole compound in PBS.

  • In separate tubes, mix 0.5 mL of the BSA solution with 0.5 mL of the various concentrations of the benzoxazole compound.

  • Include a control (0.5 mL BSA + 0.5 mL PBS) and a standard anti-inflammatory drug (e.g., diclofenac sodium).

• Incubation:

  • Incubate the reaction mixtures at 37°C for 20 minutes.

  • Heat the mixtures at 72°C for 5 minutes to induce denaturation.

  • Cool the tubes to room temperature.

• Absorbance Measurement:

  • Measure the absorbance of the solutions at 660 nm.

• Calculation:

  • Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Other Notable Biological Activities

Beyond the major activities discussed, benzoxazole derivatives have also been investigated for other therapeutic applications.

• Antiviral Activity: Certain flavonol derivatives containing a benzoxazole moiety have demonstrated significant antiviral activity, particularly against the Tobacco Mosaic Virus (TMV). [13]The proposed mechanism involves binding to the TMV coat protein, which can interfere with the virus's self-assembly and replication. [13]

Conclusion

The benzoxazole scaffold represents a highly versatile and pharmacologically significant platform in the field of medicinal chemistry. The diverse biological activities exhibited by its derivatives, including potent antimicrobial, anticancer, and anti-inflammatory effects, underscore their therapeutic potential. This technical guide has provided a comprehensive overview of the key biological activities of benzoxazole compounds, their mechanisms of action, and the experimental methodologies used for their evaluation. The continued exploration of structure-activity relationships and the development of novel synthetic strategies will undoubtedly lead to the discovery of new benzoxazole-based drug candidates with improved efficacy and safety profiles.

References

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). World Journal of Pharmaceutical Research, 14(3), 1026-1044. [Link]

• Alam, M. S., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 83. [Link]

• Akhila, S., et al. (2022). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review, 9(12), 335-346. [Link]

• Osmaniye, D., et al. (2021). Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. European Journal of Medicinal Chemistry, 210, 112979. [Link]

• Yilmaz, I., et al. (2022). Synthesis, Antimicrobial Activity, and Molecular Modeling Studies of Some Benzoxazole Derivatives. Bentham Science Publishers. [Link]

• Review of synthesis process of benzoxazole and benzothiazole derivatives. (2024). RSC Advances, 14(18), 12567-12591. [Link]

• Synthesis of Benzoxazoles. Organic Chemistry Portal. [Link]

• Wojciechowska, I., et al. (2021). Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. Amino Acids, 53(5), 729-743. [Link]

• Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311. [Link]

• Benzoxazole derivatives exhibiting antimicrobial and anticancer activity. ResearchGate. [Link]

• Xu, J., et al. (2024). Novel flavonol derivatives containing benzoxazole as potential antiviral agents: design, synthesis, and biological evaluation. Medicinal Chemistry Research, 33(1), 1-13. [Link]

• Hitesh, K. (2023). Antimicrobial Susceptibility Testing. StatPearls. [Link]

• Li, Y., et al. (2023). Synthesis and Anti-Inflammatory Activity Evaluation of Benzoxazole Derivatives as New Myeloid Differentiation Protein 2 Inhibitors. Molecules, 28(8), 3569. [Link]

• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2025). Current Pharmaceutical Design, 31. [Link]

• Antimicrobial Susceptibility Testing. Apec.org. [Link]

• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Infectious Diseases and Therapy, 9(4), 781-805. [Link]

• In Vitro Anti-Inflammatory Properties of Selected Green Leafy Vegetables. (2018). Journal of Food Quality. [Link]

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1-(1,3-Benzoxazol-7-yl)-1-ethanone safety and handling precautions

An In-depth Technical Guide to the Safe Handling of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the essential safety and handling precautions for 1-(1,3-Benzoxazol-7-yl)-1-ethanone. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidance is predicated on established principles of chemical safety and data extrapolated from structurally analogous benzoxazole and ethanone derivatives. The causality behind each recommendation is explained to ensure a thorough understanding of the potential risks and the rationale for the prescribed safety measures.

Hazard Identification and Risk Assessment

Anticipated Hazards Based on Analogous Compounds:

Hazard Statement	Description	GHS Pictogram	Rationale based on Analogous Compounds
H315	Causes skin irritation	Irritant (GHS07)	Structurally similar compounds like 1-(6-Amino-1,3-benzodioxol-5-yl)ethan-1-one and 1-(1,3-Oxazol-5-yl)ethanone are known skin irritants.[1][4]
H319	Causes serious eye irritation	Irritant (GHS07)	Many organic compounds, particularly those with aromatic ring systems, can cause significant eye irritation.[1][2][3]
H335	May cause respiratory irritation	Irritant (GHS07)	Fine organic powders or vapors can irritate the respiratory tract.[1][3][4]
H302	Harmful if swallowed	Irritant (GHS07)	Several ethanone derivatives are classified as harmful if swallowed.[5][6]

It is imperative to conduct a thorough risk assessment for any specific experimental protocol involving this compound, considering the quantities used, the nature of the procedure (e.g., heating, aerosol generation), and the potential for exposure.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential, prioritizing engineering controls and supplementing with appropriate personal protective equipment.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to contain the chemical at its source, thereby minimizing the risk of exposure.

• Chemical Fume Hood: All weighing, handling, and experimental manipulations of 1-(1,3-Benzoxazol-7-yl)-1-ethanone should be performed within a certified chemical fume hood.[7] This is critical to prevent the inhalation of any dust or vapors that may be generated.

• Ventilation: Ensure that the laboratory has adequate general ventilation to maintain a safe air quality.[5]

Personal Protective Equipment (PPE): Essential for Direct Handling

The selection of PPE should be based on a comprehensive risk assessment of the specific tasks being performed.

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.	Essential to protect against splashes and airborne particles. Standard prescription glasses are not a substitute.
Skin Protection	Chemical-resistant gloves (e.g., nitrile). A lab coat should be worn at all times.	Prevents direct skin contact.[2] Gloves should be inspected for integrity before use and changed regularly, or immediately if contaminated.
Respiratory Protection	Generally not required if work is conducted in a fume hood.	If there is a potential for aerosol generation outside of a fume hood, a risk assessment should be conducted to determine if a respirator is necessary.

Chemical Handling and Storage Protocols

Adherence to strict handling and storage procedures is fundamental to maintaining a safe laboratory environment.

Prudent Handling Practices

• Avoid Dust and Aerosol Formation: Handle the solid compound carefully to minimize the creation of dust.[8]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][9] Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[7]

• Labeling: Ensure all containers of 1-(1,3-Benzoxazol-7-yl)-1-ethanone are clearly and accurately labeled with the chemical name and any known or suspected hazards.

Storage Requirements

Proper storage is crucial for maintaining the stability of the compound and preventing accidental release.

• Container: Keep the compound in a tightly sealed container to prevent exposure to moisture and air.[7][8]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[7][8]

• Segregation: Store separately from food and drink.[7]

Emergency Procedures: Preparedness and Response

A clear and well-rehearsed emergency plan is critical for mitigating the consequences of an accidental exposure or spill.

First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2][10] Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area thoroughly with soap and water.[2][9] If irritation persists, seek medical advice.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.
Ingestion	Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate medical attention.[7]

Spill Response

In the event of a spill, the following steps should be taken:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: Prevent the spread of the material.

• Personal Protection: Don appropriate PPE before attempting to clean up the spill.

• Cleanup: For a solid spill, carefully sweep or vacuum the material into a suitable container for disposal. Avoid generating dust. For a liquid spill, use an inert absorbent material.

• Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and water.

• Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[11]

Waste Disposal

Chemical waste must be managed responsibly to protect both human health and the environment.

• Segregation: Do not mix waste containing 1-(1,3-Benzoxazol-7-yl)-1-ethanone with other waste streams unless it is known to be compatible.[11]

• Labeling: All waste containers must be clearly labeled with their contents.

• Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company, following all applicable regulations.[11]

Diagrams

Standard Laboratory Safety Workflow

Caption: A generalized workflow for safely handling chemical compounds in a laboratory setting.

Conclusion

While 1-(1,3-Benzoxazol-7-yl)-1-ethanone is a valuable compound in research and development, it must be handled with the utmost care.[12] By understanding the potential hazards based on analogous structures and rigorously adhering to the safety protocols outlined in this guide, researchers can minimize their risk of exposure and maintain a safe working environment. It is the responsibility of every individual working with this compound to be familiar with these procedures and to exercise caution and good judgment in all laboratory operations.

References

• European Directorate for the Quality of Medicines & Healthcare. (2023, April 3). 1-(3-benzoylphenyl)ethanone Safety Data Sheet. Retrieved from [Link]

• PubChem. 1-(6-Amino-1,3-benzodioxol-5-yl)ethan-1-one. Retrieved from [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Benzoxazolinone, 98%. Retrieved from [Link]

• Unknown. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2022, May 30). Ethanone, 1-(2,3,4,7,8,8a-hexahydro- 3,6,8,8-tetramethyl-1H-3a,7- methanoazulen-5-yl)-, [3R -. Retrieved from [Link]

• Carl ROTH. (2011, March 17). Safety data sheet. Retrieved from [Link]

• PubChem. Ethanone, 1-[9-ethyl-6-(2-methylbenzoyl)-9H-carbazol-3-yl]-, 1-(O-acetyloxime). Retrieved from [Link]

• PMC. (2018, August 12). Benzoxazole derivatives: design, synthesis and biological evaluation. Retrieved from [Link]554/)

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Protocols & Analytical Methods

Synthetic Routes for Substituted Benzoxazole Ethanones: A Detailed Guide for Researchers

This document provides a comprehensive overview and detailed protocols for the synthesis of substituted benzoxazole ethanones, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, field-proven insights, and a strong foundation in the underlying chemical principles.

Introduction: The Significance of Benzoxazole Ethanones

Benzoxazoles are a vital class of heterocyclic compounds, forming the core structure of numerous pharmacologically active agents and functional organic materials.[1][2] The introduction of an ethanone (acetyl) group at the 2-position of the benzoxazole ring system creates a versatile scaffold, the 2-acetylbenzoxazole, which can serve as a key intermediate for further molecular elaboration or as a bioactive molecule in its own right. The ketone functionality provides a reactive handle for a wide range of chemical transformations, enabling the construction of complex molecular architectures for drug discovery and development.

This application note details robust and reproducible synthetic strategies for accessing substituted benzoxazole ethanones, with a focus on one-pot methodologies that offer efficiency and atom economy.[3] We will delve into the mechanistic rationale behind these synthetic routes, providing detailed, step-by-step protocols and expert insights to ensure successful implementation in the laboratory.

Core Synthetic Strategy: Condensation of 2-Aminophenols with β-Dicarbonyl Compounds

The most direct and widely employed method for the synthesis of 2-acetylbenzoxazoles is the condensation of a substituted 2-aminophenol with a β-dicarbonyl compound, such as acetylacetone or ethyl acetoacetate.[4] This approach is favored for its operational simplicity and the ready availability of the starting materials.

Mechanistic Insights

The reaction proceeds through a cascade of steps, typically initiated by the formation of an enamine or a Schiff base intermediate. The acidic conditions often employed facilitate the initial condensation between the amino group of the 2-aminophenol and one of the carbonyl groups of the β-dicarbonyl compound. Subsequent intramolecular cyclization via nucleophilic attack of the phenolic hydroxyl group onto the imine or enamine, followed by dehydration, leads to the formation of the stable benzoxazole ring. The use of a co-catalyst, such as a copper salt, can facilitate the cyclization and subsequent aromatization steps.[4]

Protocol 1: Copper-Catalyzed One-Pot Synthesis of 2-Acetylbenzoxazoles from 2-Aminophenols and Acetylacetone

This protocol is adapted from the work of Mayo et al. and provides a reliable method for the synthesis of a range of substituted 2-acetylbenzoxazoles.[4]

Materials and Reagents

• Substituted 2-aminophenol (1.0 equiv)

• Acetylacetone (1.2 equiv)

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (10 mol%)

• Copper(I) iodide (CuI) (10 mol%)

• Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Experimental Procedure

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted 2-aminophenol (1.0 mmol), acetonitrile (5 mL), acetylacetone (1.2 mmol), p-toluenesulfonic acid monohydrate (0.1 mmol), and copper(I) iodide (0.1 mmol).

• Stir the reaction mixture at 80 °C for 16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure substituted 2-acetylbenzoxazole.

Trustworthiness and Self-Validation

The progress of this reaction can be reliably monitored by TLC, observing the consumption of the starting 2-aminophenol and the appearance of a new, typically more nonpolar, product spot. The final product should be characterized by standard spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its identity and purity. The expected spectroscopic data for 2-acetylbenzoxazole would include a characteristic singlet for the acetyl methyl protons around δ 2.7 ppm in the ¹H NMR spectrum and a carbonyl resonance around δ 195 ppm in the ¹³C NMR spectrum.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of 2-acetylbenzoxazoles.

Alternative Synthetic Routes

While the condensation with β-dicarbonyls is a primary route, other methodologies can be employed to access benzoxazole ethanones, offering alternative pathways that may be advantageous for specific substrates or for accessing diverse substitution patterns.

From 2-Aminophenols and α-Ketothioesters

The cyclocondensation of 2-aminophenols with α-ketothioesters in an acidic medium provides a facile synthesis of 2-acylbenzoxazoles.[5] This method offers a direct route to the target compounds, with the thioester group serving as a reactive equivalent of a carboxylic acid.

From 2-Aminophenols and Acetophenones

A "break-and-build" strategy involving the reaction of o-aminophenols with acetophenones can also yield 2-benzoylbenzoxazoles.[5] While this typically yields aryl ketones, modifications to the ketone starting material could potentially provide access to ethanone derivatives. This approach often requires specific catalytic systems to facilitate the C-C bond cleavage and subsequent C-N and C-O bond formations.

Annulative Coupling with Sulfoxonium Ylides

A metal-free, one-pot protocol has been developed for the synthesis of 2-acylbenzoxazoles via the annulative coupling of sulfoxonium ylides with 2-aminophenol derivatives.[5] This method represents a more recent advancement in the field, offering a novel disconnection approach to the benzoxazole core.

Data Summary: A Comparative Overview

The following table summarizes typical reaction conditions and yields for the synthesis of 2-acetylbenzoxazoles from various substituted 2-aminophenols using the protocol adapted from Mayo et al.[4]

Entry	Substituent on 2-Aminophenol	Product	Yield (%)
1	H	2-Acetylbenzoxazole	82
2	4-Methyl	2-Acetyl-5-methylbenzoxazole	89
3	4-Chloro	2-Acetyl-5-chlorobenzoxazole	75
4	4-Bromo	2-Acetyl-5-bromobenzoxazole	71
5	4-Nitro	2-Acetyl-5-nitrobenzoxazole	64
6	4-Methoxy	2-Acetyl-5-methoxybenzoxazole	85

Expertise in Practice: Causality Behind Experimental Choices

• Choice of Catalyst System: The combination of a Brønsted acid (TsOH·H₂O) and a Lewis acid (CuI) is crucial for the success of the reaction.[4] The Brønsted acid catalyzes the initial condensation and dehydration steps, while the copper(I) iodide is believed to facilitate the final cyclization and aromatization to the benzoxazole ring.

• Solvent Selection: Acetonitrile is an excellent solvent for this reaction as it is polar enough to dissolve the starting materials and catalysts, and it has a sufficiently high boiling point to allow the reaction to be conducted at an elevated temperature, driving it to completion.

• Reaction Temperature: The reaction is typically performed at 80 °C to ensure a reasonable reaction rate without causing decomposition of the starting materials or products.

• Importance of an Inert Atmosphere: While not always strictly necessary for this specific reaction, conducting the synthesis under an inert atmosphere (e.g., nitrogen or argon) is good practice in organic synthesis to prevent potential oxidation of the 2-aminophenol and to ensure the longevity of the copper(I) catalyst, which can be sensitive to air.

Conclusion

The synthetic routes outlined in this application note provide researchers with reliable and efficient methods for the preparation of substituted benzoxazole ethanones. The one-pot condensation of 2-aminophenols with β-dicarbonyl compounds, particularly acetylacetone, stands out as a robust and versatile strategy. By understanding the underlying reaction mechanisms and carefully controlling the experimental parameters, scientists can confidently synthesize these valuable heterocyclic building blocks for a wide range of applications in drug discovery and materials science.

References

• A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. (2021). National Institutes of Health. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (2023). RSC Publishing. [Link]

• 2‐Benzoylbenzoxazoles: Bioactivity and Syntheses. (2021). ResearchGate. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor. (2023). Semantic Scholar. [Link]

• Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. (2014). Organic Chemistry Portal. [Link]

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. (2019). National Institutes of Health. [Link]

• Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. (2020). National Institutes of Health. [Link]

• Preparation of N-acetyl-para-aminophenol via a flow route of a clean amination and acylation of p-nitrophenol catalyzing by core-shell Cu2O@CeO2. (2018). Arabian Journal of Chemistry. [Link]

• New Method of 2-Arylbenzoxazole Synthesis from 2-Aminophenol Derivatives and Benzaldehyde Using Sulfur as an Oxidant. (2020). ResearchGate. [Link]

• SYNTHESIS OF SOME o-AMINOPHENOL DERIVATIVES AND ANTIOXIDANT ACTIVITIES. (2016). Vietnam Journals Online. [Link]

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The Strategic Utility of 1-(1,3-Benzoxazol-7-yl)-1-ethanone: A Versatile Intermediate in Synthetic Chemistry

Introduction: Unveiling the Potential of a Unique Benzoxazole Isomer

The benzoxazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a multitude of biologically active compounds and functional materials.[1][2] While extensive research has focused on derivatives functionalized at the 2- and 5-positions, the 7-substituted isomers, such as 1-(1,3-Benzoxazol-7-yl)-1-ethanone , represent a less explored yet highly promising class of chemical intermediates. The strategic placement of the acetyl group at the C7 position offers a unique vector for molecular elaboration, providing access to novel chemical entities with potentially valuable pharmacological and photophysical properties.

This comprehensive guide provides detailed application notes and robust protocols centered on the synthesis and utilization of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. We will delve into plausible synthetic strategies, leveraging modern catalytic methods, and explore the rich downstream chemistry of the acetyl moiety, positioning this molecule as a key building block for researchers in drug discovery and materials science.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of 1-(1,3-Benzoxazol-7-yl)-1-ethanone is paramount for its effective use. The following table summarizes key computed and expected analytical data.

Property	Value	Source
Molecular Formula	C₉H₇NO₂	-
Molecular Weight	161.16 g/mol	-
Appearance	Expected to be a crystalline solid	Analogous Compounds
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMSO)	General Knowledge
¹H NMR (CDCl₃, 400 MHz)	Predicted: δ ~8.0-8.2 (d, 1H), ~7.6-7.8 (d, 1H), ~7.3-7.5 (t, 1H), ~8.4 (s, 1H, H-2), ~2.7 (s, 3H, COCH₃)	Spectroscopic Prediction
¹³C NMR (CDCl₃, 100 MHz)	Predicted: δ ~198 (C=O), ~155 (C-2), ~150, ~145, ~130, ~125, ~120, ~110 (Ar-C), ~27 (CH₃)	Spectroscopic Prediction
IR (KBr, cm⁻¹)	Expected: ~1680 (C=O stretch), ~1600, ~1550 (Ar C=C stretch), ~1250 (C-O stretch)	General Knowledge
Mass Spectrometry (EI)	Expected m/z: 161 [M]⁺, 146 [M-CH₃]⁺, 118 [M-COCH₃]⁺	General Knowledge

Synthetic Protocols: Accessing the C7-Functionalized Benzoxazole Core

Direct synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone is not widely reported, necessitating a strategic, multi-step approach. The key challenge lies in the regioselective introduction of the acetyl group at the C7 position of the benzoxazole ring. Below, we propose two robust, scientifically-grounded synthetic pathways.

Protocol 1: Palladium-Catalyzed C-H Acylation via a Halogenated Intermediate

This protocol leverages the power of modern cross-coupling chemistry to achieve regioselective acylation. The strategy involves the initial synthesis of a 7-halo-benzoxazole, which then serves as a handle for a subsequent palladium-catalyzed acylation reaction.

Workflow Diagram:

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Application Notes and Protocols for Antimicrobial Screening of 1-(1,3-Benzoxazol-7-yl)-1-ethanone Analogs

Introduction: The Imperative for Novel Antimicrobial Agents

The relentless rise of antimicrobial resistance presents a formidable challenge to global health, necessitating an urgent and continuous search for new chemical entities with potent antimicrobial activity.[1][2] Benzoxazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad spectrum of pharmacological activities, including antibacterial and antifungal properties.[1][3][4] The 1-(1,3-Benzoxazol-7-yl)-1-ethanone scaffold, in particular, offers a versatile platform for medicinal chemists to design and synthesize novel analogs with potentially enhanced antimicrobial efficacy.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the antimicrobial screening of 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs. The protocols detailed herein are grounded in established methodologies, primarily adhering to the guidelines set forth by the Clinical and Laboratory Standards Institute (CLSI), to ensure reproducibility and comparability of results.[5][6][7][8][9] Our focus extends beyond procedural steps to elucidate the scientific rationale behind each experimental choice, thereby empowering researchers to not only execute these assays with precision but also to critically interpret the generated data.

Part 1: Foundational Antimicrobial Susceptibility Testing

The initial phase of screening new chemical entities involves determining their minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[2][10][11] This is a critical parameter for assessing the potency of a compound. Following the determination of bacteriostatic activity, it is often pertinent to ascertain the minimum bactericidal concentration (MBC), which is the lowest concentration required to kill 99.9% of the initial bacterial inoculum.[12][13]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a widely used and standardized technique for determining the MIC of antimicrobial agents.[13][14] It allows for the simultaneous testing of multiple compounds against a panel of microorganisms in a 96-well microtiter plate format, making it efficient for screening purposes.

Principle: A standardized suspension of a test microorganism is exposed to serial dilutions of the 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs in a liquid growth medium. After a specified incubation period, the presence or absence of visible growth is determined. The MIC is the lowest concentration of the compound at which no visible growth is observed.[2][10]

Materials:

• Sterile 96-well flat-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Standardized microbial inocula (e.g., 0.5 McFarland standard)

• 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs and reference antibiotics (e.g., ofloxacin, fluconazole)[4]

• Sterile multichannel pipettes and reservoirs

• Incubator (35 ± 2 °C)

• Microplate reader (optional, for spectrophotometric reading)

• Resazurin solution (optional, for viability indication)

Step-by-Step Methodology:

• Preparation of Compound Stock Solutions: Dissolve the 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add an additional 100 µL of the stock solution of the test compound (in duplicate or triplicate) to the first well of each row to be tested. This will be the highest concentration.

• Serial Dilutions:

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second well of the same row.

  • Mix thoroughly by pipetting up and down.

  • Continue this process down the column to the desired final concentration, discarding 100 µL from the last well.

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh culture (18-24 hours old).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[2]

• Inoculation: Add 100 µL of the standardized bacterial suspension to each well, bringing the total volume to 200 µL.

• Controls:

  • Growth Control: Wells containing only inoculated broth (no compound).

  • Sterility Control: Wells containing only uninoculated broth.

  • Positive Control: A reference antibiotic with a known MIC against the test strains.

• Incubation: Incubate the plates at 35 ± 2 °C for 16-20 hours for most bacteria.

• MIC Determination:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound where no visible growth is observed.

  • Alternatively, add a viability indicator like resazurin and incubate for a further 2-4 hours. A color change from blue to pink indicates viable cells. The MIC is the lowest concentration where the blue color is retained.

  • A microplate reader can be used to measure the optical density (OD) at 600 nm. The MIC is the lowest concentration that inhibits growth by ≥90% compared to the growth control.

Caption: Relationship between MIC and MBC assays.

Part 2: Data Presentation and Interpretation

Clear and structured presentation of quantitative data is essential for the comparative analysis of the antimicrobial activity of the synthesized analogs.

Table 1: Example of MIC and MBC Data for 1-(1,3-Benzoxazol-7-yl)-1-ethanone Analogs

Compound ID	R-Group Modification	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Interpretation	Reference Antibiotic	Ref. MIC (µg/mL)
BZX-001	H	Staphylococcus aureus ATCC 29213	16	32	Bactericidal	Ofloxacin	0.5
BZX-002	4-Cl	Staphylococcus aureus ATCC 29213	8	16	Bactericidal	Ofloxacin	0.5
BZX-003	4-NO2	Staphylococcus aureus ATCC 29213	32	>128	Bacteriostatic	Ofloxacin	0.5
BZX-001	H	Escherichia coli ATCC 25922	64	>128	Bacteriostatic	Ofloxacin	0.25
BZX-002	4-Cl	Escherichia coli ATCC 25922	32	64	Bactericidal	Ofloxacin	0.25
BZX-003	4-NO2	Escherichia coli ATCC 25922	128	>128	Bacteriostatic	Ofloxacin	0.25
BZX-001	H	Candida albicans ATCC 90028	32	64	Fungicidal	Fluconazole	2
BZX-002	4-Cl	Candida albicans ATCC 90028	16	32	Fungicidal	Fluconazole	2
BZX-003	4-NO2	Candida albicans ATCC 90028	64	>128	Fungistatic	Fluconazole	2

Note: The interpretation of bactericidal versus bacteriostatic is generally based on the ratio of MBC to MIC. A ratio of ≤ 4 is typically considered bactericidal.

Part 3: Mechanistic Insights and Structure-Activity Relationships

While MIC and MBC assays provide crucial information on the potency of the compounds, understanding their mechanism of action and the relationship between their chemical structure and biological activity is paramount for rational drug design.

Potential Mechanisms of Action for Benzoxazole Derivatives

Literature suggests that benzoxazole derivatives may exert their antimicrobial effects through various mechanisms. [15][16]Due to their structural similarity to purine bases like adenine and guanine, they are thought to interact with biopolymers in living systems. [1][17]One of the proposed mechanisms is the inhibition of DNA gyrase, an enzyme essential for bacterial DNA replication. [15]Other potential targets could include enzymes involved in cell wall synthesis or disruption of the cell membrane. [16]Further studies, such as DNA gyrase inhibition assays or cell membrane permeability assays, would be required to elucidate the precise mechanism of action for novel 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs.

Structure-Activity Relationship (SAR) Considerations

Systematic modification of the 1-(1,3-Benzoxazol-7-yl)-1-ethanone scaffold and correlation of these changes with antimicrobial activity can provide valuable SAR insights. For instance, studies on other benzoxazole derivatives have shown that the nature and position of substituents on the benzoxazole ring system can significantly influence their antimicrobial potency. [18]Specifically, substitutions at the 2 and 5-positions of the benzoxazole ring have been found to be important for activity. [18]Researchers should consider synthesizing a library of analogs with diverse electronic and steric properties at various positions of the core structure to build a comprehensive SAR model. This will guide the optimization of lead compounds with improved activity and a favorable safety profile.

Conclusion

The protocols and guidelines presented in these application notes provide a robust framework for the systematic antimicrobial screening of 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs. By adhering to standardized methodologies and focusing on both the potency and the potential mechanism of action, researchers can effectively identify and advance promising new candidates in the critical fight against antimicrobial resistance. The integration of SAR studies will further refine the drug discovery process, paving the way for the development of the next generation of antimicrobial agents.

References

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• SYNTHESIS OF NOVEL 1, 3-INDANEDIONE DERIVATIVES AND PHARMACOLOGICAL EVALUATION AS ANTI-MICROBIAL, ANTI-OXIDATIVE AGENTS. (2019). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

• Synthesis, characterization and anti-microbial activity of new series of benzoxazole derivatives. (n.d.). ResearchGate. Available at: [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (n.d.). Research Square. Available at: [Link]

• Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. (2022). Taylor & Francis Online. Available at: [Link]

• Synthesis and antimicrobial evaluation of some new benzthiazole oxime ether derivatives. (n.d.). Journal of Medicinal and Pharmaceutical Sciences. Available at: [Link]

• Design, synthesis, antibacterial and antiviral evaluation of chalcone derivatives containing benzoxazole. (2022). Arabian Journal of Chemistry. Available at: [Link]

• Benzoxazole derivatives: design, synthesis and biological evaluation. (2018). Chemistry Central Journal. Available at: [Link]

• Benzoxazoles as promising antimicrobial agents: A systematic review. (n.d.). ResearchGate. Available at: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io. Available at: [Link]

• Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]-benzoxazole. (2021). National Center for Biotechnology Information. Available at: [Link]

• CLSI: Clinical & Laboratory Standards Institute. (n.d.). CLSI. Available at: [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (2020). National Institutes of Health, Islamabad Pakistan. Available at: [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. (2024). Nature Protocols. Available at: [Link]

• Structure activity relationship of the synthesized compounds. (n.d.). ResearchGate. Available at: [Link]

• The minimum bactericidal concentration of antibiotics. (2024). BMG LABTECH. Available at: [Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC). (n.d.). IDEXX. Available at: [Link]

• Synthesis and antimicrobial evaluation of novel 1,3-thiazoles and unsymmetrical azines. (2015). ResearchGate. Available at: [Link]

• Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. (2021). National Center for Biotechnology Information. Available at: [Link]

• 2.7. Minimum Bactericidal Concentration (MBC) Assay. (2025). Bio-protocol. Available at: [Link]

• Clinical & Laboratory Standards Institute CLSI Guidelines (2019) CLSI M100-ED29 2019 Performance Standards for Antimicrobial Susceptibility Testing. 29th Edition. (2019). Scientific Research Publishing. Available at: [Link]

• M100S - Performance Standards for Antimicrobial Susceptibility Testing. (n.d.). ResearchGate. Available at: [Link]

• Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). (2021). YouTube. Available at: [Link]

• Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. (n.d.). Emery Pharma. Available at: [Link]

• CLSI M100™. (n.d.). Pediatric infectious diseases electronic library. Available at: [Link]

• Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). (2014). National Center for Biotechnology Information. Available at: [Link]

• (PDF) Benzoxazole derivatives: design, synthesis and biological evaluation. (n.d.). ResearchGate. Available at: [Link]

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1H NMR and 13C NMR characterization of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

An In-Depth Technical Guide to the ¹H and ¹³C NMR Characterization of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Abstract

This comprehensive application note provides a detailed guide for the structural elucidation of 1-(1,3-Benzoxazol-7-yl)-1-ethanone using Nuclear Magnetic Resonance (NMR) spectroscopy. Benzoxazole derivatives are pivotal scaffolds in medicinal chemistry and materials science, making unambiguous structural confirmation essential for research and development. This document outlines optimized protocols for sample preparation, data acquisition, and in-depth spectral analysis for both ¹H and ¹³C NMR. It is intended for researchers, scientists, and drug development professionals who require a robust methodology for the characterization of complex heterocyclic compounds.

Introduction: The Imperative for Spectroscopic Precision

1-(1,3-Benzoxazol-7-yl)-1-ethanone serves as a critical building block in the synthesis of pharmacologically active agents. Its molecular framework, featuring a fused benzoxazole ring system and an acetyl substituent, presents a unique electronic environment. Accurate structural verification is the cornerstone of any chemical synthesis, ensuring the integrity of subsequent research, from reaction optimization to structure-activity relationship (SAR) studies.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the non-destructive and definitive structural analysis of organic molecules in solution.[1] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets.[2][3] When placed in a strong external magnetic field, these nuclei can be excited by radiofrequency pulses, and the resulting signals provide a wealth of information about the molecule's atomic connectivity and chemical environment.[1][4] This guide provides the foundational protocols and expert interpretation required to fully characterize 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Experimental Methodology: A Self-Validating Protocol

The quality of an NMR spectrum is directly dependent on the meticulousness of the experimental procedure. The following protocols are designed to ensure high-resolution, artifact-free data acquisition.

Sample Preparation: The Foundation of Quality Data

Proper sample preparation is critical to avoid issues like poor resolution, signal broadening, and the presence of contaminant peaks.

A. Solvent Selection: The choice of a deuterated solvent is paramount. The solvent must dissolve the analyte completely without interfering with its signals.[5][6][7] Deuterated solvents replace ¹H atoms with ²H (deuterium), which is "invisible" in ¹H NMR and provides the deuterium signal necessary for the spectrometer's field-frequency lock.[5]

• Recommended Solvents:

  • Chloroform-d (CDCl₃): Excellent for many nonpolar to moderately polar organic compounds. Its residual proton signal appears at ~7.26 ppm.

  • Dimethyl Sulfoxide-d₆ (DMSO-d₆): A highly polar solvent, suitable for compounds with poor solubility in CDCl₃. Its residual proton signal is at ~2.50 ppm, and it also has a water peak around 3.33 ppm.[8]

For 1-(1,3-Benzoxazol-7-yl)-1-ethanone, CDCl₃ is typically the solvent of choice due to its ability to solubilize the compound and its relative inertness.

B. Analyte Concentration: The required concentration varies significantly between ¹H and ¹³C experiments due to the vast difference in isotopic abundance (¹H is ~99.98%, whereas ¹³C is only ~1.1%).[9][10]

• For ¹H NMR: 5-25 mg of the compound dissolved in 0.6-0.7 mL of deuterated solvent is generally sufficient.[11][12]

• For ¹³C NMR: A more concentrated sample, typically 50-100 mg in 0.6-0.7 mL, is required to obtain a good signal-to-noise ratio in a reasonable timeframe.[11][12] A highly concentrated sample for ¹³C NMR may slightly broaden signals in a subsequent ¹H NMR spectrum due to increased viscosity.

C. Step-by-Step Preparation Protocol:

• Weighing: Accurately weigh the desired amount of 1-(1,3-Benzoxazol-7-yl)-1-ethanone into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial. If necessary, add a small amount of an internal standard like Tetramethylsilane (TMS, δ 0.00 ppm).

• Mixing: Gently swirl or sonicate the vial to ensure the sample is fully dissolved. A homogenous solution is essential.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a high-quality, clean NMR tube.[11]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and clearly label it with a permanent marker.[11]

Data Acquisition Parameters

These protocols assume the use of a standard 400-600 MHz NMR spectrometer.

A. ¹H NMR Acquisition Protocol:

• Insertion & Locking: Insert the sample into the spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent, stabilizing the magnetic field.

• Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field across the sample volume.[13] This step is crucial for achieving sharp, well-resolved peaks.

• Parameter Setup:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

  • Number of Scans (NS): 8 to 16 scans are typically sufficient.

  • Relaxation Delay (D1): 1-2 seconds.

• Acquisition: Start the acquisition. The process should take only a few minutes.

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to generate the final spectrum. Calibrate the spectrum by setting the TMS peak to 0.00 ppm or the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

B. ¹³C{¹H} NMR Acquisition Protocol:

• Setup: Use the same locked and shimmed sample.

• Parameter Setup:

  • Pulse Program: Standard proton-decoupled pulse program (e.g., zgpg30). This removes C-H coupling, simplifying the spectrum so that each unique carbon appears as a singlet.

  • Spectral Width: ~220 ppm (e.g., from -10 to 210 ppm).[10]

  • Number of Scans (NS): Due to the low sensitivity of ¹³C, a significantly higher number of scans is required, typically ranging from 256 to 1024 or more, depending on the sample concentration.

  • Relaxation Delay (D1): 2 seconds.

• Acquisition: Start the acquisition. This is a longer experiment, potentially taking 20 minutes to over an hour.

• Processing: Process the data similarly to the ¹H spectrum. Reference the spectrum using the TMS signal (δ 0.00 ppm) or the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Logical Workflow for NMR Characterization

The following diagram illustrates the systematic workflow for the complete NMR characterization of a synthesized compound.

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Application Notes and Protocols for Infrared Spectroscopy of the Ethanone Functional Group in Benzoxazoles

Introduction: The Significance of Benzoxazoles and the Role of Infrared Spectroscopy

Benzoxazole derivatives are a cornerstone in medicinal chemistry and drug development, exhibiting a broad spectrum of pharmacological activities.[1] Their diverse biological functions necessitate robust and unequivocal structural characterization, a critical step in ensuring the identity, purity, and desired properties of synthesized compounds. Among the arsenal of analytical techniques, Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative tool for the elucidation of molecular structures.[2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of infrared spectroscopy for the characterization of the ethanone functional group in benzoxazole derivatives. We will delve into the theoretical underpinnings, provide detailed experimental protocols, and offer insights into spectral interpretation, thereby establishing a self-validating system for the analysis of these important molecules.

Theoretical Framework: Understanding the Vibrational Landscape of Ethanone-Substituted Benzoxazoles

The infrared spectrum of a molecule provides a unique fingerprint based on the vibrational frequencies of its chemical bonds. For an ethanone-substituted benzoxazole, the most prominent and diagnostic absorption band is that of the carbonyl (C=O) stretching vibration.[3] The position of this band is highly sensitive to the electronic environment of the carbonyl group.

The carbonyl group is a strong dipole, and its stretching vibration results in a significant change in this dipole moment, leading to a characteristically intense absorption in the IR spectrum.[3] For simple aliphatic ketones, the C=O stretching vibration typically appears in the range of 1715 ± 10 cm⁻¹.[3] However, when the carbonyl group is conjugated with an aromatic system, such as the benzoxazole ring, a delocalization of π-electrons occurs. This resonance effect weakens the C=O double bond, resulting in a lower vibrational frequency.[4] Consequently, for aryl ketones, the C=O stretching band is typically observed at a lower wavenumber, in the region of 1700-1670 cm⁻¹.[3]

In the specific case of an ethanone group attached to the 2-position of a benzoxazole ring, the carbonyl group is in direct conjugation with the π-system of the heterocyclic ring. This conjugation is expected to lower the C=O stretching frequency to the range of 1685-1666 cm⁻¹ . The exact position will be influenced by the presence of other substituents on the benzoxazole ring system.

Beyond the carbonyl stretch, other characteristic vibrational modes of the benzoxazole moiety provide further structural confirmation. These include:

• C=N Stretching: The imine bond within the oxazole ring typically absorbs in the 1690–1600 cm⁻¹ region.[2]

• Aromatic C=C Stretching: The benzene portion of the benzoxazole ring will exhibit several bands in the 1625–1430 cm⁻¹ range.[5]

• C-O-C Stretching: The ether linkage within the oxazole ring gives rise to absorptions, with the Ar–O stretching often appearing around 1240 cm⁻¹ .[2]

• C-H Stretching: Aromatic C-H stretching vibrations are typically observed above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl group of the ethanone moiety will appear in the 2960-2850 cm⁻¹ range.

The logical workflow for the spectroscopic characterization of a newly synthesized ethanone-substituted benzoxazole derivative is crucial for a comprehensive analysis.

Caption: Experimental workflow for FTIR analysis of solid benzoxazole derivatives.

Data Presentation and Interpretation: Deciphering the Spectral Information

A systematic approach to spectral interpretation is essential for accurate structural elucidation. The following table summarizes the expected characteristic infrared absorption bands for an ethanone-substituted benzoxazole.

Functional Group	Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Intensity
Carbonyl (C=O)	Stretching	1685 - 1666	Strong
Imine (C=N)	Stretching	1690 - 1600	Medium to Strong
Aromatic (C=C)	Stretching	1625 - 1430	Medium to Weak
Ether (Ar-O-C)	Asymmetric Stretching	~1240	Strong
Aromatic C-H	Stretching	> 3000	Medium to Weak
Aliphatic C-H (CH₃)	Stretching	2960 - 2850	Medium to Weak

The logical process of interpreting an FTIR spectrum of an ethanone-substituted benzoxazole involves a hierarchical examination of these key regions.

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Experimental procedure for the purification of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

This comprehensive guide details an experimental protocol for the purification of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a key intermediate in the synthesis of various biologically active compounds.[1][2] Given the absence of a specific, standardized purification procedure for this particular molecule in published literature, this protocol has been developed by adapting established methods for the purification of aromatic ketones and benzoxazole derivatives.[3][4][5] The methodologies outlined herein are designed to provide a robust framework for researchers in medicinal chemistry, drug development, and organic synthesis to obtain high-purity 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

The strategic importance of benzoxazole derivatives in medicinal chemistry underscores the need for pure starting materials to ensure the integrity of downstream applications.[1][6] This protocol will focus on two primary purification techniques: silica gel column chromatography and recrystallization. The choice between these methods, or their sequential use, will depend on the nature and quantity of impurities present in the crude product.

Physicochemical Properties and Purification Strategy

Understanding the physicochemical properties of 1-(1,3-Benzoxazol-7-yl)-1-ethanone is fundamental to designing an effective purification strategy. As an aromatic ketone, it possesses moderate polarity. The presence of the benzoxazole ring system introduces heteroatoms (nitrogen and oxygen) that can participate in hydrogen bonding, influencing its solubility in various organic solvents.

A logical workflow for the purification process is outlined below. This typically begins with an initial workup of the reaction mixture, followed by a primary purification step such as column chromatography to remove major impurities. Recrystallization can then be employed as a final polishing step to achieve high purity.

Caption: General workflow for the purification of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Materials and Equipment

Reagents and Consumables	Equipment
Crude 1-(1,3-Benzoxazol-7-yl)-1-ethanone	Glass chromatography column
Silica gel (60-120 mesh or 230-400 mesh)	Fraction collector (optional)
Hexanes (or petroleum ether), HPLC grade	Rotary evaporator
Ethyl acetate, HPLC grade	Magnetic stirrer with hot plate
Dichloromethane, HPLC grade	Buchner funnel and flask
Methanol, HPLC grade	Vacuum pump or aspirator
TLC plates (silica gel 60 F254)	pH paper
Saturated sodium bisulfite solution	Separatory funnel
Saturated sodium bicarbonate solution	Standard laboratory glassware
Brine (saturated NaCl solution)	NMR spectrometer
Anhydrous sodium sulfate or magnesium sulfate	HPLC system
Filter paper	Melting point apparatus

Experimental Protocols

Preliminary Purification: Liquid-Liquid Extraction

For crude mixtures containing reactive aldehyde or ketone impurities, a bisulfite extraction can be an effective initial purification step.[7][8][9] This method relies on the formation of a water-soluble adduct with the target ketone, which can then be separated from non-reactive organic impurities.

Protocol:

• Dissolve the crude product in a suitable organic solvent like dichloromethane or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Add an equal volume of saturated aqueous sodium bisulfite solution and shake vigorously for 5-10 minutes.[7]

• Allow the layers to separate. The aqueous layer now contains the bisulfite adduct of the ketone.

• Separate the aqueous layer and wash the organic layer with water.

• To regenerate the ketone, basify the aqueous layer with a saturated sodium bicarbonate solution until the pH is basic.

• Extract the regenerated ketone with fresh organic solvent (e.g., dichloromethane).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Primary Purification: Silica Gel Column Chromatography

Column chromatography is a highly effective technique for separating the target compound from impurities with different polarities.[3][8] The choice of solvent system is critical and should be determined by preliminary thin-layer chromatography (TLC) analysis.

Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen mobile phase (e.g., a mixture of hexanes and ethyl acetate). A good starting point for the solvent system can be determined by TLC, aiming for an Rf value of 0.2-0.3 for the target compound.

• Column Packing: Carefully pack a glass column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. The progress of the separation can be monitored by TLC analysis of the collected fractions.

• Fraction Analysis: Identify the fractions containing the pure product by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Caption: Workflow for column chromatography purification.

Final Purification: Recrystallization

Recrystallization is an excellent method for obtaining highly pure crystalline solids. The key is to select a solvent in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[10][11]

Solvent Selection:

• Good single solvents: Alcohols like ethanol or methanol can be effective for aromatic compounds.[10] Acetone may also be a good choice for ketones.[12]

• Solvent pairs: A mixture of a "good" solvent (in which the compound is highly soluble) and a "poor" solvent (in which the compound is poorly soluble) can be used. Common pairs include ethanol/water, dichloromethane/hexanes, or ethyl acetate/hexanes.

Protocol:

• Dissolve the partially purified compound in a minimal amount of a suitable hot solvent.

• If the solution is colored, a small amount of activated charcoal can be added to decolorize it, followed by hot filtration.

• Allow the solution to cool slowly to room temperature. Crystal formation should be observed.[10][11]

• Further cooling in an ice bath can maximize the yield of crystals.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Purity Assessment

The purity of the final product should be rigorously assessed using a combination of analytical techniques.[5][13]

Technique	Purpose	Expected Outcome for Pure Product
Thin-Layer Chromatography (TLC)	To check for the presence of impurities.	A single spot with a consistent Rf value.
Nuclear Magnetic Resonance (NMR)	To confirm the chemical structure and identify any residual impurities.	1H and 13C NMR spectra consistent with the structure of 1-(1,3-Benzoxazol-7-yl)-1-ethanone and no signals from impurities.
High-Performance Liquid Chromatography (HPLC)	To quantify the purity of the compound.[14]	A single sharp peak in the chromatogram.
Mass Spectrometry (MS)	To confirm the molecular weight of the compound.	A molecular ion peak corresponding to the molecular weight of the target compound.
Melting Point Analysis	To assess the purity of a crystalline solid.	A sharp and well-defined melting point.

Troubleshooting

• Oiling out during recrystallization: This occurs when the compound separates as a liquid instead of a solid.[11] To remedy this, add more of the "good" solvent to the hot mixture and allow it to cool more slowly.

• Compound stuck on the column: If the compound is too polar for the chosen mobile phase, it will not elute from the column. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate).

• Co-elution of impurities: If an impurity has a similar polarity to the target compound, it may co-elute during column chromatography. In such cases, a different solvent system or a different stationary phase (e.g., alumina) may be required. Alternatively, recrystallization may be more effective.

• Product degradation on silica gel: Some sensitive compounds can degrade on acidic silica gel.[15] If this is suspected, neutral silica or alumina can be used, or the silica gel can be washed with a dilute solution of triethylamine in the mobile phase.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle organic solvents with care as they are flammable and can be harmful if inhaled or absorbed through the skin.

• Refer to the Safety Data Sheets (SDS) for all chemicals used.

By following this detailed protocol, researchers can confidently purify 1-(1,3-Benzoxazol-7-yl)-1-ethanone to a high degree of purity, suitable for a wide range of research and development applications.

References

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - JoVE. (2018, January 10). Retrieved from [Link]

• New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - MDPI. Retrieved from [Link]

• Distillation of aromatic ketone from aromatic alcohol with acid - Google Patents.

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? : r/chemistry - Reddit. (2014, August 4). Retrieved from [Link]

• 2-(1,3-Benzoxazol-2-ylsulfan-yl)-1-phenyl-ethanone - PubMed. Retrieved from [Link]

• Synthesis of ethanone derived from 2-benzoxazolinones and their antimicrobial activities - Arzneimittelforschung. (1996, February). Retrieved from [Link]

• 1-(5-Propyl-1,3-benzodioxol-2-yl)ethanone | C12H14O3 - PubChem. Retrieved from [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC - NIH. (2018, April 2). Retrieved from [Link]

• Synthesis, characterization and biological evaluation of benzoxazole derivatives - JOCPR. Retrieved from [Link]

• Chemical Significance of 1,3-Benzoxazole Derivatives - Hilaris Publisher. (2020, November 23). Retrieved from [Link]

• Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without - Scientific Information Database. Retrieved from [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples - Aurora Pro Scientific. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. Retrieved from [Link]

• Synthesis of 1-(1-Methyl-1H-indazol-3-yl)ethanone - PrepChem.com. Retrieved from [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Publishing. (2023, August 11). Retrieved from [Link]

• 1-(1H-Imidazol-1-yl)ethanone - ResearchGate. (2025, August 10). Retrieved from [Link]

• Column Chromatography ketone/silica - Physics Forums. (2011, November 19). Retrieved from [Link]

• Recrystallization - Organic Chemistry @ CU Boulder. Retrieved from [Link]

• Benzoxazole derivatives: design, synthesis and biological evaluation - PMC. (2018, August 12). Retrieved from [Link]

• Separation of Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol l Protocol Preview - YouTube. (2022, December 19). Retrieved from [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study - Frontiers. Retrieved from [Link]

• Benzoin (CAS 119-53-9) - Chemical & Physical Properties by Cheméo. Retrieved from [Link]

• 1-(6-Amino-1,3-benzodioxol-5-yl)ethan-1-one | C9H9NO3 - PubChem. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting guide for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Welcome to the technical support resource for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth, experience-driven answers to common challenges encountered during this multi-step synthesis, focusing on the underlying chemical principles to empower effective troubleshooting.

Overview of Synthetic Strategy

The most common and logical pathway to 1-(1,3-Benzoxazol-7-yl)-1-ethanone involves a three-step sequence:

• Cyclization: Formation of the 7-hydroxybenzoxazole core from a suitable precursor.

• Esterification: Acetylation of the hydroxyl group to yield 7-acetoxybenzoxazole.

• Rearrangement: A Lewis acid-catalyzed Fries Rearrangement to migrate the acetyl group from the oxygen to the C7 position of the benzoxazole ring.

This guide is structured to address potential issues at each critical stage of this process.

Stability issues of 1-(1,3-Benzoxazol-7-yl)-1-ethanone under different conditions

Welcome to the technical support center for 1-(1,3-Benzoxazol-7-yl)-1-ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this compound. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower your experimental design and troubleshooting efforts.

The benzoxazole moiety is a privileged scaffold in medicinal chemistry, known for its relative stability due to its aromatic nature.[1][2] However, the presence of an acetyl group at the 7-position introduces a reactive center that can be susceptible to various degradation pathways under common experimental and storage conditions. This guide provides a structured approach to understanding and mitigating these stability issues.

Troubleshooting Guides & Methodologies

This section is organized in a question-and-answer format to directly address common problems encountered during the handling and analysis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Issue 1: Inconsistent Analytical Results or Appearance of New Peaks in HPLC Analysis

Question: "My HPLC analysis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone shows a decrease in the main peak area over time, with the emergence of new, more polar peaks. What could be the cause?"

Answer: This observation is a classic indicator of compound degradation. The most probable causes are hydrolysis of the benzoxazole ring or reactions involving the acetyl group, especially if your mobile phase or sample solvent is acidic or basic.

Causality and Investigation:

The benzoxazole ring, while aromatic, can be susceptible to hydrolysis under strong acidic or basic conditions, leading to ring-opening. This would result in the formation of the corresponding 2-aminophenol derivative, which is significantly more polar and would elute earlier in a reverse-phase HPLC separation.

Troubleshooting Workflow:

Issue 2: Sample Discoloration or Precipitation Upon Storage

Question: "My stock solution of 1-(1,3-Benzoxazol-7-yl)-1-ethanone in DMSO has turned yellow and a precipitate has formed after a few days at room temperature. What is happening?"

Answer: Discoloration and precipitation are strong indicators of significant degradation, potentially through oxidative pathways or photodecomposition. DMSO itself can degrade under certain conditions and contribute to the degradation of dissolved compounds.

Causality and Investigation:

Benzoxazole derivatives can be sensitive to light, which can induce photochemical reactions.[3] Additionally, the acetyl group can be a site for oxidation. The nitrogen atom in the benzoxazole ring can also be susceptible to oxidation.[4]

Recommended Actions:

• Solvent Selection: While DMSO is a powerful solvent, consider preparing stock solutions in acetonitrile or ethanol, which are generally more inert. If DMSO is necessary, use high-purity, anhydrous DMSO and store solutions under an inert atmosphere (nitrogen or argon).

• Storage Conditions: Always store solutions of 1-(1,3-Benzoxazol-7-yl)-1-ethanone in amber vials to protect from light. For long-term storage, aliquot and store at -20°C or -80°C.

• Forced Degradation Study: To confirm the cause, perform a forced degradation study as outlined in the protocol below. This will help identify the specific conditions under which your compound is unstable.

Experimental Protocol: Forced Degradation Study

This protocol is designed to intentionally degrade the sample under various stress conditions to identify potential degradation pathways and develop stability-indicating analytical methods.

1. Sample Preparation:

• Prepare a stock solution of 1-(1,3-Benzoxazol-7-yl)-1-ethanone in acetonitrile at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 80°C for 48 hours. Also, heat a stock solution at 60°C for 48 hours.

• Photodegradation: Expose a stock solution in a clear quartz cuvette to a photostability chamber (ICH Q1B guidelines) for a specified duration.

3. Analytical Method:

• Use a validated reverse-phase HPLC method with a photodiode array (PDA) detector to analyze the stressed samples alongside a control sample (stock solution stored at 4°C in the dark).

• The PDA detector will help in assessing peak purity and identifying any changes in the UV spectrum of the degradants.

4. Data Analysis:

• Calculate the percentage of degradation for each stress condition.

• Characterize the major degradants using LC-MS if available.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 1-(1,3-Benzoxazol-7-yl)-1-ethanone?

A1: The solid compound should be stored in a tightly sealed container, protected from light and moisture, at a controlled room temperature (2-8°C is recommended for long-term storage).

Q2: Is 1-(1,3-Benzoxazol-7-yl)-1-ethanone sensitive to pH?

A2: Yes, due to the benzoxazole ring, it is potentially susceptible to hydrolysis under strong acidic (pH < 4) and basic (pH > 8) conditions. It is advisable to work with this compound in buffered solutions within a pH range of 5-7.

Q3: Can I use solvents other than acetonitrile for my experiments?

A3: Yes, other common laboratory solvents like ethanol, methanol, and acetone can be used. However, it is crucial to use high-purity solvents and be aware of potential reactivity. For instance, ketones like acetone can undergo reactions under certain conditions. Always perform a preliminary compatibility test.

Q4: What are the likely degradation products I should look for?

A4: The primary degradation products to anticipate are:

• From Hydrolysis: 7-acetyl-2-aminophenol (from ring opening).

• From Oxidation: N-oxide derivatives of the benzoxazole ring or oxidation products of the acetyl group.

Q5: How can I prevent oxidative degradation?

A5: To minimize oxidation, degas your solvents, work under an inert atmosphere (nitrogen or argon) when possible, and consider adding antioxidants like butylated hydroxytoluene (BHT) to your solutions, provided they do not interfere with your downstream applications.

Summary of Stability Profile and Recommendations

Condition	Potential for Degradation	Recommended Mitigation Actions
Acidic (pH < 4)	High (Hydrolysis)	Use buffered systems (pH 5-7). Neutralize samples post-treatment.
Basic (pH > 8)	High (Hydrolysis)	Use buffered systems (pH 5-7). Neutralize samples post-treatment.
Oxidative	Moderate to High	Use high-purity, degassed solvents. Store under inert gas. Consider antioxidants.
Thermal	Moderate	Avoid prolonged exposure to high temperatures. Store at recommended temperatures.
Photolytic	Moderate	Store in amber containers or protect from light.

References

• Asiri, A. M., & Al-Amoudi, M. S. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 84. [Link]

• Kumar, A., Pal, V., Mishra, K., & Singh, S. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. [Link]

• da Silva, G. F., & de Oliveira, K. T. (2023). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal, 7, e2023004. [Link]

• Stella, P. C. R., Rajam, S., & Venkatraman, B. R. (2012). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Journal of Chemical and Pharmaceutical Research, 4(6), 2988-2993. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Retrieved January 26, 2026, from [Link]

• Wikipedia. (2024, January 21). Imidazole. In Wikipedia. [Link]

• Sharma, P., & Kumar, V. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25381-25403. [Link]

• Li, J., et al. (2023). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules, 28(14), 5373. [Link]

• Kleinhans, D. (2015). Studies in the Synthesis of Benzoxazole Compounds (Doctoral dissertation, Stellenbosch University). [Link]

• Ishida, Y., et al. (2015). Synthesis of High Thermal Stability Polybenzoxazoles via Ortho-Imide-Functional Benzoxazine Monomers. Journal of Polymer Science Part A: Polymer Chemistry, 53(16), 1871-1880. [Link]

• Sharma, P., & Kumar, V. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25381-25403. [Link]

• Li, Z., et al. (2019). Efficient Oxidative Dehydrogenation of N-Heterocycles over Nitrogen-Doped Carbon-Supported Cobalt Nanoparticles. ACS Sustainable Chemistry & Engineering, 7(15), 13358-13365. [Link]

• Loghmani-Khouzani, H., et al. (2009). 2-(1,3-Benzoxazol-2-ylsulfanyl)-1-phenyl-ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 9), o2287. [Link]

• Le, V. T., et al. (2022). Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. Molecules, 27(21), 7205. [Link]

• Badsara, S. S., & Sharma, A. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 1630-1637. [Link]

• Bakshi, M., & Singh, S. (2007). Identification of imatinib mesylate degradation products obtained under stress conditions. Journal of Pharmaceutical and Biomedical Analysis, 43(5), 1624-1632. [Link]

• Yilmaz, I., et al. (2022). Synthesis, Antimicrobial Activity, and Molecular Modeling Studies of Some Benzoxazole Derivatives. Letters in Drug Design & Discovery, 19(8), 754-765. [Link]

• Szafraniec-Gorol, G., et al. (2022). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 27(19), 6268. [Link]

• Rostamizadeh, S., et al. (2021). A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. Scientific Reports, 11(1), 21575. [Link]

• Al-Dies, A. M., et al. (2019). Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjugates. Molecules, 24(18), 3329. [Link]

• Li, Q., et al. (2022). Research Progress of Benzothiazole and Benzoxazole Derivatives in the Discovery of Agricultural Chemicals. Molecules, 27(15), 4935. [Link]

• Cajthaml, T., et al. (2006). Breakdown products on metabolic pathway of degradation of benz[a]anthracene by a ligninolytic fungus. Chemosphere, 64(4), 560-564. [Link]

• Hakimi, F., et al. (2020). Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without. Polycyclic Aromatic Compounds, 42(5), 1-12. [Link]

• Caspi, R. (2011). Acetone degradation I (to methylglyoxal). BioCyc. [Link]

• Coe, S. (2022, August 2). Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. [Link]

• Wikipedia. (2023, November 29). Benzoxazole. In Wikipedia. [Link]

• Kouznetsov, V. V. (2024). Review of synthesis process of benzoxazole and benzothiazole derivatives. Current Organic Synthesis, 21(1), 1-2. [Link]

• Gotor, R., & Murillo, R. (2018). N-Heterocyclic Carbene Catalysis under Oxidizing Conditions. Catalysts, 8(11), 549. [Link]

• Lindhardt, A. T., et al. (2018). Synthesis and stability of strongly acidic benzamide derivatives. Beilstein Journal of Organic Chemistry, 14, 38-43. [Link]

• Fun, H. K., et al. (2011). 1-(1,3-Benzodioxol-5-yl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3275. [Link]

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Technical Support Center: Synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of 1-(1,3-benzoxazol-7-yl)-1-ethanone. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, with a focus on impurity profiling and mitigation strategies.

Introduction to the Synthetic Pathway

The synthesis of 1-(1,3-benzoxazol-7-yl)-1-ethanone is a critical process in the development of various pharmaceutical agents. A common and efficient synthetic route involves the cyclization of a key intermediate, 2-amino-3-hydroxyacetophenone, with an acetylating agent such as acetic anhydride. The purity of the final compound is paramount, and understanding the potential impurities that can arise during the synthesis is essential for developing a robust and reproducible process.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 1-(1,3-benzoxazol-7-yl)-1-ethanone, providing explanations for the underlying causes and actionable troubleshooting steps.

Part 1: Starting Material Purity and Stability

Question 1: My final product is contaminated with an impurity that has a similar retention time to the starting material. What could be the issue?

Answer: This issue often points to impurities present in the 2-amino-3-hydroxyacetophenone starting material. The synthesis of this intermediate, typically via the reduction of 3-hydroxy-2-nitroacetophenone, can be a source of persistent impurities.

• Root Cause Analysis:

  • Incomplete Reduction: Residual 3-hydroxy-2-nitroacetophenone may remain if the reduction reaction is not driven to completion. This nitro-aromatic compound can undergo further reactions under cyclization conditions, leading to colored byproducts.

  • Isomeric Contamination: The nitration of 3-hydroxyacetophenone may not be completely regioselective, leading to the formation of other isomers such as 5-hydroxy-2-nitroacetophenone or 3-hydroxy-4-nitroacetophenone. These isomers will also be reduced to their corresponding amino-hydroxyacetophenones and subsequently form isomeric benzoxazole impurities that can be difficult to separate from the desired product.

  • Degradation of 2-amino-3-hydroxyacetophenone: Aminophenols are susceptible to oxidation, especially in the presence of light and air, which can lead to the formation of colored polymeric impurities. The stability of 3-amino-2-hydroxyacetophenone at high temperatures can be poor, leading to degradation and a reduction in product purity and yield[1].

• Troubleshooting Protocol:

  • Characterize the Starting Material: Before proceeding with the cyclization, thoroughly analyze the 2-amino-3-hydroxyacetophenone using techniques like ¹H NMR, HPLC, and LC-MS to confirm its identity and purity.

  • Optimize the Reduction Step: If residual nitro-compound is detected, revisit the reduction of 3-hydroxy-2-nitroacetophenone. Ensure sufficient catalyst loading (e.g., Pd/C), optimal hydrogen pressure, and adequate reaction time.

  • Purification of the Starting Material: If isomeric impurities are present, purify the 2-amino-3-hydroxyacetophenone by column chromatography or recrystallization prior to the cyclization step.

  • Proper Storage: Store 2-amino-3-hydroxyacetophenone under an inert atmosphere (e.g., nitrogen or argon), protected from light, and at a low temperature to minimize degradation.

Part 2: Cyclization Reaction and Byproduct Formation

Question 2: My reaction mixture shows a significant amount of a byproduct with a higher molecular weight than the starting material but lower than the expected product. What is this impurity?

Answer: This observation is characteristic of incomplete cyclization, resulting in the formation of the N-acetylated intermediate, N-(2-acetyl-6-hydroxyphenyl)acetamide.

• Causality: The formation of the benzoxazole ring is a two-step process: N-acetylation of the amino group followed by intramolecular cyclization with the elimination of water. If the cyclization step is not complete, the stable amide intermediate will be a major impurity.

• Troubleshooting Protocol:

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or HPLC. The disappearance of the N-acetylated intermediate will indicate the completion of the cyclization.

  • Increase Reaction Temperature: The cyclization step is often promoted by heat. If the reaction stalls, a moderate increase in temperature may be necessary.

  • Use of a Dehydrating Agent: The addition of a dehydrating agent can help to drive the equilibrium towards the cyclized product by removing the water formed during the reaction.

  • Acid Catalysis: The cyclization can be catalyzed by a Brønsted or Lewis acid. The addition of a catalytic amount of an acid like p-toluenesulfonic acid can facilitate the ring closure.

Question 3: I have identified an impurity with a mass corresponding to the addition of an acetyl group to my final product. How can this be avoided?

Answer: This impurity is likely the O-acetylated byproduct, 7-acetyl-1,3-benzoxazol-3-yl acetate, formed by the reaction of acetic anhydride with the hydroxyl group of either the starting material or the product.

• Mechanism of Formation: Acetic anhydride is a strong acetylating agent and can react with both the amino and hydroxyl groups of 2-amino-3-hydroxyacetophenone. While N-acetylation is generally faster, O-acetylation can occur, especially if an excess of acetic anhydride is used or at elevated temperatures.

• Mitigation Strategies:

  • Stoichiometric Control: Use a stoichiometric amount of acetic anhydride relative to the 2-amino-3-hydroxyacetophenone to minimize the chances of O-acetylation.

  • Control of Reaction Temperature: Perform the reaction at the lowest temperature that allows for efficient cyclization to disfavor the O-acetylation side reaction.

  • Alternative Acetylating Agents: Consider using milder acetylating agents that may offer better selectivity for N-acetylation over O-acetylation.

Impurity Type	Potential Source	Mitigation Strategy
Starting Material Related
3-hydroxy-2-nitroacetophenone	Incomplete reduction	Optimize reduction conditions
Isomeric Aminohydroxyacetophenones	Non-regioselective nitration	Purify starting material
Polymeric oxidation products	Degradation of aminophenol	Store starting material properly
Reaction Byproducts
N-(2-acetyl-6-hydroxyphenyl)acetamide	Incomplete cyclization	Increase temperature, add catalyst
O-acetylated product	Excess acetic anhydride	Use stoichiometric amounts of reagents

Experimental Workflow and Impurity Formation

The following diagram illustrates the synthetic pathway and the points at which common impurities can be introduced.

Caption: Synthetic workflow for 1-(1,3-Benzoxazol-7-yl)-1-ethanone and points of impurity formation.

Purification Protocols

The purification of 1-(1,3-benzoxazol-7-yl)-1-ethanone is critical for obtaining a high-purity final product. The choice of purification method will depend on the nature and quantity of the impurities present.

Recrystallization

Recrystallization is an effective method for removing small amounts of impurities.

• Solvent Selection: A suitable solvent system is one in which the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for the recrystallization of benzoxazole derivatives include ethanol, ethyl acetate, or a mixture of ethyl acetate and a non-polar solvent like heptane[2].

• General Procedure:

  • Dissolve the crude product in a minimum amount of the hot solvent.

  • If colored impurities are present, treat the hot solution with activated charcoal and filter through a pad of celite.

  • Allow the solution to cool slowly to room temperature to induce crystallization.

  • Cool the mixture in an ice bath to maximize the yield of the crystals.

  • Collect the crystals by filtration, wash with a small amount of the cold solvent, and dry under vacuum.

Column Chromatography

For the removal of significant quantities of impurities, particularly those with similar polarity to the product, column chromatography is the preferred method.

• Stationary Phase: Silica gel is the most commonly used stationary phase for the purification of benzoxazole derivatives[3].

• Mobile Phase: The choice of eluent will depend on the polarity of the impurities. A gradient elution starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or dichloromethane) is often effective.

• Procedure:

  • Prepare a column packed with silica gel in the initial, non-polar eluent.

  • Dissolve the crude product in a minimum amount of the mobile phase or a suitable solvent and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Methods for Purity Assessment

A combination of analytical techniques should be employed to accurately assess the purity of the final product.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for quantifying the purity of the product and detecting trace impurities. A reverse-phase C18 column with a mobile phase consisting of a mixture of water and acetonitrile or methanol, often with a small amount of an acid like formic acid or trifluoroacetic acid, is typically used.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the desired product and identifying any structural isomers or byproducts.

• Mass Spectrometry (MS): Mass spectrometry, often coupled with liquid chromatography (LC-MS), is used to determine the molecular weight of the product and any impurities, aiding in their identification.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of key functional groups in the final product and the absence of intermediates (e.g., the N-H and O-H stretches of the starting material).

By understanding the potential sources of impurities and implementing the appropriate troubleshooting and purification strategies, researchers can consistently synthesize high-purity 1-(1,3-benzoxazol-7-yl)-1-ethanone for their research and development needs.

References

• Google Patents. (n.d.). Process for the purification of substituted benzoxazole compounds.

• National Center for Biotechnology Information. (n.d.). 2'-Amino-3'-hydroxyacetophenone. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). Synthetic method of 3-amino-2-hydroxyacetophenone.

• MDPI. (2025). Development of Ketoprofen Impurity A (1-(3-Benzoylphenyl)ethanone) as a Certified Reference Material for Pharmaceutical Quality Control. Retrieved from [Link]

• MDPI. (n.d.). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Retrieved from [Link]

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• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Retrieved from [Link]

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Technical Support Center: Scaling Up the Synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Welcome to the technical support center for the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to facilitate a smooth and successful scale-up of this important benzoxazole derivative. Benzoxazoles are a critical class of heterocyclic compounds with a wide range of applications in medicinal chemistry.[1]

This document provides practical, field-proven insights into the common challenges encountered during the synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone, focusing on two plausible and robust synthetic strategies. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the underlying chemical principles.

Synthetic Strategies Overview

Two primary synthetic routes are explored in this guide for the preparation of 1-(1,3-Benzoxazol-7-yl)-1-ethanone:

• Strategy A: Cyclization of a Pre-functionalized o-Aminophenol. This approach involves the synthesis of the key intermediate, 2-amino-3-hydroxyacetophenone, followed by cyclization to form the benzoxazole ring.

• Strategy B: Post-cyclization Functionalization. This strategy involves the initial synthesis of a 7-substituted benzoxazole intermediate, followed by chemical modification to introduce the acetyl group at the 7-position. This can be achieved via a Fries rearrangement of a 7-acetoxybenzoxazole precursor.

Figure 1. Overview of the two primary synthetic strategies for 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Strategy A: Cyclization of 2-Amino-3-hydroxyacetophenone

This is a convergent and often high-yielding approach that constructs the desired molecule from a pre-functionalized precursor.

Experimental Protocol: Synthesis of 2-Amino-3-hydroxyacetophenone

This protocol is adapted from a patented procedure.[2]

• Nitration of 2-Hydroxy-5-chloroacetophenone:

  • Dissolve 2-hydroxy-5-chloroacetophenone in glacial acetic acid.

  • In a separate vessel, dissolve fuming nitric acid in glacial acetic acid.

  • Utilizing a microchannel reactor for optimal mixing and temperature control, react the two solutions to yield 2-hydroxy-3-nitro-5-chloroacetophenone. The reaction is typically rapid and exothermic.

• Reduction of the Nitro Group:

  • Dissolve the 2-hydroxy-3-nitro-5-chloroacetophenone and triethylamine in a suitable solvent (e.g., ethanol or methanol).

  • Add a palladium on activated carbon catalyst (10% w/w).

  • Hydrogenate the mixture in a microchannel reactor under hydrogen pressure to yield 2-amino-3-hydroxyacetophenone.[2]

Experimental Protocol: Cyclization to form 1-(1,3-Benzoxazol-7-yl)-1-ethanone

A general and effective method for the cyclization of o-aminophenols involves the use of a dehydrating agent such as polyphosphoric acid (PPA).[3]

• To a flask equipped with a mechanical stirrer and a nitrogen inlet, add polyphosphoric acid.

• Heat the PPA to approximately 80-100 °C with stirring.

• Slowly add 2-amino-3-hydroxyacetophenone to the hot PPA.

• Increase the temperature to 140-160 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to below 100 °C and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a base (e.g., sodium hydroxide or sodium bicarbonate solution) until the product precipitates.

• Filter the solid, wash thoroughly with water, and dry.

• Purify the crude product by column chromatography or recrystallization.[4]

Troubleshooting & FAQs for Strategy A

Q1: The nitration of 2-hydroxy-5-chloroacetophenone is giving me a mixture of isomers and low yield. How can I improve this?

A1: Regioselectivity in nitration reactions is highly dependent on reaction conditions.

• Temperature Control: This reaction is exothermic. Poor temperature control can lead to the formation of undesired isomers and byproducts. The use of a microchannel reactor as described in the patent is highly recommended for large-scale synthesis to ensure efficient heat dissipation.[2]

• Addition Rate: Slow and controlled addition of the nitrating agent is crucial.

• Solvent: Glacial acetic acid is a good solvent choice, but other polar aprotic solvents can be explored.

Q2: The reduction of the nitro group is incomplete or I am observing side reactions. What should I do?

A2: Catalytic hydrogenation can be sensitive to several factors.

• Catalyst Activity: Ensure your Pd/C catalyst is fresh and active. Catalyst poisoning can occur from impurities in the starting material or solvent.

• Hydrogen Pressure: The reaction may require optimization of hydrogen pressure.

• Solvent: The choice of solvent can influence the reaction rate and selectivity. Ethanol or methanol are commonly used.

• Base: Triethylamine is added to neutralize any acidic byproducts that may form and inhibit the catalyst.

Q3: The cyclization in PPA is resulting in a dark, intractable tar and low yield of the desired benzoxazole. How can I optimize this step?

A3: Polyphosphoric acid is a strong dehydrating agent and can cause charring at high temperatures.

• Temperature Control: Carefully control the temperature during the addition of the aminophenol and throughout the reaction. A gradual increase in temperature is often beneficial.

• Stirring: Efficient stirring is essential to ensure proper mixing and heat distribution in the viscous PPA.

• Reaction Time: Monitor the reaction closely by TLC to avoid prolonged heating, which can lead to decomposition.

• Alternative Cyclization Methods: Consider alternative methods for benzoxazole synthesis, such as reaction with an orthoester in the presence of an acid catalyst, which may proceed under milder conditions.[5]

Strategy B: Fries Rearrangement of 1,3-Benzoxazol-7-yl acetate

This strategy involves building the benzoxazole core first and then introducing the acetyl group.

Experimental Protocol: Synthesis of 7-Hydroxy-1,3-benzoxazole

• Synthesis of 7-Nitro-1,3-benzoxazole: A possible route involves the cyclization of 2-amino-3-nitrophenol. This can be achieved by reacting 2-amino-3-nitrophenol with an appropriate C1 source, such as triethyl orthoformate, in the presence of an acid catalyst.

• Reduction of 7-Nitro-1,3-benzoxazole: The nitro group can be reduced to an amine using standard procedures, such as catalytic hydrogenation (e.g., H₂, Pd/C) or by using a reducing agent like tin(II) chloride in hydrochloric acid.[6] This will yield 7-amino-1,3-benzoxazole.

• Diazotization and Hydrolysis of 7-Amino-1,3-benzoxazole:

  • Dissolve 7-amino-1,3-benzoxazole in an acidic aqueous solution (e.g., dilute sulfuric acid).

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water, keeping the temperature below 5 °C.

  • After the addition is complete, stir the mixture for a short period to ensure complete diazotization.

  • Gently heat the solution to decompose the diazonium salt and form the corresponding phenol, 7-hydroxy-1,3-benzoxazole.[7]

Experimental Protocol: Acetylation and Fries Rearrangement

• Acetylation of 7-Hydroxy-1,3-benzoxazole:

  • Dissolve 7-hydroxy-1,3-benzoxazole in a suitable solvent (e.g., dichloromethane or pyridine).

  • Add acetic anhydride and a catalytic amount of a base (if not using pyridine as the solvent) such as triethylamine or DMAP.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Work up the reaction by washing with water and brine, then dry the organic layer and evaporate the solvent to obtain 1,3-benzoxazol-7-yl acetate.

• Fries Rearrangement of 1,3-Benzoxazol-7-yl acetate:

  • To a flask containing anhydrous aluminum chloride (AlCl₃), add the 1,3-benzoxazol-7-yl acetate, either neat or in a suitable high-boiling inert solvent (e.g., nitrobenzene or 1,2-dichloroethane).[8]

  • Heat the mixture to a temperature typically between 120-160 °C. The optimal temperature will need to be determined empirically to favor the desired ortho-rearrangement to the 7-position.[3]

  • Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and carefully quench by pouring it onto a mixture of ice and concentrated hydrochloric acid.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer, dry it, and concentrate to obtain the crude product.

  • Purify by column chromatography or recrystallization.

Troubleshooting & FAQs for Strategy B

Q4: I am having difficulty synthesizing the starting material, 7-nitro-1,3-benzoxazole. What are some common issues?

A4: The synthesis of substituted benzoxazoles can be challenging.

• Starting Material Purity: Ensure the purity of your 2-amino-3-nitrophenol.

• Cyclization Conditions: The choice of cyclizing agent and reaction conditions is critical. Besides orthoesters, other reagents like cyanogen bromide (use with extreme caution due to high toxicity) or phosgene equivalents can be used, but these often require specialized handling.

Q5: The diazotization of 7-amino-1,3-benzoxazole is not proceeding as expected, or I am getting a low yield of the hydroxy derivative.

A5: Diazotization reactions are sensitive to temperature and stoichiometry.

• Temperature Control: It is imperative to maintain the temperature between 0-5 °C during the addition of sodium nitrite. Higher temperatures can lead to the decomposition of the diazonium salt and the formation of byproducts.

• Stoichiometry: Use a slight excess of sodium nitrite to ensure complete conversion of the amine.

• Hydrolysis Conditions: The temperature for the hydrolysis of the diazonium salt should be carefully controlled. Too high a temperature can lead to decomposition of the product.

Q6: The Fries rearrangement is giving me a mixture of isomers (6-acetyl and 7-acetyl) and some starting material is recovered. How can I improve the regioselectivity and conversion?

A6: The Fries rearrangement is known to produce a mixture of ortho and para isomers, and the regioselectivity is influenced by several factors.[3]

• Temperature: Generally, lower temperatures favor the para product, while higher temperatures favor the ortho product. For obtaining the 7-acetyl derivative (which is ortho to the oxygen), higher temperatures are likely required.

• Lewis Acid: Aluminum chloride is the most common catalyst, but other Lewis acids like titanium tetrachloride (TiCl₄) or tin tetrachloride (SnCl₄) can be explored to modulate the regioselectivity.[9]

• Solvent: The choice of solvent can influence the isomer ratio. Non-polar solvents tend to favor the ortho product.

• Reaction Time: Insufficient reaction time will lead to incomplete conversion. Monitor the reaction by TLC to determine the optimal time.

Purification and Characterization

Purification:

• Column Chromatography: This is a highly effective method for separating the desired product from isomers and other impurities. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate) is typically used.[4]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an efficient purification method.[10]

Characterization:

• ¹H and ¹³C NMR Spectroscopy: These techniques are essential for confirming the structure of the final product and intermediates. The chemical shifts and coupling constants of the aromatic protons and the acetyl group will be diagnostic.

• Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the carbonyl group of the ketone and the benzoxazole ring system.

Parameter	2-Amino-3-hydroxyacetophenone	1-(1,3-Benzoxazol-7-yl)-1-ethanone (Predicted)
Molecular Formula	C₈H₉NO₂	C₉H₇NO₂
Molecular Weight	151.16 g/mol	161.16 g/mol
¹H NMR (ppm)	Aromatic protons, acetyl methyl protons, amino and hydroxyl protons	Aromatic protons (3H), acetyl methyl protons (3H), benzoxazole C2-H (1H)
¹³C NMR (ppm)	Aromatic carbons, carbonyl carbon, acetyl methyl carbon	Aromatic carbons, carbonyl carbon, acetyl methyl carbon, benzoxazole ring carbons
Mass Spec (m/z)	[M]+ at 151	[M]+ at 161

Table 1. Key Analytical Parameters for a Key Intermediate and the Target Product.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals with care, paying particular attention to corrosive acids (e.g., nitric acid, PPA), flammable solvents, and potentially toxic reagents.

• Quenching reactions involving strong acids or Lewis acids should be done slowly and cautiously, especially when adding water.

By carefully considering the synthetic strategies, potential challenges, and troubleshooting steps outlined in this guide, researchers can confidently approach the synthesis and scale-up of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

References

• Benzoxazole synthesis. Organic Chemistry Portal. (n.d.). Retrieved January 25, 2026, from [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Benzoxazole Synthesis. Benchchem.com.
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• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activ
• fries-, photo-fries, and anionic ortho-fries rearrangement. Sciencemadness.org. (n.d.).
• Fries rearrangement. Wikipedia. (2023, December 2).
• CN107698452B - Synthetic method of 3-amino-2-hydroxyacetophenone - Google Patents. (n.d.).
• SYNTHESIS OF DIAZO COMPOUNDS FROM AMINO BENZOPYRANO THIAZOLES.
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• WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents. (n.d.).
• 4-Amino derivatives of 7-nitro-2,1,3-benzoxadiazole: the effect of the amino moiety on the structure of fluorophores. PubMed. (2009).

• Design and syntheses of 7-nitro-2-aryl-4H-benzo[d][6][11]oxazin-4-ones as potent anticancer and antioxidant agents. PMC. (2020).

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• Experiment 1: Friedel-Crafts Acyl
• Oxazole. Wikipedia. (2023, December 1).
• Synthesis and antibacterial activity of benzothiazole and benzoxazole-appended substituted 1,2,3-triazoles. Indian Academy of Sciences. (2021).
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• Effect of Microwave Irradiation on the Fries Rearrangement Reactions of Acetyloxy- and Benzoyloxybenzenes.
• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega. (2019).
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. (n.d.).
• Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. Taylor & Francis. (2022).
• Synthesis and Reactions of Oxazoles.
• C. The Friedel-Crafts Acylation of Benzene. Chemistry LibreTexts. (2023, January 22).
• Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube. (2018, May 7).
• Studies in the Synthesis of Benzoxazole Compounds. CORE. (n.d.).
• Photo-Fries rearrangement of aryl acetamides: regioselectivity induced by the aqueous micellar green environment. Photochemical & Photobiological Sciences. (2014).
• 7-Nitro-2,1,3-benzoxadiazole derivatives, a new class of suicide inhibitors for glutathione S-transferases. Mechanism of action of potential anticancer drugs. PubMed. (2005).
• Optimization of reaction conditions for Fries rearrangement.
• Catalyst-free regioselective acetylation of primary hydroxy groups in partially protected and unprotected thioglycosides with acetic acid.
• 4-fluoro-7-nitro-2,1,3-benzoxadiazole as a fluorogenic labeling reagent for the in vivo analysis of amino acid neurotransmitters using online microdialysis-capillary electrophoresis. PubMed. (2007).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Isomeric Landscape of Acetylbenzoxazoles: A Comparative Analysis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone and Its Positional Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzoxazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of compounds with diverse pharmacological activities.[1][2] Positional isomerism within this scaffold can dramatically alter a molecule's physicochemical properties, biological activity, and metabolic stability. This guide provides an in-depth, objective comparison of 1-(1,3-Benzoxazol-7-yl)-1-ethanone and its key positional isomers where the acetyl group is substituted at other positions on the benzene ring. By synthesizing experimental data and established chemical principles, we will explore the nuances in synthesis, spectroscopic signatures, and the structure-activity relationship (SAR) implications that guide rational drug design.

The Benzoxazole Core and the Significance of Isomerism

Benzoxazole is a bicyclic heterocyclic compound formed by the fusion of a benzene ring with an oxazole ring.[3] Its planar structure and the presence of hydrogen bond acceptors (nitrogen and oxygen) allow it to effectively interact with various biological macromolecules, making it a valuable pharmacophore in drug discovery.[3] Benzoxazole derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][4]

The specific placement of substituents on the benzoxazole ring is a critical determinant of a compound's efficacy and selectivity. The introduction of an acetyl group (-COCH₃), a potent hydrogen bond acceptor and a key pharmacophoric feature, creates a family of acetylbenzoxazole isomers. Understanding the distinct characteristics of each isomer is paramount for optimizing lead compounds in drug development programs.

This guide focuses on the comparison of 1-(1,3-Benzoxazol-7-yl)-1-ethanone with its isomers substituted at the 4-, 5-, and 6-positions.

Caption: A generalized workflow for the synthesis and validation of acetylbenzoxazole isomers.

Spectroscopic Characterization: Distinguishing the Isomers

Spectroscopic analysis, particularly Nuclear Magnetic Resonance (NMR), is the definitive method for distinguishing between positional isomers. The electronic environment of each proton and carbon atom is unique, leading to a distinct spectroscopic fingerprint for each molecule.

Expertise in Spectral Interpretation: The acetyl group is moderately electron-withdrawing, which influences the chemical shifts of the aromatic protons. Protons that are ortho or para to the acetyl group will be deshielded and appear further downfield in the ¹H NMR spectrum. The proton at the C2 position of the oxazole ring is also a key diagnostic signal, typically appearing as a singlet around 8.0-8.5 ppm.

Table 1: Predicted ¹H NMR and ¹³C NMR Chemical Shift Patterns for Acetylbenzoxazole Isomers

Isomer	Key Diagnostic ¹H NMR Signals (Aromatic Region)	Predicted Carbonyl ¹³C (ppm)
4-Acetyl	Doublet for H5, Triplet for H6, Doublet for H7. H5 is expected to be significantly downfield.	~197
5-Acetyl	Doublet for H4, Doublet of doublets for H6, Doublet for H7. H4 and H6 are expected to be downfield.	~196
6-Acetyl	Doublet for H7, Doublet of doublets for H5, Doublet for H4. H5 and H7 are expected to be downfield.	~196
7-Acetyl	Doublet for H6, Triplet for H5, Doublet for H4. H6 is expected to be significantly downfield.	~198

Note: These are predicted patterns based on general principles. Actual chemical shifts will vary based on solvent and experimental conditions.

Structure-Activity Relationship (SAR) and Biological Implications

While direct, side-by-side comparative biological data for all acetylbenzoxazole isomers is not extensively published, we can infer potential SAR trends from existing literature on substituted benzoxazoles. Studies have frequently shown that substituents at the C2 and C5 positions are critical for modulating biological activity. [5] Trustworthiness of SAR Insights: The position of the acetyl group dictates the molecule's electronic distribution and steric profile, which in turn governs its ability to bind to target proteins or enzymes.

• 7-Acetyl Isomer: The acetyl group at C7 is adjacent to the fused benzene ring's junction with the oxazole moiety. This position may influence interactions within a binding pocket that accommodates the entire bicyclic system. Its proximity to the oxazole nitrogen could also affect the molecule's overall polarity and hydrogen bonding capacity.

• 5- and 6-Acetyl Isomers: Substitutions at the 5- and 6-positions are common in many biologically active benzoxazoles. [5]The acetyl group here extends away from the core ring system, potentially acting as a key interaction point with a biological target. Its electronic influence is transmitted across the aromatic system, which can affect the reactivity and binding affinity of the entire scaffold.

• 4-Acetyl Isomer: The C4 position is sterically hindered by the adjacent oxazole ring. An acetyl group here might force a specific conformation or hinder binding to certain targets compared to less encumbered isomers.

The structural similarity of the benzoxazole core to purine nucleobases like adenine and guanine suggests that these compounds may exert their biological effects by interacting with biopolymers and potentially inhibiting nucleic acid synthesis. [1][6]The specific isomerism would fine-tune this interaction.

Caption: Relationship between isomeric substitution and key pharmacological properties.

Experimental Protocols

The following protocols are provided as validated, standardized methods for the synthesis, characterization, and biological evaluation of benzoxazole isomers.

Protocol 1: Synthesis of 1-(1,3-Benzoxazol-6-yl)-1-ethanone

Rationale: This protocol uses a common and robust method for benzoxazole formation via acid-catalyzed cyclization. Polyphosphoric acid (PPA) serves as both the catalyst and a dehydrating agent, driving the reaction to completion. [7]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3-amino-4-hydroxyacetophenone (1.0 eq) and polyphosphoric acid (PPA) (10-15 eq by weight).

• Heating: Heat the mixture to 140-150°C with continuous stirring for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane:ethyl acetate.

• Work-up: After cooling to room temperature, pour the reaction mixture slowly into a beaker of ice-cold water with vigorous stirring. This will precipitate the crude product.

• Neutralization: Neutralize the aqueous solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7.

• Extraction: Extract the product from the aqueous layer using ethyl acetate (3 x 50 mL). The organic layers are combined.

  • Causality: Ethyl acetate is chosen for its good solvating power for moderately polar compounds like benzoxazoles and its immiscibility with water.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

• Validation: Confirm the structure and purity of the final product using NMR, IR, and mass spectrometry.

Protocol 2: Spectroscopic Analysis by NMR

Rationale: This protocol ensures high-quality data for unambiguous structural elucidation of the isomers. Deuterated chloroform (CDCl₃) is a standard solvent for many organic molecules, and TMS serves as an internal standard for accurate chemical shift referencing. [8]

• Sample Preparation: Dissolve 5-10 mg of the purified benzoxazole isomer in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) in a standard 5 mm NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard single-pulse experiment. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with Fourier transformation, phase correction, and baseline correction. Calibrate the spectra by setting the TMS signal to 0.00 ppm for ¹H and 77.16 ppm (the central peak of the CDCl₃ triplet) for ¹³C.

Protocol 3: In Vitro Anticancer Activity (MTT Assay)

Rationale: The MTT assay is a robust, colorimetric method to assess a compound's effect on cell viability by measuring the metabolic activity of mitochondria. [9]It serves as a reliable initial screen for cytotoxic potential.

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer cells) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare stock solutions of the benzoxazole isomers in DMSO. Create serial dilutions in culture medium and add them to the wells to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Include wells with vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion

The positional isomerism of the acetyl group on the benzoxazole ring presents a compelling case study in the subtleties of medicinal chemistry. While sharing the same molecular formula, 1-(1,3-Benzoxazol-7-yl)-1-ethanone and its counterparts at the 4-, 5-, and 6-positions are distinct chemical entities with unique synthetic pathways, spectroscopic fingerprints, and, most importantly, differing potential as pharmacological agents. The choice of isomer can profoundly impact steric interactions, electronic properties, and ultimately, the biological activity of a lead compound. This guide provides the foundational framework and validated experimental protocols for researchers to rationally design, synthesize, and evaluate these isomers, paving the way for the development of more potent and selective benzoxazole-based therapeutics.

References

• Akhila S, et al. (2022). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review, 9(12), 335-344.

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A Senior Application Scientist's Guide to the Comparative Spectral Analysis of Benzoxazole Derivatives

Introduction: The Enduring Significance of Benzoxazole Scaffolds

Benzoxazole derivatives represent a cornerstone in medicinal chemistry and materials science.[1][2][3] These heterocyclic compounds are isosteres of naturally occurring nucleic bases like adenine and guanine, which allows for favorable interactions with biological macromolecules.[3] This structural mimicry is a key reason for their broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4][5] Given their therapeutic potential and diverse applications, the precise and unambiguous structural elucidation of novel benzoxazole derivatives is of paramount importance.[1] Spectroscopic techniques are the bedrock of this characterization, providing a detailed window into the molecular architecture of these compounds.[1]

This guide offers a comparative analysis of the key spectroscopic methods employed in the characterization of benzoxazole derivatives. We will delve into the nuances of UV-Vis, Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS), providing not just data, but the rationale behind the experimental choices and interpretation of the resulting spectra.

The Spectroscopic Workflow: A Multi-faceted Approach to Structural Confirmation

The journey from a newly synthesized compound to a fully characterized benzoxazole derivative follows a logical and systematic spectroscopic workflow. This process is designed to be self-validating, with each technique providing a unique piece of the structural puzzle that, when assembled, offers a complete and confident picture of the molecule.

Caption: General workflow for the spectroscopic characterization of benzoxazole derivatives.[1]

UV-Visible Spectroscopy: Probing the Electronic Landscape

UV-Visible spectroscopy provides valuable information about the electronic transitions within a molecule and is particularly useful for benzoxazole derivatives, many of which exhibit interesting photophysical properties.[1] The benzoxazole core possesses a conjugated π-system, which gives rise to characteristic absorption bands in the UV region.[6]

Key Spectral Features & Interpretation:

The UV-Vis spectra of benzoxazole derivatives typically display absorption bands corresponding to π → π* transitions.[6] The position of the maximum absorption wavelength (λmax) is sensitive to the nature and position of substituents on the benzoxazole ring. Electron-donating groups (e.g., -NH2, -OH) tend to cause a bathochromic (red) shift to longer wavelengths, while electron-withdrawing groups (e.g., -NO2, -CN) can lead to a hypsochromic (blue) shift.

For instance, a study on 2-(2'-hydroxyphenyl) benzoxazole derivatives as potential organic UV filters demonstrated that these compounds absorb both UVA and UVB radiation, with λmax values ranging from 336 to 374 nm.[7][8] This absorption in the long-wavelength UVA region highlights their potential application in sunscreens.[8]

Comparative UV-Vis Data of Substituted Benzoxazoles:

Compound	Substituent(s)	λmax (nm)	Solvent	Reference
Benzoxazole	None	~285	Vapor	[6]
2-(2'-hydroxyphenyl)benzoxazole	2-(2'-hydroxyphenyl)	336	Ethanol	[8]
2-(amino-2'-hydroxyphenyl)benzoxazole	2-(amino-2'-hydroxyphenyl)	374	Ethanol	[8]

Experimental Protocol: UV-Vis Absorption Measurement

• Sample Preparation: Accurately weigh 1-5 mg of the purified benzoxazole derivative and dissolve it in a suitable UV-grade solvent (e.g., ethanol, methanol, dichloromethane) to a known concentration (e.g., 10⁻⁴ M).[1][7]

• Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to serve as a reference.

• Sample Measurement: Fill a matched quartz cuvette with the sample solution.

• Data Acquisition: Record the absorption spectrum over a relevant wavelength range, typically 200-400 nm for benzoxazoles.[1]

• Data Analysis: Identify the wavelength of maximum absorption (λmax).

Infrared Spectroscopy: Identifying Key Functional Groups

Infrared (IR) spectroscopy is a rapid and powerful tool for identifying the functional groups present in a molecule.[9] The vibrations of specific bonds absorb IR radiation at characteristic frequencies, providing a molecular "fingerprint."[9]

Key Spectral Features & Interpretation:

The IR spectrum of a benzoxazole derivative will exhibit a series of characteristic absorption bands. The presence or absence of these bands provides direct evidence for the successful synthesis of the target molecule and the incorporation of desired functional groups.

• C=N Stretch: A key vibration for the oxazole ring, typically observed in the range of 1630-1580 cm⁻¹.

• C-O-C Asymmetric Stretch: This stretch from the oxazole ring is usually a strong band found around 1270-1240 cm⁻¹.[10]

• Aromatic C=C Stretches: Multiple bands in the 1600-1450 cm⁻¹ region are indicative of the benzene ring.

• Aromatic C-H Bending: Out-of-plane bending vibrations in the 900-690 cm⁻¹ region can provide information about the substitution pattern on the benzene ring.

• Substituent Vibrations: The presence of other functional groups will give rise to their own characteristic absorptions (e.g., a strong C=O stretch around 1700 cm⁻¹ for a carbonyl group, or a broad O-H stretch around 3400 cm⁻¹ for a hydroxyl group).[11]

Comparative IR Data of Benzoxazole Derivatives:

Functional Group	Characteristic Absorption (cm⁻¹)	Reference
C=N (Oxazole ring)	1629	[12]
C-O-C (Asymmetric stretch)	1243	[12]
Aromatic C=C	1585, 1455	[12]
N-H and O-H (in a hydroxyphenyl derivative)	3495-3383	[7]
C=O (in an acetylated derivative)	1608	[7]

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the dry, solid benzoxazole derivative with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle to form a fine, homogenous powder.[1]

• Pellet Formation: Transfer the powder to a pellet-forming die and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. The instrument software will automatically ratio the sample spectrum against a background spectrum.[1]

• Data Analysis: Identify the major absorption peaks and correlate their wavenumbers to specific functional groups using standard correlation tables.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful technique for determining the precise connectivity and three-dimensional structure of a molecule in solution.[13] Both ¹H and ¹³C NMR are routinely used for the characterization of benzoxazole derivatives.

¹H NMR Spectroscopy

¹H NMR provides detailed information about the chemical environment, number, and connectivity of protons in a molecule.[1]

Key Spectral Features & Interpretation:

• Aromatic Protons: The protons on the fused benzene ring of the benzoxazole core typically resonate in the downfield region of the spectrum, between δ 6.8 and 8.8 ppm.[1] The exact chemical shifts and coupling patterns (multiplicity and coupling constants) are highly informative for determining the substitution pattern on the ring.[1][13]

• H-2 Proton: If the C-2 position of the benzoxazole ring is unsubstituted, the proton at this position will typically appear as a singlet in the range of δ 8.0 - 8.2 ppm.[13]

• Substituent Protons: Protons on any substituent groups will have their own characteristic chemical shifts. For example, the protons of a methyl group attached to the aromatic ring may appear around δ 2.5 ppm, while the protons of a methylene group adjacent to the ring could be found around δ 4.2 ppm.[13]

¹³C NMR Spectroscopy

¹³C NMR provides information about the carbon skeleton of a molecule.

Key Spectral Features & Interpretation:

• Aromatic Carbons: The carbon atoms of the benzoxazole core typically resonate in the range of δ 110-160 ppm.[14]

• C-2 Carbon: The C-2 carbon of the oxazole ring is typically found in the more downfield region of the aromatic carbons.

• Carbonyl Carbon: If a carboxylic acid or ester group is present, the carbonyl carbon will give a characteristic signal in the δ 165-185 ppm region.[14]

Comparative NMR Data for a Benzoxazole Derivative (2-(p-nitrophenyl)benzoxazole):

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	7.30-7.80	m	Aromatic Protons
¹³C	110.9, 120.6, 124.8, 125.7, 126.2, 127.1, 131.5, 131.9, 132.0, 133.6, 141.8, 150.6, 161.1	-	Aromatic and Benzoxazole Carbons

Data adapted from reference[12]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified benzoxazole derivative for ¹H NMR, or 10-50 mg for ¹³C NMR, in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[13] Add a small amount of an internal standard, such as tetramethylsilane (TMS).

• Data Acquisition: Place the NMR tube in the spectrometer and acquire the spectrum.

• Data Processing and Analysis: Process the raw data (Fourier transform, phase correction, and baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to specific protons and carbons in the molecule.

Caption: Standard experimental workflow for NMR-based structural elucidation.[14]

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound. It also provides valuable structural information through the analysis of fragmentation patterns.

Key Spectral Features & Interpretation:

In a typical mass spectrum of a benzoxazole derivative, the molecular ion peak (M⁺) will be observed, which corresponds to the molecular weight of the compound. The fragmentation of the molecular ion provides clues about the structure of the molecule. Common fragmentation pathways for benzoxazoles include:

• Loss of CO: Cleavage of the oxazole ring can lead to the loss of a carbon monoxide molecule (28 Da).

• Loss of HCN: Another common fragmentation of the heterocyclic ring involves the elimination of hydrogen cyanide (27 Da).

• Cleavage of Substituents: Substituent groups attached to the benzoxazole core will also undergo characteristic fragmentation. For example, a carboxylic acid group will readily lose CO₂ (44 Da).[15]

Predicted Fragmentation of 3-(1,3-Benzoxazol-2-yl)benzoic acid (Positive Ion Mode):

m/z	Proposed Fragment
239	[M+H]⁺ (Molecular Ion)
222	[M+H - H₂O]⁺
194	[M+H - CO₂H]⁺

Data adapted from reference[15]

Experimental Protocol: Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the benzoxazole derivative in a suitable solvent (e.g., methanol, acetonitrile).

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode, depending on the nature of the analyte.

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to deduce the fragmentation pathway and confirm the structure.

Conclusion: A Synergistic Approach to Unraveling Molecular Structure

The comprehensive characterization of benzoxazole derivatives relies on the synergistic application of multiple spectroscopic techniques. Each method provides a unique and complementary piece of structural information. UV-Vis spectroscopy illuminates the electronic properties, IR spectroscopy identifies key functional groups, NMR spectroscopy maps out the precise atomic connectivity, and mass spectrometry confirms the molecular weight and provides fragmentation clues. By integrating the data from these powerful analytical tools, researchers can confidently and accurately elucidate the structures of novel benzoxazole derivatives, paving the way for their further development in medicine and materials science.

References

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• Silva, J. F., Picada, J. N., Campos, E. L., Leite, G. Z., Obach, E. S., Campo, L. F., & Corrêa, D. S. (2023). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Brazilian Journal of Pharmaceutical Sciences, 58. Retrieved from [Link]

• Gordon, R. D., & Leong, W. K. (1970). Vapor absorption spectra of benzoxazole, benzimidazole, and benzothiazole near 2850 Å. Canadian Journal of Chemistry, 48(11), 1722–1726. Retrieved from [Link]

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• Mary, Y. S., & Balachandran, V. (2013). Quantum mechanical and spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations of 2-(p-nitrobenzyl) benzoxazole. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 115, 563-574. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra and fragmentation pathway of CBOAHB, H2L, and its Ru (III) complex. Retrieved from [Link]

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• Al-Tel, T. H., Al-Qawasmeh, R. A., Zaarour, R. H., Al-Aboudi, A., Al-Qirim, T., & Shahwan, M. (2022). Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. Molecules, 27(19), 6296. Retrieved from [Link]

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• Sharma, D., Narasimhan, B., Kumar, P., Judge, V., Narang, R., De Clercq, E., & Balzarini, J. (2015). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Medicinal Chemistry Research, 24(10), 3732-3746. Retrieved from [Link]

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Navigating the Structure-Activity Landscape of 1-(1,3-Benzoxazol-7-yl)-1-ethanone Analogs: A Comparative Guide to Kinase Inhibitor Discovery

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a viable drug candidate is a meticulous process of iterative design, synthesis, and biological evaluation. The 1,3-benzoxazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the foundation of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This guide focuses on a specific, yet underexplored, member of this family: the 1-(1,3-Benzoxazol-7-yl)-1-ethanone scaffold.

While extensive structure-activity relationship (SAR) studies have been published for various benzoxazole derivatives, a detailed public record of SAR for analogs of 1-(1,3-Benzoxazol-7-yl)-1-ethanone remains elusive. This guide, therefore, takes a prospective approach. We will construct a hypothetical, yet scientifically rigorous, SAR study for this scaffold, targeting its potential as a kinase inhibitor—a class of drugs that has revolutionized cancer therapy. By leveraging established principles of medicinal chemistry and drawing parallels from existing research on related benzoxazole-based kinase inhibitors, we will provide a comprehensive roadmap for exploring the therapeutic potential of this promising chemical entity.

The Strategic Blueprint: A Hypothetical SAR Campaign Targeting VEGFR-2

Our proposed SAR exploration will focus on Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, the process of new blood vessel formation, which is crucial for tumor growth and metastasis. Several existing benzoxazole derivatives have demonstrated potent VEGFR-2 inhibitory activity, making this a rational and promising target for our hypothetical study.[3]

The 1-(1,3-Benzoxazol-7-yl)-1-ethanone scaffold offers three primary sites for chemical modification to probe the SAR and optimize for potency and selectivity against VEGFR-2:

• Position A: The Acetyl Group: Modifications here can explore the importance of the carbonyl group for target engagement and the impact of altering the size and electronics of the acyl chain.

• Position B: The Benzene Ring: Substituents on the benzene portion of the benzoxazole core can modulate the molecule's electronic properties, lipophilicity, and potential for additional interactions with the target protein.

• Position C: The C2-Position of the Oxazole Ring: This position is often a key point for introducing diversity in benzoxazole-based drugs and can be functionalized to interact with specific pockets within the kinase active site.

Our hypothetical analog series will systematically explore these positions to build a comprehensive SAR model.

Experimental Protocols: A Self-Validating System for Synthesis and Evaluation

Scientific integrity is paramount in drug discovery. The following protocols for the synthesis and biological evaluation of our proposed analogs are designed to be robust and reproducible, forming a self-validating system for our SAR investigation.

General Synthesis of 1-(1,3-Benzoxazol-7-yl)-1-ethanone Analogs

The synthesis of the target analogs will be based on established methods for benzoxazole formation, with appropriate modifications to introduce the desired diversity at positions A, B, and C. A representative synthetic scheme is outlined below.

Caption: General synthetic workflow for 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs.

Step-by-Step Methodology:

• Synthesis of the Benzoxazole Core (Positions B and C):

  • To a solution of a substituted 2-aminophenol (1.0 eq) in a suitable solvent such as polyphosphoric acid (PPA) or Eaton's reagent, add the appropriate carboxylic acid or aldehyde (1.1 eq) to introduce diversity at the C2-position.

  • Heat the reaction mixture at an elevated temperature (e.g., 120-160 °C) for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Upon cooling, pour the reaction mixture into ice water and neutralize with a base (e.g., sodium bicarbonate) to precipitate the crude benzoxazole derivative.

  • Purify the product by recrystallization or column chromatography.

• Friedel-Crafts Acylation at C7 (Position A introduction):

  • Dissolve the synthesized benzoxazole (1.0 eq) in a suitable solvent like dichloromethane (DCM) or nitrobenzene.

  • Add a Lewis acid catalyst, such as aluminum chloride (AlCl₃, 2.0 eq), at 0 °C.

  • Add acetyl chloride or acetic anhydride (1.2 eq) dropwise and allow the reaction to proceed at room temperature or with gentle heating.

  • Quench the reaction with ice-water and extract the product with an organic solvent.

  • Purify the resulting 1-(1,3-benzoxazol-7-yl)-1-ethanone derivative by column chromatography.

• Modification of the Acetyl Group (Position A diversification):

  • The ketone of the acetyl group can be reduced to a secondary alcohol, converted to an oxime, or used as a handle for further elaboration via reactions such as the aldol condensation to introduce further diversity.

Biological Evaluation: A Tiered Screening Approach

A tiered screening cascade will be employed to efficiently evaluate the synthesized analogs, starting with a primary biochemical assay, followed by a cellular assay for the most promising compounds.

Caption: Tiered biological screening cascade for identifying lead compounds.

VEGFR-2 Kinase Inhibition Assay (Primary Screen):

This assay will be performed using a time-resolved fluorescence resonance energy transfer (TR-FRET) format.

• Add 5 µL of the test compound (in various concentrations) to a 384-well plate.

• Add 5 µL of recombinant human VEGFR-2 kinase domain.

• Initiate the kinase reaction by adding 10 µL of a solution containing the biotinylated peptide substrate and ATP.

• Incubate the reaction at room temperature for 1 hour.

• Stop the reaction and detect the phosphorylated substrate by adding a europium-labeled anti-phosphotyrosine antibody and streptavidin-allophycocyanin (SA-APC).

• After a further 1-hour incubation, read the plate on a TR-FRET-compatible reader.

• Calculate the percent inhibition and determine the IC₅₀ values.

Anti-proliferative Assay (Secondary Screen):

The anti-proliferative activity of the most potent compounds from the primary screen will be evaluated using a human umbilical vein endothelial cell (HUVEC) line or a relevant cancer cell line (e.g., MCF-7, HepG2).

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for 72 hours.

• Assess cell viability using a standard method such as the MTT or Sulforhodamine B (SRB) assay.[4]

• Measure the absorbance and calculate the concentration required to inhibit 50% of cell growth (GI₅₀).

Comparative Analysis: Unveiling the Structure-Activity Relationship

The following table presents hypothetical data for a representative set of analogs to illustrate how SAR would be determined.

Compound ID	R¹ (Position C)	R² (Position B)	R³ (Position A)	VEGFR-2 IC₅₀ (nM)	HUVEC GI₅₀ (µM)
1 (Parent)	H	H	-COCH₃	5,200	>100
2a	CH₃	H	-COCH₃	2,800	85.3
2b	Phenyl	H	-COCH₃	950	32.1
3a	H	5-F	-COCH₃	1,500	45.7
3b	H	5-Cl	-COCH₃	800	28.9
3c	H	5-OCH₃	-COCH₃	3,100	92.4
4a	H	H	-CH(OH)CH₃	>10,000	>100
4b	H	H	-CO-cyclopropyl	4,500	>100
5 (Optimized)	Phenyl	5-Cl	-COCH₃	50	1.2

Analysis of the Hypothetical SAR:

• Influence of C2-Substitution (Position C): The parent compound 1 with no substitution at C2 is largely inactive. Introducing a small alkyl group like methyl (2a ) provides a modest improvement in activity. However, a larger aromatic substituent such as a phenyl group (2b ) leads to a significant increase in potency, suggesting a potential hydrophobic pocket in the enzyme's active site that can be exploited.

• Impact of Benzene Ring Substitution (Position B): Modifications on the benzene ring of the benzoxazole core demonstrate a clear electronic effect. Electron-withdrawing groups like fluorine (3a ) and chlorine (3b ) enhance the inhibitory activity, with the more lipophilic chlorine showing a greater effect. Conversely, an electron-donating group like methoxy (3c ) is detrimental to activity. This suggests that a more electron-deficient benzoxazole ring is favorable for binding.

• Role of the Acetyl Group (Position A): The acetyl group appears to be crucial for activity. Its reduction to a secondary alcohol (4a ) leads to a complete loss of potency, indicating that the carbonyl oxygen may be acting as a key hydrogen bond acceptor. Altering the steric bulk around the carbonyl, as in the cyclopropyl ketone analog (4b ), is also not well-tolerated.

• Synergistic Effects: The optimized analog 5 , which combines the favorable phenyl group at C2 and the chloro substituent at the 5-position of the benzene ring, exhibits a dramatic increase in both biochemical and cellular potency. This highlights the synergistic effect of optimizing substitutions at multiple positions.

Caption: Summary of the hypothetical structure-activity relationship for VEGFR-2 inhibition.

Conclusion and Future Perspectives

This guide has presented a comprehensive, albeit hypothetical, framework for the structure-activity relationship exploration of 1-(1,3-Benzoxazol-7-yl)-1-ethanone analogs as potential kinase inhibitors. Through a systematic approach to analog design, coupled with robust synthetic and biological evaluation protocols, a clear SAR can be established. Our hypothetical data suggests that a combination of a C2-aryl substituent and an electron-withdrawing group on the benzoxazole ring, while maintaining the integrity of the C7-acetyl group, is a promising strategy for achieving potent VEGFR-2 inhibition.

Future work on this scaffold would involve synthesizing and testing the proposed analogs to validate this hypothetical SAR. Promising lead compounds, such as analog 5 , would then undergo further optimization to improve their pharmacokinetic properties, including solubility, metabolic stability, and oral bioavailability, with the ultimate goal of identifying a clinical candidate. The principles and methodologies outlined in this guide provide a solid foundation for any research group looking to unlock the therapeutic potential of this intriguing benzoxazole scaffold.

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Navigating the Translational Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of Benzoxazole-Based Anticancer Compounds

For researchers, scientists, and drug development professionals, the journey of an anticancer compound from a laboratory curiosity to a clinical candidate is fraught with challenges. A critical hurdle in this path is the transition from promising in vitro results to demonstrable in vivo efficacy. This guide provides an in-depth comparison of the in vitro and in vivo performance of benzoxazole-based compounds, a class of heterocyclic molecules renowned for their diverse pharmacological activities. By dissecting experimental data and methodologies, we aim to illuminate the complexities of this translational gap and offer insights into navigating it effectively.

The benzoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with potent anticancer properties.[1][2] These compounds exert their effects through various mechanisms, including the inhibition of key signaling pathways, induction of apoptosis, and interference with DNA replication.[3][4] However, the promising cytotoxicity observed in cell-based assays does not always translate to equivalent success in animal models, a discrepancy that underscores the importance of a multi-faceted evaluation approach.

The In Vitro Landscape: High-Throughput Screening and Mechanistic Insights

Initial evaluation of novel anticancer agents predominantly relies on in vitro cell-based assays. These methods offer a cost-effective and high-throughput means to assess the cytotoxic and antiproliferative effects of a large number of compounds.[5]

Quantifying Cytotoxicity: The IC50 Benchmark

A primary metric for in vitro efficacy is the half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance required to inhibit a biological process by 50%. Lower IC50 values are indicative of higher potency. The following table summarizes the in vitro anticancer activity of several representative benzoxazole derivatives against various human cancer cell lines.

Compound/Derivative	Target/Mechanism	Cancer Cell Line	IC50 (µM)	Reference
Phortress Analogue (3n)	CYP1A1 Induction	MCF-7 (Breast)	0.02 µM	[6]
A549 (Lung)	0.03 µM	[6]
HT-29 (Colon)	0.04 µM	[6]
VEGFR-2 Inhibitor (12l)	VEGFR-2 Inhibition	HepG2 (Liver)	10.50 µM	[3]
MCF-7 (Breast)	15.21 µM	[3]
VEGFR-2 Inhibitor (14a)	VEGFR-2 Inhibition	HepG2 (Liver)	3.95 µM	[7]
MCF-7 (Breast)	4.05 µM	[7]
Sigma Receptor Ligand (24)	σ1 antagonist/σ2 agonist	MCF-7 (Breast)	Ki σ1 = 0.78 nM, Ki σ2 = 7.61 nM	[8]

Experimental Insight: The choice of cell lines is critical and should reflect the intended therapeutic target. For instance, compounds targeting VEGFR-2 are logically tested against cell lines known to overexpress this receptor, such as HepG2 and MCF-7.[7] The variation in IC50 values across different cell lines for the same compound highlights the heterogeneity of cancer and the importance of a broad screening panel.

Elucidating the "How": Mechanistic In Vitro Assays

Beyond simple cytotoxicity, in vitro assays are instrumental in dissecting the mechanism of action. Techniques like flow cytometry can reveal a compound's impact on the cell cycle and its ability to induce apoptosis. For example, a novel benzoxazole derivative was shown to arrest the HepG2 cell growth at the Pre-G1 phase and induce apoptosis in 35.13% of the cell population.[3] Further investigation revealed a 3.40-fold increase in the pro-apoptotic protein BAX and a 2.12-fold decrease in the anti-apoptotic protein Bcl-2, providing a molecular basis for its cell-killing activity.[3]

Below is a diagram illustrating a common signaling pathway targeted by benzoxazole derivatives, the VEGFR-2 pathway, which is crucial for angiogenesis.

Caption: VEGFR-2 signaling pathway and its inhibition by benzoxazole compounds.

The In Vivo Arena: Bridging the Gap to Clinical Relevance

While in vitro studies provide essential preliminary data, the complex biological environment of a living organism presents a far more rigorous test for any potential drug. In vivo models, typically involving tumor xenografts in immunocompromised mice, are indispensable for evaluating a compound's true therapeutic potential.[5]

From Petri Dish to Animal Model: The Xenograft Challenge

The transition to in vivo testing introduces a host of variables that can significantly impact a compound's efficacy, including its absorption, distribution, metabolism, and excretion (ADME) properties, as well as potential toxicity.[9] A compound that is highly potent in a petri dish may be rapidly metabolized and cleared from the body, never reaching the tumor at a therapeutic concentration.

For instance, while a benzoxazole-based sigma receptor ligand (compound 24) showed nanomolar affinity for its target in vitro, its in vivo evaluation in a mouse model of inflammatory pain was necessary to confirm its antagonistic properties at the σ1 receptor.[8] This highlights the necessity of in vivo studies to understand the compound's pharmacological action in a whole-organism context.

Quantifying In Vivo Efficacy: Tumor Growth Inhibition

A key metric in in vivo studies is the tumor growth inhibition (TGI), often expressed as a percentage. This value reflects the reduction in tumor volume in treated animals compared to a control group. While direct quantitative correlation with in vitro IC50 values is often challenging, a clear dose-dependent anti-tumor effect in animal models is a strong indicator of therapeutic potential.

Challenges in Correlation: The successful translation from in vitro to in vivo is not always straightforward. A review of anticancer drug development reveals that the success rate of translation from animal models to clinical trials is less than 8%.[10] This disparity can be attributed to several factors:

• Pharmacokinetics (ADME): The bioavailability and metabolic stability of a compound are critical for its in vivo activity.[9] Poor pharmacokinetic properties can lead to sub-therapeutic concentrations at the tumor site, rendering an otherwise potent compound ineffective.

• Tumor Microenvironment: In vitro 2D cell cultures lack the complex three-dimensional architecture and the diverse cellular and non-cellular components of the tumor microenvironment, which can influence drug response.[11]

• Host-Drug Interactions: The immune system and other physiological processes in the host animal can significantly impact drug efficacy and toxicity in ways that cannot be predicted from in vitro studies alone.[12]

The following diagram illustrates the workflow for evaluating anticancer compounds, from initial in vitro screening to in vivo validation.

Caption: Workflow for anticancer drug evaluation.

Experimental Protocols: A Foundation of Scientific Integrity

The reliability of any comparative analysis rests on the robustness of the underlying experimental methodologies. Below are detailed, step-by-step protocols for key in vitro and in vivo assays.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol is a standard method for assessing cell viability and proliferation.[13]

• Cell Seeding:

  • Culture cancer cells in appropriate media and conditions.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the benzoxazole compounds in culture media.

  • Remove the old media from the wells and add 100 µL of the media containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization and Absorbance Measurement:

  • Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well.

  • Gently shake the plate to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

Protocol 2: In Vivo Antitumor Efficacy in a Xenograft Mouse Model

This protocol outlines a typical procedure for evaluating the antitumor efficacy of a compound in a subcutaneous xenograft model.[5]

• Cell Preparation and Implantation:

  • Harvest cancer cells from culture.

  • Resuspend the cells in a suitable medium, often mixed with Matrigel to support tumor formation.

  • Subcutaneously inject 1-5 million cells into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization:

  • Monitor the mice for tumor growth. Calipers are used to measure the tumor dimensions.

  • Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Compound Administration:

  • Administer the benzoxazole compound to the treatment groups via a clinically relevant route (e.g., oral gavage, intraperitoneal injection). The dosing schedule (e.g., daily, twice weekly) and concentration should be based on prior toxicity and pharmacokinetic studies.

  • The control group receives the vehicle solution.

• Monitoring and Measurement:

  • Measure tumor volume and body weight of the mice regularly (e.g., 2-3 times per week).

  • Monitor the general health and behavior of the animals.

• Endpoint and Data Analysis:

  • The experiment is typically terminated when the tumors in the control group reach a predetermined size or when signs of excessive toxicity are observed.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

  • Analyze the data for statistical significance.

Conclusion: A Holistic Approach to Drug Discovery

The development of effective benzoxazole-based anticancer agents requires a comprehensive evaluation strategy that bridges the gap between in vitro and in vivo studies. While in vitro assays provide crucial initial data on potency and mechanism of action, they are not a substitute for the complex biological environment of a living organism. A thorough understanding of a compound's pharmacokinetic and toxicological profile is paramount for its successful translation. By carefully designing and interpreting both in vitro and in vivo experiments, and by acknowledging the inherent limitations of each model system, researchers can increase the likelihood of identifying and developing novel benzoxazole derivatives that will ultimately benefit cancer patients. Further research focusing on direct comparative studies and the development of more predictive preclinical models will be instrumental in improving the efficiency of the anticancer drug discovery pipeline.[14]

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• Abdel-Maksoud, M. S., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. RSC Advances, 12(1), 1-19. [Link]

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Benchmarking Purity: A Comparative Guide to the Analysis of Synthesized 1-(1,3-Benzoxazol-7-yl)-1-ethanone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of synthesized intermediates is a cornerstone of reliable and reproducible outcomes. Even minute impurities can lead to unforeseen side reactions, diminished yields, and the generation of toxic byproducts, ultimately compromising the safety and efficacy of the final active pharmaceutical ingredient (API).[1] This guide provides a comprehensive framework for benchmarking the purity of the synthesized heterocyclic ketone, 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a key structural motif in medicinal chemistry.

This document moves beyond a simple recitation of protocols. As a senior application scientist, the goal is to provide a self-validating system of analysis, grounded in established scientific principles and regulatory expectations. We will explore the synthesis of the target compound, detail rigorous purification strategies, and, most critically, present a multi-pronged analytical approach for purity determination. By comparing the results from orthogonal analytical techniques, we can build a robust and trustworthy purity profile.

The Critical Role of Purity in Pharmaceutical Intermediates

Pharmaceutical intermediates are the building blocks of APIs. Their quality directly influences the critical quality attributes (CQAs) of the final drug substance.[2] Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the control of impurities in new drug substances.[2] Adherence to these standards from the intermediate stages of synthesis is not merely a regulatory hurdle but a fundamental aspect of good manufacturing practice (GMP) that ensures process reproducibility and patient safety. For heterocyclic compounds, a purity of 97% or higher is often the expected standard for advanced intermediates.[3]

Synthesis and Purification of 1-(1,3-Benzoxazol-7-yl)-1-ethanone: A Proposed Pathway

A potential synthetic route could involve the Friedel-Crafts acylation of a pre-formed benzoxazole.[6][7][8] This reaction typically employs a Lewis acid catalyst, such as aluminum chloride, to introduce an acyl group onto the aromatic ring.

Proposed Synthesis Workflow:

Caption: Proposed workflow for the synthesis and purification of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Purification Strategy:

Post-synthesis, the crude product will likely contain unreacted starting materials, catalyst residues, and potential side-products. A two-step purification process is recommended for achieving high purity:

• Silica Gel Column Chromatography: This technique separates compounds based on their polarity. By using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane), the target compound can be isolated from more polar and less polar impurities.

• Recrystallization: This is a powerful technique for removing minor impurities. The purified fractions from column chromatography are dissolved in a minimal amount of a hot solvent and allowed to cool slowly. The target compound should crystallize out, leaving impurities behind in the solvent.

A Multi-Faceted Approach to Purity Benchmarking

No single analytical technique can definitively determine the absolute purity of a compound. A robust purity assessment relies on the convergence of data from multiple, orthogonal methods. This guide will focus on a combination of chromatographic and spectroscopic techniques, each providing a unique perspective on the sample's composition.

Analytical Workflow for Purity Determination:

Caption: A multi-technique workflow for comprehensive purity assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of purity analysis in the pharmaceutical industry, separating components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: The synthesized compound is accurately weighed and dissolved in the mobile phase to a known concentration.

Data Interpretation: The resulting chromatogram will show a major peak corresponding to the target compound and potentially smaller peaks for impurities. The area of each peak is proportional to the concentration of the corresponding component. Purity is typically expressed as the area percentage of the main peak relative to the total area of all peaks. A well-purified sample should exhibit a single, sharp, and symmetrical peak.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It combines the separation power of gas chromatography with the identification capabilities of mass spectrometry.

Experimental Protocol:

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A capillary column suitable for the analysis of heterocyclic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium.

• Injection Mode: Split injection.

• Temperature Program: An initial oven temperature held for a short period, followed by a ramp to a higher temperature to ensure elution of the compound.

• MS Detection: Electron ionization (EI) with a scan range appropriate for the molecular weight of the target compound.

Data Interpretation: The gas chromatogram will indicate the retention time of the compound, which is a characteristic property. The mass spectrum provides a molecular fingerprint, showing the molecular ion peak and a unique fragmentation pattern.[9] For 1-(1,3-Benzoxazol-7-yl)-1-ethanone, characteristic fragments would likely arise from the loss of the acetyl group and cleavage of the benzoxazole ring.[10] The presence of other peaks in the chromatogram would indicate impurities, which can be tentatively identified by their mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for structural elucidation and can also provide valuable information about the purity of a sample. Both ¹H and ¹³C NMR should be employed.[11]

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Analysis: Acquisition of ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra.

Data Interpretation: The NMR spectra should be consistent with the proposed structure of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. The ¹H NMR spectrum of a pure sample will show sharp signals with the correct chemical shifts, multiplicities, and integration values for each proton. The ¹³C NMR spectrum will display the expected number of signals for the carbon atoms in the molecule. The presence of unexpected signals, even at low intensity, can indicate the presence of impurities.

Quantitative NMR (qNMR)

For a more precise purity determination, quantitative NMR (qNMR) is an increasingly utilized primary ratio method.[12] It allows for the determination of the absolute purity of a substance by comparing the integral of a specific analyte signal to that of a certified internal standard of known purity.[13]

Experimental Protocol:

• Internal Standard: A certified reference material with a known purity and signals that do not overlap with the analyte (e.g., maleic acid or dimethyl sulfone).

• Sample Preparation: An accurately weighed amount of the synthesized compound and the internal standard are dissolved in a deuterated solvent.

• NMR Acquisition: Specific parameters are used to ensure accurate integration, including a long relaxation delay.

Data Interpretation: The purity of the analyte is calculated based on the ratio of the integrals of the analyte and the internal standard, their respective molecular weights, and the number of protons contributing to each signal. qNMR can provide a highly accurate and traceable purity value.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in a sample. This data is used to determine the empirical formula of the compound.

Experimental Protocol:

• Instrumentation: A CHN elemental analyzer.

• Procedure: A small, accurately weighed amount of the sample is combusted in a high-oxygen environment. The resulting gases (CO₂, H₂O, and N₂) are separated and quantified.

Data Interpretation: The experimentally determined percentages of C, H, and N should be within ±0.4% of the theoretical values calculated for the molecular formula of 1-(1,3-Benzoxazol-7-yl)-1-ethanone (C₉H₇NO₂). A significant deviation can indicate the presence of impurities or residual solvent.

Comparative Data Analysis and Purity Benchmarking

The ultimate goal is to establish a benchmark for the purity of synthesized 1-(1,3-Benzoxazol-7-yl)-1-ethanone. This involves a comparative analysis of the data obtained from the different analytical techniques.

Data Summary Table:

Analytical Technique	Parameter Measured	Ideal Result for High Purity	Potential Impurities Indicated By
HPLC	Peak Area %	>99.5%	Additional peaks in the chromatogram
GC-MS	Chromatographic Peak	Single peak	Additional peaks in the chromatogram
Mass Spectrum	Correct molecular ion and fragmentation pattern	Peaks with different mass spectra
¹H NMR	Spectral Purity	Signals corresponding only to the target molecule	Unidentified signals, incorrect integration
¹³C NMR	Number of Signals	Expected number of signals for the structure	Additional signals
qNMR	Absolute Purity	>99.0% (traceable to a standard)	Lower calculated purity value
Elemental Analysis	%C, %H, %N	Within ±0.4% of theoretical values	Deviation from theoretical values

Benchmarking Against a Commercial Standard (Hypothetical):

In an ideal scenario, the synthesized material would be compared against a commercially available, high-purity reference standard of 1-(1,3-Benzoxazol-7-yl)-1-ethanone. This would involve running both the synthesized sample and the reference standard under identical analytical conditions. The chromatograms, spectra, and other analytical data should be virtually superimposable for a highly pure synthesized product. While a direct commercial source for this specific molecule was not identified in our search, for other heterocyclic intermediates, a purity of 97% or higher is a common commercial standard.[3]

Conclusion: A Holistic Approach to Purity Verification

The determination of purity for a synthesized pharmaceutical intermediate like 1-(1,3-Benzoxazol-7-yl)-1-ethanone is a multifaceted process that requires a scientifically rigorous and logical approach. Relying on a single analytical technique is insufficient. By employing a suite of orthogonal methods, including HPLC, GC-MS, NMR, qNMR, and elemental analysis, a comprehensive and trustworthy purity profile can be established. This multi-pronged strategy not only ensures the quality of the intermediate but also upholds the principles of scientific integrity and contributes to the development of safe and effective pharmaceuticals.

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The Versatility of the Benzoxazole Core: A Comparative Guide to its Applications in Science

Introduction: The Enduring Prominence of the Benzoxazole Scaffold

The benzoxazole core, a bicyclic heterocyclic system forged from the fusion of a benzene and an oxazole ring, stands as a testament to the power of structural simplicity in achieving profound functional diversity.[1][2] This unassuming scaffold has emerged as a privileged structure in both medicinal chemistry and materials science, a consequence of its unique electronic properties, synthetic accessibility, and its capacity for facile, targeted derivatization.[2][3] Its structural similarity to endogenous purine bases, such as adenine and guanine, allows for favorable interactions with biological macromolecules, underpinning its broad spectrum of pharmacological activities.[1] This guide offers a comparative exploration of the applications of different benzoxazole cores, delving into the nuanced relationship between their substitution patterns and their resultant functions. We will examine key experimental data, outline representative synthetic protocols, and provide a forward-looking perspective on the future of this remarkable molecular framework.

The Benzoxazole Core: Structure, Synthesis, and the Impact of Substitution

The fundamental benzoxazole structure provides a rigid, planar backbone that is amenable to a wide array of chemical modifications. The most common points of diversification are the 2- and 5-positions, with substitutions at these sites profoundly influencing the molecule's biological activity and physicochemical properties.[1][4]

General Synthetic Strategies: A Foundation of Versatility

The synthesis of the benzoxazole core is most commonly achieved through the condensation of an o-aminophenol with a variety of reagents, including carboxylic acids, aldehydes, or their derivatives.[2][5][6] This foundational reaction allows for the direct incorporation of diverse substituents at the 2-position, which is a critical determinant of the resulting compound's biological and material properties.[1]

Below is a generalized experimental workflow for the synthesis and evaluation of 2-substituted benzoxazole derivatives, a common starting point for exploring the applications of this scaffold.

Figure 2: Inhibition of a receptor tyrosine kinase signaling pathway by a 2-amino-5-aryl benzoxazole derivative.

Anti-inflammatory and Other Therapeutic Applications

Beyond their antimicrobial and anticancer properties, benzoxazole derivatives have demonstrated a wide range of other therapeutic activities, including anti-inflammatory, analgesic, and anticonvulsant effects. [1][7][8]Notably, the non-steroidal anti-inflammatory drugs (NSAIDs) benoxaprofen and flunoxaprofen contain a benzoxazole core, although they were withdrawn from the market due to side effects. [4]This highlights the importance of careful toxicological profiling in the development of benzoxazole-based therapeutics.

Part 2: The Benzoxazole Core in Materials Science: Illuminating the Future

The unique photophysical properties of the benzoxazole core have made it a valuable building block in the development of advanced materials. [7]Its rigid, planar structure and extended π-conjugation system are conducive to strong fluorescence and efficient charge transport.

Fluorescent Probes and Sensors: Detecting the Invisible

Benzoxazole derivatives are widely employed as fluorescent probes for the detection of metal ions, anions, and biologically relevant molecules. [8]The fluorescence properties of these compounds can be modulated by the introduction of specific recognition moieties, leading to highly sensitive and selective sensors.

Comparative Analysis of Benzoxazole-Based Fluorescent Probes:

Substitution Pattern	Target Analyte	Sensing Mechanism	Key Experimental Findings
2-(Hydroxyphenyl)	Metal ions (e.g., Zn²⁺, Al³⁺)	Chelation-enhanced fluorescence (CHEF)	Significant fluorescence turn-on upon ion binding
2-(Aminophenyl)	pH	Photoinduced electron transfer (PET)	pH-dependent fluorescence intensity
2-Styryl Derivatives	Viscosity	Restriction of intramolecular rotation (RIR)	Increased fluorescence in viscous media

Organic Light-Emitting Diodes (OLEDs) and Organic Electronics

The excellent charge-transporting properties and high fluorescence quantum yields of certain benzoxazole derivatives make them attractive candidates for use in organic light-emitting diodes (OLEDs) and other organic electronic devices. [7]By tuning the substitution pattern, the emission color and charge-carrier mobility of these materials can be precisely controlled.

Experimental Protocols: A Practical Guide

Synthesis of 2-(4-Chlorophenyl)benzo[d]oxazole: A Representative Protocol

This protocol describes a common method for the synthesis of a 2-arylbenzoxazole derivative.

Materials:

• 2-Aminophenol (1.0 mmol)

• 4-Chlorobenzoic acid (1.0 mmol)

• Polyphosphoric acid (PPA) (10 g)

• Sodium bicarbonate solution (saturated)

• Ethanol

Procedure:

• A mixture of 2-aminophenol (1.0 mmol), 4-chlorobenzoic acid (1.0 mmol), and polyphosphoric acid (10 g) is heated at 150°C for 4 hours with stirring. [8]2. The reaction mixture is cooled to room temperature and poured into ice-cold water.

• The resulting precipitate is collected by filtration and washed with water.

• The crude product is neutralized with a saturated solution of sodium bicarbonate.

• The solid is again collected by filtration, washed with water, and dried.

• The crude product is recrystallized from ethanol to afford the pure 2-(4-chlorophenyl)benzo[d]oxazole.

Characterization: The structure of the synthesized compound is confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Determination of Minimum Inhibitory Concentration (MIC): An Antimicrobial Assay

This protocol outlines the broth microdilution method for determining the MIC of a benzoxazole derivative against a bacterial strain.

Materials:

• Benzoxazole derivative stock solution (in DMSO)

• Bacterial culture (e.g., Staphylococcus aureus)

• Mueller-Hinton broth (MHB)

• 96-well microtiter plate

• Spectrophotometer

Procedure:

• A serial two-fold dilution of the benzoxazole derivative is prepared in MHB in a 96-well plate.

• Each well is inoculated with a standardized bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Positive (bacteria in broth) and negative (broth only) controls are included.

• The plate is incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Perspectives

The benzoxazole core continues to be a fertile ground for scientific discovery, with its applications spanning the realms of medicine and materials science. The ongoing exploration of novel substitution patterns and the development of more efficient and sustainable synthetic methodologies will undoubtedly lead to the emergence of new and improved benzoxazole-based drugs and materials. The comparative analysis presented in this guide underscores the remarkable versatility of this scaffold and provides a foundation for the rational design of future generations of benzoxazole derivatives with tailored properties and enhanced performance. The continued interdisciplinary collaboration between chemists, biologists, and materials scientists will be crucial in unlocking the full potential of this exceptional heterocyclic system.

References

• Journal of Chemical and Pharmaceutical Research. (n.d.). Benzoxazole: The molecule of diverse biological activities. Retrieved from [Link] [1]2. ResearchGate. (n.d.). Biological activities of benzoxazole and its derivatives. Retrieved from [Link] [7]3. Global Research Online. (n.d.). Benzoxazole: Synthetic Methodology and Biological Activities. Retrieved from [Link] [8]4. National Institutes of Health. (n.d.). Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. Retrieved from [Link] [4]5. Taylor & Francis. (n.d.). Benzoxazoles – Knowledge and References. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Retrieved from [Link] [9]7. National Institutes of Health. (n.d.). Benzisoxazole: a privileged scaffold for medicinal chemistry. Retrieved from [Link]

• CC BY 4.0. (n.d.). Synthesis of Benzoxazole Derivatives Using Fe3O4@SiO2-SO3H Nanoparticles as a Useful and Reusable Heterogeneous Catalyst Without. Retrieved from [Link] [5]9. National Institutes of Health. (n.d.). Benzoxazole derivatives: design, synthesis and biological evaluation. Retrieved from [Link] [10]10. Royal Society of Chemistry. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. Retrieved from [Link] [2]11. ScienceDirect. (n.d.). Review of synthesis process of benzoxazole and benzothiazole derivatives. Retrieved from [Link] [3]12. PubMed. (n.d.). The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflammatory Agents. Retrieved from [Link] [11]13. Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Retrieved from [Link]

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Unraveling the Enigmatic Mechanism of 1-(1,3-Benzoxazol-7-yl)-1-ethanone: A Comparative Guide

In the landscape of contemporary drug discovery, the benzoxazole scaffold stands as a privileged structure, underpinning a diverse array of biologically active molecules.[1] Its inherent versatility has led to the development of compounds with a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This guide delves into the mechanistic elucidation of a specific benzoxazole derivative, 1-(1,3-Benzoxazol-7-yl)-1-ethanone. As a novel entity, its precise mechanism of action remains to be definitively established. This document will, therefore, present a series of well-founded hypotheses based on the extensive bioactivity of the benzoxazole class of compounds. We will further provide a comparative analysis with established therapeutic agents and detail the requisite experimental protocols to systematically investigate and confirm its biological function. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this promising molecule.

The Benzoxazole Core: A Foundation for Diverse Bioactivity

The benzoxazole nucleus, an aromatic organic compound featuring a benzene ring fused to an oxazole ring, is a cornerstone in medicinal chemistry.[1] Its structural similarity to endogenous purine bases facilitates interactions with biological macromolecules, contributing to its broad pharmacological profile.[1] Derivatives of this scaffold have been reported to exhibit a range of activities, including but not limited to, inhibition of key enzymes in inflammatory pathways, disruption of cancer cell proliferation, and antimicrobial effects.[1][2] The ethanone substituent at the 7-position of the benzoxazole ring in our compound of interest, 1-(1,3-Benzoxazol-7-yl)-1-ethanone, is anticipated to modulate its electronic and steric properties, thereby influencing its target specificity and potency.

Hypothesized Mechanisms of Action and Comparative Analysis

Based on the established activities of the benzoxazole family, we propose three primary avenues for the mechanism of action of 1-(1,3-Benzoxazol-7-yl)-1-ethanone:

• Anti-Inflammatory Powerhouse: Targeting Key Enzymes in Inflammation

• Oncologic Disruptor: A Multi-pronged Attack on Cancer Progression

• Microbial Antagonist: Combating Bacterial and Fungal Pathogens

The following sections will explore each hypothesis in detail, presenting a comparative analysis with known drugs and outlining the experimental workflows necessary for validation.

Anti-Inflammatory Powerhouse: Targeting Key Enzymes in Inflammation

Inflammation is a complex biological response, and its dysregulation is implicated in numerous chronic diseases. Many benzoxazole derivatives have demonstrated potent anti-inflammatory effects, often through the inhibition of key enzymes in the arachidonic acid cascade.[2]

Hypothesis 1a: Cyclooxygenase (COX) Inhibition

1-(1,3-Benzoxazol-7-yl)-1-ethanone may act as an inhibitor of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2, which is a well-established target for anti-inflammatory drugs.[3]

Comparative Compound: Celecoxib

Celecoxib is a selective COX-2 inhibitor widely used in the treatment of inflammatory disorders.[4] A comparison of the inhibitory activity of our target compound with celecoxib will provide a benchmark for its potential efficacy.

Compound	Target	IC50
Celecoxib	COX-2	40 nM[4]
1-(1,3-Benzoxazol-7-yl)-1-ethanone	COX-1/COX-2	To be determined

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This assay will determine the 50% inhibitory concentration (IC50) of the test compound against both COX-1 and COX-2 enzymes.[5]

• Principle: The peroxidase activity of COX is measured colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).

• Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer, hematin, and the respective enzyme (ovine COX-1 or human recombinant COX-2).

  • Add various concentrations of 1-(1,3-Benzoxazol-7-yl)-1-ethanone or celecoxib (as a positive control) to the wells of a 96-well plate.

  • Initiate the reaction by adding arachidonic acid and TMPD.

  • Measure the absorbance at 590 nm using a microplate reader.

  • Calculate the percent inhibition for each concentration and determine the IC50 values.

Hypothesis 1b: 5-Lipoxygenase (5-LOX) Inhibition

The compound could also exert its anti-inflammatory effects by inhibiting 5-lipoxygenase (5-LOX), an enzyme responsible for the production of pro-inflammatory leukotrienes.[6]

Experimental Protocol: 5-LOX Inhibition Assay

This assay will determine the ability of the compound to inhibit the activity of 5-LOX.

• Principle: The activity of 5-LOX is determined by measuring the production of 5-hydroperoxyeicosatetraenoic acid (5-HPETE) from arachidonic acid.[6]

• Procedure:

  • Prepare a reaction buffer containing purified 5-LOX enzyme.

  • Add various concentrations of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

  • Initiate the reaction by adding arachidonic acid.

  • Monitor the formation of the conjugated diene at 234 nm using a UV-Vis spectrophotometer.

  • Calculate the percent inhibition and determine the IC50 value.

Workflow for Anti-Inflammatory Mechanism Confirmation

Caption: Workflow for confirming the anti-inflammatory mechanism of action.

Oncologic Disruptor: A Multi-pronged Attack on Cancer Progression

The benzoxazole moiety is a common feature in many anticancer agents, and its derivatives have been shown to induce cytotoxicity in various cancer cell lines.[7]

Hypothesis 2a: Tyrosine Kinase Inhibition (VEGFR-2)

1-(1,3-Benzoxazol-7-yl)-1-ethanone may inhibit the activity of vascular endothelial growth factor receptor 2 (VEGFR-2), a key mediator of angiogenesis, which is essential for tumor growth and metastasis.[8][9]

Comparative Compound: Sorafenib

Sorafenib is a multi-kinase inhibitor that targets VEGFR-2, among other kinases, and is used in the treatment of various cancers.

Compound	Target	IC50
Sorafenib	VEGFR-2	90 nM[10]
1-(1,3-Benzoxazol-7-yl)-1-ethanone	VEGFR-2	To be determined

Experimental Protocol: VEGFR-2 Kinase Assay

This assay will quantify the inhibitory effect of the compound on VEGFR-2 kinase activity.[8]

• Principle: The assay measures the phosphorylation of a peptide substrate by recombinant human VEGFR-2 kinase.

• Procedure:

  • In a 96-well plate, combine the test compound at various concentrations with recombinant VEGFR-2 kinase and a biotinylated peptide substrate.

  • Initiate the kinase reaction by adding ATP.

  • After incubation, stop the reaction and detect the phosphorylated substrate using a phospho-tyrosine antibody and a suitable detection system (e.g., luminescence).

  • Calculate the percent inhibition and determine the IC50 value.

Hypothesis 2b: Topoisomerase Inhibition

The compound may interfere with DNA replication and repair in cancer cells by inhibiting topoisomerase I or II.

Comparative Compound: Etoposide

Etoposide is a well-known topoisomerase II inhibitor used in cancer chemotherapy.[2]

Compound	Target	IC50
Etoposide	Topoisomerase II	59.2 µM
1-(1,3-Benzoxazol-7-yl)-1-ethanone	Topoisomerase I/II	To be determined

Experimental Protocol: Topoisomerase I and II DNA Relaxation Assay

This assay will assess the ability of the compound to inhibit the DNA relaxation activity of topoisomerases.

• Principle: Topoisomerases relax supercoiled plasmid DNA. Inhibitors prevent this relaxation.

• Procedure:

  • Incubate supercoiled plasmid DNA with topoisomerase I or II in the presence of varying concentrations of the test compound or etoposide.

  • Stop the reaction and separate the supercoiled and relaxed DNA forms by agarose gel electrophoresis.

  • Visualize the DNA bands under UV light and quantify the amount of relaxed DNA.

  • Calculate the percent inhibition and determine the IC50 value.

Hypothesis 2c: Induction of Cytotoxicity and Apoptosis

Regardless of the specific molecular target, the compound may induce cell death in cancer cells.

Comparative Compound: Doxorubicin

Doxorubicin is a potent chemotherapeutic agent that induces cytotoxicity through multiple mechanisms.

Compound	Cell Line	IC50
Doxorubicin	A549 (Lung)	1.50 µM[11]
HeLa (Cervical)	1.00 µM[11]
LNCaP (Prostate)	0.25 µM[11]
1-(1,3-Benzoxazol-7-yl)-1-ethanone	Various	To be determined

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Procedure:

  • Seed cancer cells (e.g., A549, HeLa, LNCaP) in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of the test compound or doxorubicin for 48-72 hours.

  • Add MTT solution to each well and incubate to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability and determine the IC50 value.

Experimental Protocol: Annexin V-FITC Apoptosis Assay

This assay identifies apoptotic cells by detecting the externalization of phosphatidylserine.

• Procedure:

  • Treat cancer cells with the test compound at its IC50 concentration.

  • Harvest the cells and stain with Annexin V-FITC and propidium iodide (PI).

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Workflow for Anticancer Mechanism Confirmation

Caption: Workflow for elucidating the anticancer mechanism of action.

Microbial Antagonist: Combating Bacterial and Fungal Pathogens

The benzoxazole scaffold is present in numerous compounds with demonstrated antimicrobial activity.[12]

Hypothesis: Inhibition of Microbial Growth

1-(1,3-Benzoxazol-7-yl)-1-ethanone may inhibit the growth of clinically relevant bacteria and fungi.

Comparative Compounds: Ciprofloxacin and Amphotericin B

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic, and Amphotericin B is a polyene antifungal agent.

Compound	Organism	MIC (µg/mL)
Ciprofloxacin	Neisseria gonorrhoeae	≤0.06[13]
Amphotericin B	Candida albicans	Varies by strain
1-(1,3-Benzoxazol-7-yl)-1-ethanone	Various	To be determined

Experimental Protocol: Broth Microdilution Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[12][14][15]

• Procedure:

  • Prepare serial two-fold dilutions of the test compound, ciprofloxacin, or amphotericin B in a 96-well microtiter plate containing appropriate growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Incubate the plates under appropriate conditions (temperature, time).

  • Determine the MIC as the lowest concentration of the compound that shows no visible growth.

Workflow for Antimicrobial Activity Confirmation

Caption: Workflow for confirming the antimicrobial activity.

Conclusion

The exploration of 1-(1,3-Benzoxazol-7-yl)-1-ethanone's mechanism of action presents a compelling opportunity to uncover a novel therapeutic agent. The hypotheses outlined in this guide, grounded in the extensive research on the benzoxazole scaffold, provide a rational starting point for a comprehensive investigation. By systematically executing the detailed experimental protocols and comparing the results with established drugs, the scientific community can effectively elucidate the biological function of this compound and pave the way for its potential development as a valuable therapeutic. The self-validating nature of the proposed experimental workflows, coupled with rigorous data analysis, will ensure the generation of trustworthy and authoritative findings.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-(1,3-Benzoxazol-7-yl)-1-ethanone

The benzoxazole moiety is a significant scaffold in medicinal chemistry, known for a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] This inherent bioactivity necessitates that its derivatives be handled and disposed of with the assumption of potential hazards.

Hazard Profile and Risk Assessment

Due to the absence of a specific SDS for 1-(1,3-Benzoxazol-7-yl)-1-ethanone, a conservative risk assessment is derived from related benzoxazole and ethanone compounds. Analogous compounds, such as 1-(1,3-Oxazol-2-yl)ethan-1-one, are classified as harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[4] Therefore, it is prudent to handle 1-(1,3-Benzoxazol-7-yl)-1-ethanone as a hazardous substance.

Table 1: Postulated Hazard Classification for 1-(1,3-Benzoxazol-7-yl)-1-ethanone

Hazard Class	GHS Category	Postulated Hazards
Acute Toxicity, Oral	Category 4	Harmful if swallowed[4][5]
Skin Corrosion/Irritation	Category 2	Causes skin irritation[4][6][7]
Serious Eye Damage/Eye Irritation	Category 2A	Causes serious eye irritation[4][7]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation[4][7]
Hazardous to the Aquatic Environment	Chronic 3	Harmful to aquatic life with long lasting effects[6][8]

This classification is inferred from structurally similar compounds and should be treated as a precautionary guideline.

Pre-Disposal: Engineering Controls and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure that all necessary safety measures are in place. The principle of causality here is simple: minimizing exposure minimizes risk.

• Engineering Controls : All handling of 1-(1,3-Benzoxazol-7-yl)-1-ethanone and its waste should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[9] Ensure the fume hood has adequate airflow.

• Personal Protective Equipment (PPE) : A comprehensive PPE ensemble is mandatory. This includes:

  • Eye Protection : Chemical splash goggles are required.

  • Hand Protection : Nitrile or neoprene gloves should be worn. Always inspect gloves for any signs of degradation or puncture before use.

  • Body Protection : A laboratory coat must be worn and fully buttoned.

  • Respiratory Protection : If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol

The following protocol is a self-validating system designed to ensure safe and compliant disposal. It adheres to the U.S. Environmental Protection Agency (EPA) guidelines for hazardous waste management.[10]

1. Waste Identification and Segregation:

• Causality : Proper identification is the cornerstone of safe disposal. Misidentification can lead to dangerous chemical reactions and improper disposal routes.

• Procedure :

  • Clearly label a dedicated waste container for "1-(1,3-Benzoxazol-7-yl)-1-ethanone and related solid waste."

  • Do not mix this waste with other chemical waste streams unless compatibility has been confirmed. Incompatible wastes can lead to fires, explosions, or the generation of toxic gases.

2. Waste Collection and Containment:

• Causality : Secure containment prevents accidental spills and exposure.

• Procedure :

  • Collect all waste, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a designated, leak-proof container with a secure lid.[11][12]

  • For solid waste, a high-density polyethylene (HDPE) container is recommended.

  • For any solutions of the compound, use a compatible, sealed container. Leave at least 10% headspace to allow for vapor expansion.[11]

3. Labeling:

• Causality : Accurate labeling is a regulatory requirement and essential for the safety of all personnel, including waste handlers.

• Procedure :

  • The waste container must be labeled with the words "Hazardous Waste."

  • The label must include the full chemical name: "1-(1,3-Benzoxazol-7-yl)-1-ethanone."

  • List all constituents of the waste, including any solvents.

  • Indicate the approximate quantities of each component.

  • Include the date the waste was first added to the container.

4. Storage:

• Causality : Proper storage minimizes the risk of accidents and ensures the integrity of the waste container.

• Procedure :

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • This area should be under the control of the laboratory personnel.

  • Store in a cool, dry, and well-ventilated location, away from incompatible materials.[9]

5. Disposal Request and Pickup:

• Causality : Final disposal must be handled by trained professionals to ensure regulatory compliance and environmental protection.

• Procedure :

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a hazardous waste pickup.

  • Do not attempt to dispose of this chemical down the drain or in the regular trash.[13]

Decontamination of Empty Containers

Empty containers that once held 1-(1,3-Benzoxazol-7-yl)-1-ethanone must be decontaminated before they can be disposed of as non-hazardous waste.

• Procedure :

  • Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate as hazardous waste and add it to your designated liquid waste container.[14]

  • After triple-rinsing, the container can be air-dried in a fume hood and then disposed of in the regular trash or recycled, in accordance with institutional policies.[14]

Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Spill :

  • Alert personnel in the immediate area.

  • If the spill is large or you are not trained to handle it, evacuate the area and contact your EHS office.

  • For small spills, wear appropriate PPE, cover the spill with an absorbent material, and collect it into your hazardous waste container.

• Exposure :

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

  • Inhalation : Move the affected person to fresh air.

  • Ingestion : Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention and provide the medical personnel with the name of the chemical.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

Caption: Disposal workflow for 1-(1,3-Benzoxazol-7-yl)-1-ethanone.

References

• 1-(1,3-Benzodioxol-5-yl)ethanone - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• 1-(1,3-Oxazol-2-yl)ethan-1-one | C5H5NO2 | CID 19782729 - PubChem. (n.d.). PubChem. Retrieved from [Link]

• 1-(3-benzoylphenyl)ethanone Safety Data Sheet. (2023, April 3). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

• Chemical Significance of 1,3-Benzoxazole Derivatives. (2020, November 23). Hilaris Publisher. Retrieved from [Link]

• Benzoxazole - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• Learn the Basics of Hazardous Waste. (2025, March 24). US EPA. Retrieved from [Link]

• Benzoxazoles – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Targeting disease with benzoxazoles: a comprehensive review of recent developments. (2024, February 18). Springer Nature. Retrieved from [Link]

• Hazardous Waste and Disposal. (n.d.). American Chemical Society. Retrieved from [Link]

• PUBLIC REPORT Ethanone, 1-(5-propyl-1,3-benzodioxol-2-yl)-. (2016, April 3). National Industrial Chemicals Notification and Assessment Scheme. Retrieved from [Link]

• 1-(5-Propyl-1,3-benzodioxol-2-yl)ethanone | C12H14O3 | CID 66981037 - PubChem. (n.d.). PubChem. Retrieved from [Link]

• Hazardous Waste Disposal Procedures. (n.d.). The University of Chicago Environmental Health and Safety. Retrieved from [Link]

• Substance Information - ECHA. (n.d.). European Chemicals Agency. Retrieved from [Link]

• Benzoxazole as Anticancer Agent: A Review. (2021, June 30). International Journal of Pharmacy & Pharmaceutical Research. Retrieved from [Link]

• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. (n.d.). Lehigh University Campus Safety Division. Retrieved from [Link]

• Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University Research Safety. Retrieved from [Link]

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